Galantide (M15)

Core Science & Biosynthesis

Galantide (M15) mechanism of action

Galantide (M15): Mechanism of Action, Receptor Pharmacology, and Experimental Workflows

Executive Summary

Galantide (M15) represents a foundational pharmacological tool in neuroendocrinology and receptor pharmacology. As the first synthetic chimeric peptide antagonist targeting the galanin receptor (GalR) family, it has been instrumental in deciphering the physiological roles of endogenous galanin[1]. This technical guide elucidates the molecular architecture, receptor subtype interactions, and functional divergence of Galantide, providing researchers and drug development professionals with a comprehensive framework for its application in in vitro and in vivo models.

Molecular Architecture: The Chimeric Design

Galantide is a 20-amino-acid chimeric peptide constructed by fusing the N-terminal fragment of galanin (residues 1–13) to the C-terminal fragment of substance P (residues 5–11), terminating in an amide group[1].

• Sequence: GWTLNSAGYLLGP-QQFFGLM-NH2

Causality of Design: The N-terminal portion of endogenous galanin is highly conserved across species and is strictly required for high-affinity receptor recognition[1]. By truncating galanin at residue 13 and appending the substance P sequence, researchers engineered a ligand that successfully competes for the GalR orthosteric binding pocket but fundamentally alters the conformational shift required for full G-protein activation in specific tissues[2]. This structural chimera exhibits approximately a 10-fold higher affinity for unspecified GalR subtypes in rat tissue preparations compared to endogenous galanin[1][2].

Mechanism of Action: Receptor Pharmacology & Intracellular Signaling

Galanin exerts its effects through three distinct G-protein-coupled receptors (GPCRs): GalR1, GalR2, and GalR3[1].

• GalR1 and GalR3 (Gi/o-coupled): Activation typically inhibits adenylyl cyclase (reducing cAMP), opens G-protein-coupled inwardly rectifying potassium (GIRK) channels (causing hyperpolarization), and closes voltage-gated calcium channels[1][3].

• GalR2 (Gq/11-coupled): Activation stimulates phospholipase C (PLC), leading to inositol triphosphate (IP3) generation and intracellular calcium mobilization[1].

Galantide acts as a non-selective, high-affinity competitive antagonist at these receptors in the central nervous system (CNS) and pancreatic islets[1][4]. By occupying the binding site, Galantide prevents endogenous galanin from inducing the hyperpolarizing K+ efflux and the subsequent suppression of neurotransmitter or insulin release[5].

Caption: Galantide (M15) competitive antagonism at GalR1, GalR2, and GalR3 and downstream signaling blockade.

Quantitative Pharmacodynamics

Galantide recognizes two classes of galanin binding sites in the rat hypothalamus, demonstrating sub-nanomolar to low-nanomolar affinities[5]. The following table summarizes the quantitative binding and functional inhibition metrics critical for establishing experimental dosing parameters.

Target / Assay	Metric	Value	Biological Implication	Source
Rat Hypothalamus Binding Sites	KD​	< 0.1 nM & ~6.0 nM	High-affinity recognition of distinct GalR populations.	[5]
Substance P Receptors	KD​	~40 nM	Weak off-target binding due to the SP(5-11) motif.	[5]
Pancreatic Islets (Insulin Secretion)	IC50​	1.0 nM	Potent reversal of galanin-mediated insulin suppression.	[5]
K+ Conductance (Electrophysiology)	IC50​	4.0 nM	Antagonizes galanin-induced neuronal hyperpolarization.	[5]
Ba2+ Current Inhibition	IC50​	16.0 nM	Partial agonist behavior; inhibits voltage-dependent Ba2+ current.	[5]

Tissue-Specific Functional Divergence (Partial Agonism)

A critical nuance for researchers is that Galantide is not a pure antagonist across all physiological systems. While it effectively blocks the neuronal action of galanin in the CNS (e.g., hippocampus, locus coeruleus) and antagonizes galanin-mediated insulin secretion in pancreatic islets, it acts as a full agonist in gastrointestinal smooth muscles[1][4].

Furthermore, in certain electrophysiological paradigms, such as within the arcuate nucleus of the hypothalamus, high concentrations of M15 alone can induce a moderate depression in synaptic transmission, indicating partial agonist activity[2][6]. This tissue-specific efficacy necessitates rigorous control conditions when utilizing Galantide in novel tissue preparations.

Experimental Methodologies: Validating Galantide Activity

To ensure self-validating experimental systems, the following protocols outline the optimal use of Galantide in pharmacological assays.

Protocol 1: Whole-Cell Patch-Clamp Electrophysiology (CNS Slices)

• Purpose: To quantify the antagonistic effect of Galantide on galanin-induced depression of excitatory postsynaptic currents (EPSCs).

• Causality: Electrophysiology provides a real-time, high-resolution readout of ion channel modulation (specifically GIRK activation and presynaptic Ca2+ channel inhibition) mediated by GalRs[6].

• Slice Preparation: Prepare 300 µm coronal slices of the target region (e.g., rat arcuate nucleus) in ice-cold, oxygenated (95% O2 / 5% CO2) artificial cerebrospinal fluid (aCSF).

• Whole-Cell Configuration: Patch target neurons using pipettes (3–5 MΩ) filled with a potassium gluconate-based internal solution. Voltage-clamp the cells at -60 mV.

• Baseline Recording: Evoke EPSCs using a bipolar stimulating electrode. Record stable baseline EPSC amplitudes for at least 10 minutes.

• Galanin Application: Bath-apply endogenous Galanin (100 nM) for 5 minutes. Expected Result: A robust depression of evoked EPSC amplitude (typically 30-50%) due to presynaptic inhibition of glutamate release[6].

• Washout & Recovery: Washout with standard aCSF until EPSC amplitudes return to baseline.

• Galantide Pre-incubation & Co-application: Bath-apply Galantide (M15) at 100 nM for 10 minutes. Subsequently, co-apply Galanin (100 nM) + Galantide (100 nM).

• Data Analysis: Compare the percentage depression of EPSCs during Galanin alone vs. Galanin + Galantide. A significant reduction in EPSC depression validates Galantide's antagonistic efficacy[6].

Caption: Step-by-step electrophysiological workflow for validating Galantide (M15) receptor antagonism.

Protocol 2: Glucose-Induced Insulin Secretion Assay (Pancreatic Islets)

• Purpose: To assess the antagonism of Galantide against galanin-mediated inhibition of insulin release.

• Causality: Galanin hyperpolarizes pancreatic β-cells, preventing the Ca2+ influx necessary for insulin vesicle exocytosis[1][4]. Galantide competitively blocks this, restoring secretion.

• Islet Isolation: Isolate mouse or rat pancreatic islets using collagenase digestion and gradient centrifugation.

• Equilibration: Incubate isolated islets in Krebs-Ringer bicarbonate (KRB) buffer containing basal glucose (3.3 mM) for 30 minutes at 37°C.

• Treatment Groups: Transfer batches of 10 size-matched islets into multi-well plates containing KRB with:

  • Control: High glucose (16.7 mM).

  • Agonist: High glucose + Galanin (10 nM).

  • Antagonist: High glucose + Galanin (10 nM) + Galantide (1 nM to 100 nM dose-response).

• Incubation: Incubate for 60 minutes at 37°C.

• Quantification: Collect the supernatant and quantify insulin concentration using a standard Insulin ELISA kit.

• Validation: Galantide should dose-dependently restore insulin secretion levels toward the high-glucose control baseline, with an expected IC50​ of ~1.0 nM[5].

Conclusion

While Galantide (M15) remains a gold-standard pharmacological tool for probing galaninergic circuits, its chimeric nature dictates careful experimental design. Its high affinity for GalR1-3 makes it an excellent antagonist in the CNS and pancreas[1][4][5], but its partial agonism in the GI tract and potential off-target affinity for Substance P receptors at higher concentrations (>40 nM)[5] must be accounted for by employing rigorous dose-response validation and appropriate vehicle/peptide controls.

Sources

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• 6. jneurosci.org [jneurosci.org]

The Architecture and Assembly of a Potent Galanin Antagonist: A Technical Guide to Galantide (M15)

For Researchers, Scientists, and Drug Development Professionals

Introduction: Intercepting Galanin Signaling

Galanin, a neuropeptide widely distributed throughout the central and peripheral nervous systems, plays a crucial role in a diverse array of physiological processes, including nociception, cognition, and insulin secretion. The development of potent and specific antagonists for galanin receptors (GalR1, GalR2, and GalR3) is of significant interest for therapeutic intervention in various pathological conditions. Galantide (M15) has emerged as a first-generation, high-affinity, non-specific galanin receptor antagonist, providing a valuable pharmacological tool for elucidating the roles of the galanin system. This guide provides an in-depth exploration of the molecular structure of Galantide and a detailed protocol for its chemical synthesis, purification, and characterization.

The Molecular Blueprint of Galantide (M15)

Galantide is a chimeric peptide, ingeniously constructed from fragments of two distinct neuropeptides: galanin and substance P.[1][2] This unique combination results in a molecule that can effectively bind to galanin receptors and competitively inhibit the actions of endogenous galanin.[3]

The primary structure of Galantide is a 20-amino acid peptide with a C-terminal amide.[4] Its sequence is a fusion of the N-terminal (1-13) fragment of galanin and the C-terminal (5-11) fragment of substance P.[5][6][7]

Amino Acid Sequence: H-Gly-Trp-Thr-Leu-Asn-Ser-Ala-Gly-Tyr-Leu-Leu-Gly-Pro-Gln-Gln-Phe-Phe-Gly-Leu-Met-NH₂[4]

Property	Value
Full Name	Galanin (1-13)-Substance P (5-11) amide
Abbreviation	M15
Molecular Formula	C₁₀₄H₁₅₁N₂₅O₂₆S
Molecular Weight	~2199.6 g/mol
Structure	Chimeric Peptide
C-Terminus	Amide

The Art of Assembly: Synthesis of Galantide (M15)

The synthesis of a 20-amino acid peptide like Galantide is most efficiently achieved through Fmoc-based Solid-Phase Peptide Synthesis (SPPS).[1][8][9][10] This methodology involves the stepwise addition of Nα-Fmoc protected amino acids to a growing peptide chain that is covalently attached to an insoluble resin support. The use of an orthogonal protection strategy, where the temporary Nα-Fmoc group is cleaved under basic conditions and the permanent side-chain protecting groups are removed with acid, allows for the precise assembly of the desired peptide sequence.[10][][12]

A. The Solid-Phase Peptide Synthesis (SPPS) Workflow

The synthesis of Galantide follows a cyclical process of deprotection, activation, and coupling, repeated for each amino acid in the sequence.

Caption: The workflow for Fmoc-based solid-phase synthesis of Galantide (M15).

B. Detailed Experimental Protocol

This protocol outlines the manual synthesis of Galantide on a 0.1 mmol scale.

1. Resin Preparation:

• Resin Selection: Rink Amide resin is selected to yield a C-terminal amide upon cleavage.[2]

• Procedure:

  • Weigh 135-165 mg of Rink Amide resin (0.6-0.75 mmol/g loading) into a fritted syringe reactor.

  • Swell the resin in N,N-dimethylformamide (DMF) for 1 hour with gentle agitation.

2. Fmoc Solid-Phase Peptide Synthesis Cycle:

This cycle is repeated for each of the 20 amino acids in the Galantide sequence, starting from the C-terminal Methionine.

• Fmoc Deprotection:

  • Drain the DMF from the swelled resin.

  • Add a solution of 20% piperidine in DMF to the resin.

  • Agitate for 5 minutes, then drain.

  • Add a fresh solution of 20% piperidine in DMF and agitate for 15 minutes.

  • Drain the solution and wash the resin thoroughly with DMF (5 x 2 min).

• Amino Acid Coupling:

  • In a separate vial, dissolve 4 equivalents of the Fmoc-protected amino acid and 3.95 equivalents of HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) in DMF.

  • Add 8 equivalents of N,N-diisopropylethylamine (DIPEA) to the amino acid solution and pre-activate for 2 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the reaction mixture for 1-2 hours at room temperature.

  • Drain the coupling solution and wash the resin with DMF (3 x 2 min).

  • (Optional but recommended) Perform a Kaiser test to confirm the completion of the coupling reaction. If the test is positive (blue beads), repeat the coupling step.

Side-Chain Protecting Groups for Galantide Synthesis: The following acid-labile side-chain protecting groups are recommended for the synthesis of Galantide:

• Trp: Boc (tert-butyloxycarbonyl)

• Thr: tBu (tert-butyl)

• Asn: Trt (trityl)

• Ser: tBu (tert-butyl)

• Tyr: tBu (tert-butyl)

• Gln: Trt (trityl)

3. Cleavage and Deprotection:

• Cleavage Cocktail: A standard cleavage cocktail for peptides containing Trp, Met, and Arg is Reagent K.[13]

  • Reagent K Composition:

    • Trifluoroacetic acid (TFA): 82.5%

    • Phenol: 5%

    • Water: 5%

    • Thioanisole: 5%

    • 1,2-Ethanedithiol (EDT): 2.5%

• Procedure:

  • After the final amino acid coupling and subsequent Fmoc deprotection, wash the peptide-resin with dichloromethane (DCM) and dry it under a stream of nitrogen.

  • Add the cleavage cocktail to the resin (approximately 10 mL per gram of resin).

  • Agitate the mixture at room temperature for 2-3 hours.

  • Filter the resin and collect the filtrate containing the cleaved peptide.

  • Wash the resin with a small amount of fresh TFA.

4. Peptide Precipitation and Purification:

• Procedure:

  • Precipitate the crude peptide by adding the TFA filtrate to a 10-fold excess of cold diethyl ether.

  • Centrifuge the mixture to pellet the peptide.

  • Wash the peptide pellet with cold diethyl ether to remove scavengers.

  • Dissolve the crude peptide in a minimal amount of aqueous acetonitrile containing 0.1% TFA.

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC):

  • Column: A preparative C18 column is typically used for peptide purification.[14]

  • Mobile Phases:

    • A: 0.1% TFA in water

    • B: 0.1% TFA in acetonitrile

  • Gradient: A linear gradient from 5% to 65% of mobile phase B over 60 minutes is a good starting point for purification.[15] The gradient should be optimized based on the analytical HPLC of the crude product.

  • Detection: UV absorbance at 214 nm and 280 nm (due to the presence of Tryptophan).

5. Characterization and Final Product Preparation:

• Analysis:

  • Collect fractions from the preparative HPLC.

  • Analyze the purity of each fraction using analytical RP-HPLC.

  • Confirm the identity of the purified peptide by mass spectrometry (e.g., MALDI-TOF or ESI-MS) to ensure the correct molecular weight.[1][16]

• Final Steps:

  • Pool the fractions containing the pure Galantide.

  • Lyophilize (freeze-dry) the pooled fractions to obtain the final product as a white, fluffy powder.

  • Store the purified peptide at -20°C or lower to ensure long-term stability.

Biological Activity and Mechanism of Action

Galantide functions as a competitive antagonist at galanin receptors.[3] By binding to these receptors, it blocks the physiological effects of galanin. The N-terminal galanin portion of the chimera is crucial for receptor recognition, while the substance P fragment contributes to its antagonistic properties.

Caption: Galantide (M15) competitively antagonizes galanin at its receptors.

Conclusion

Galantide (M15) remains a cornerstone tool in the study of the galanin system. Its unique chimeric structure provides a high-affinity ligand capable of potently antagonizing galanin receptors. The synthesis of Galantide, while requiring meticulous execution of solid-phase peptide synthesis protocols, is a well-established and reproducible process. This guide provides the fundamental knowledge and a detailed framework for the successful synthesis, purification, and characterization of this important pharmacological agent, empowering researchers to further explore the intricate roles of galanin in health and disease.

References

• Bulaj, G., et al. (2008). Design, Synthesis, and Characterization of High-Affinity, Systemically-Active Galanin Analogues with Potent Anticonvulsant Activities. Journal of Medicinal Chemistry, 51(24), 8038–8047. [Link]

• Langel, Ü., et al. (1992). Design of chimeric peptide ligands to galanin receptors and substance P receptors. International Journal of Peptide and Protein Research, 39(6), 516-522. [Link]

• King, D. S., et al. (1989). A cleavage method which minimizes side reactions following Fmoc solid phase peptide synthesis. International Journal of Peptide and Protein Research, 34(3), 255-258.

• Lee, Y. R., et al. (2013). Generating Orally-Active Galanin Analogs with Analgesic Activities. ACS Medicinal Chemistry Letters, 4(12), 1159–1163. [Link]

• Pooga, M., et al. (1998). Cell penetrating PNA constructs regulate galanin receptor levels and modify pain transmission in vivo.

• Wynick, D., et al. (1998). Characterization of a high-affinity galanin receptor in the rat anterior pituitary: absence of biological effect and reduced membrane binding of the antagonist M15 differentiate it from the brain/gut receptor. Endocrinology, 139(6), 2739-2746. [Link]

• Zielińska, M., et al. (2002). Pharmacological characterization of the contractile effects of galanin (1-29)-NH2, galantide and galanin (1-14)-(alpha-aminobutyric acid8)scyliorhinin-I in the rat gastric fundus. Journal of Physiology and Pharmacology, 53(2), 245-258. [Link]

• Zielińska, M., et al. (2005). Synthesis and biological properties of new chimeric galanin analogue GAL(1-13)-[Ala10,11]ET-1(6-21)-NH2. Journal of Physiology and Pharmacology, 56(2), 273-285. [Link]

• Shcheglov, D. V., et al. (2022). The study of biodegradation of galanin and its N-terminal fragments in a model system in vitro. Biochemistry (Moscow) Supplement Series B: Biomedical Chemistry, 16(4), 364-371. [Link]

• Langel, Ü., et al. (1992). Design of chimeric peptide ligands to galanin receptors and substance P receptors. International Journal of Peptide and Protein Research, 39(6), 516-522. [Link]

• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International Journal of Peptide and Protein Research, 35(3), 161-214.

• Aapptec. (n.d.). Galanin (1-13)-Substance P (5-11) amide. Retrieved from [Link]

• QYAOBIO. (n.d.). Galanin Peptide. Retrieved from [Link]

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis. Retrieved from [Link]

• Scanlon, D. B., & Finlayson, J. (2003). Prep/Semiprep Separations of Peptides. In HPLC of Peptides and Proteins (pp. 191-206). Humana Press.

Sources

• 1. Engineering Galanin Analogues that Discriminate Between GalR1 and GalR2 Receptor Subtypes and Exhibit Anticonvulsant Activity Following Systemic Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design of chimeric peptide ligands to galanin receptors and substance P receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and biological properties of new chimeric galanin analogue GAL(1-13)-[Ala10,11]ET-1(6-21)-NH2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. qyaobio.com [qyaobio.com]
• 5. Characterization of a high-affinity galanin receptor in the rat anterior pituitary: absence of biological effect and reduced membrane binding of the antagonist M15 differentiate it from the brain/gut receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Characterization of a high-affinity galanin receptor in the rat anterior pituitary: absence of biological effect and reduced membrane binding of the antagonist M15 differentiate it from the brain/gut receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. peptide.com [peptide.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. peptide.com [peptide.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Generating Orally-Active Galanin Analogs with Analgesic Activities - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pnas.org [pnas.org]

Galantide (M15): A Technical Guide to the First-in-Class Galanin Receptor Antagonist

Abstract

This technical guide provides a comprehensive overview of Galantide (M15), a pioneering chimeric peptide that was instrumental in the elucidation of galanin receptor function. As the first synthetic antagonist for galanin receptors, Galantide has been a cornerstone in neurobiological and endocrinological research for decades. This document details its discovery, chemical synthesis, and the evolution of our understanding of its mechanism of action. We will delve into its pharmacological profile, including its binding affinities for galanin receptor subtypes, and present detailed protocols for its synthesis and for key in vitro and in vivo experimental applications. This guide is intended for researchers, scientists, and drug development professionals who seek a thorough understanding of this critical research tool.

Introduction: The Dawn of Galanin Receptor Antagonism

The discovery of the neuropeptide galanin in 1983 opened a new frontier in understanding the complex signaling pathways governing a multitude of physiological processes, from neurotransmission to insulin secretion. However, for nearly a decade, the full exploration of galanin's roles was hampered by the lack of a specific antagonist. This critical gap was filled in the early 1990s with the development of Galantide, also known as M15.[1][2][3] This chimeric peptide, ingeniously constructed from fragments of galanin and substance P, marked a turning point in galanin research, providing the first tool to effectively block galanin-mediated effects and unravel the physiological significance of this neuropeptide system.[4][5]

Galantide's design was a strategic feat of medicinal chemistry. By fusing the N-terminal portion of galanin, crucial for receptor recognition, with a C-terminal fragment of substance P, the researchers created a molecule that could bind to galanin receptors with high affinity but without eliciting a downstream agonistic response.[2][6] This pioneering work not only provided a vital research tool but also laid the groundwork for the development of subsequent generations of galanin receptor modulators.

Chemical and Physical Properties

Galantide (M15) is a 20-amino acid chimeric peptide with the following sequence: Gly-Trp-Thr-Leu-Asn-Ser-Ala-Gly-Tyr-Leu-Leu-Gly-Pro-Gln-Gln-Phe-Phe-Gly-Leu-Met-NH2 .[4][5] This unique structure is a fusion of the N-terminal 1-12 fragment of galanin and the C-terminal 5-11 fragment of substance P, connected by a proline residue.[4][6]

Property	Value
Molecular Formula	C101H153N25O25S
Molecular Weight	2199.58 g/mol
Sequence	H-Gly-Trp-Thr-Leu-Asn-Ser-Ala-Gly-Tyr-Leu-Leu-Gly-Pro-Gln-Gln-Phe-Phe-Gly-Leu-Met-NH2
Structure	Chimeric Peptide: Galanin(1-12)-Pro-Substance P(5-11)
Appearance	White to off-white lyophilized powder
Solubility	Soluble in water

Synthesis of Galantide (M15)

The synthesis of Galantide is achieved through solid-phase peptide synthesis (SPPS), a robust and widely used method for producing peptides. The following protocol outlines the general steps involved in the manual synthesis of Galantide using Fmoc (9-fluorenylmethyloxycarbonyl) chemistry.

Experimental Protocol: Solid-Phase Peptide Synthesis of Galantide

Principle: This protocol employs the Fmoc/tBu strategy, where the N-terminus of the growing peptide chain is temporarily protected by the base-labile Fmoc group, and the side chains of the amino acids are protected by acid-labile groups (e.g., tBu, Boc, Trt). The synthesis proceeds from the C-terminus to the N-terminus on a solid support resin.

Materials:

• Rink Amide resin (for C-terminal amide)

• Fmoc-protected amino acids (Fmoc-Met-OH, Fmoc-Leu-OH, Fmoc-Gly-OH, Fmoc-Phe-OH, Fmoc-Gln(Trt)-OH, Fmoc-Pro-OH, Fmoc-Tyr(tBu)-OH, Fmoc-Ala-OH, Fmoc-Ser(tBu)-OH, Fmoc-Asn(Trt)-OH, Fmoc-Thr(tBu)-OH, Fmoc-Trp(Boc)-OH)

• Coupling reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate), HOBt (Hydroxybenzotriazole)

• Activator: DIPEA (N,N-Diisopropylethylamine)

• Deprotection reagent: 20% piperidine in DMF (N,N-Dimethylformamide)

• Solvents: DMF, DCM (Dichloromethane), Diethyl ether

• Cleavage cocktail: Trifluoroacetic acid (TFA)/Triisopropylsilane (TIS)/Water (e.g., 95:2.5:2.5 v/v/v)

• Solid-phase synthesis vessel

• Shaker

• HPLC system for purification

• Mass spectrometer for characterization

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF for 30-60 minutes in the synthesis vessel.

• First Amino Acid Coupling (Fmoc-Met-OH):

  • Deprotect the resin by treating it with 20% piperidine in DMF twice for 10-15 minutes each.

  • Wash the resin thoroughly with DMF and DCM.

  • Activate Fmoc-Met-OH by dissolving it with HBTU, HOBt, and DIPEA in DMF.

  • Add the activated amino acid solution to the resin and shake for 2-4 hours.

  • Monitor the coupling reaction using a ninhydrin test.

• Chain Elongation (Stepwise Amino Acid Coupling):

  • Fmoc Deprotection: Remove the Fmoc group from the N-terminus of the resin-bound amino acid by treating with 20% piperidine in DMF.

  • Washing: Wash the resin extensively with DMF and DCM to remove excess reagents and by-products.

  • Amino Acid Coupling: Activate the next Fmoc-protected amino acid in the sequence and couple it to the deprotected N-terminus as described in step 2.

  • Repeat this cycle of deprotection, washing, and coupling for each amino acid in the Galantide sequence in the reverse order (Leu, Gly, Phe, Phe, Gln, Gln, Pro, Gly, Leu, Leu, Tyr, Gly, Ala, Ser, Asn, Leu, Thr, Trp, Gly).

• Final Fmoc Deprotection: After coupling the final amino acid (Fmoc-Gly-OH), remove the N-terminal Fmoc group.

• Cleavage and Deprotection:

  • Wash the fully assembled peptide-resin with DCM and dry it under vacuum.

  • Treat the resin with the cleavage cocktail for 2-3 hours at room temperature to cleave the peptide from the resin and remove the side-chain protecting groups.

  • Filter the resin and collect the TFA solution containing the crude peptide.

  • Precipitate the crude peptide by adding cold diethyl ether.

  • Centrifuge to pellet the peptide and wash with cold ether.

• Purification and Characterization:

  • Dissolve the crude peptide in a suitable solvent (e.g., water/acetonitrile mixture).

  • Purify the peptide by reverse-phase HPLC.

  • Confirm the identity and purity of the final product by mass spectrometry and analytical HPLC.

Pharmacological Profile: Mechanism of Action and Receptor Binding

Galantide functions as a competitive antagonist at galanin receptors. Its chimeric nature allows it to bind to the receptor with high affinity, thereby preventing the endogenous ligand, galanin, from binding and initiating its signaling cascade.

Galanin Receptor Subtypes and Signaling

There are three main subtypes of galanin receptors: GalR1, GalR2, and GalR3. All are G-protein coupled receptors (GPCRs).

• GalR1 and GalR3: Primarily couple to Gi/o proteins, leading to the inhibition of adenylyl cyclase, a decrease in cyclic AMP (cAMP) levels, and the activation of G-protein-coupled inwardly rectifying potassium (GIRK) channels. This generally results in neuronal hyperpolarization and inhibition of neurotransmitter release.[7]

• GalR2: Primarily couples to Gq/11 proteins, activating phospholipase C (PLC), which leads to the production of inositol triphosphate (IP3) and diacylglycerol (DAG), ultimately resulting in an increase in intracellular calcium levels.[8]

Caption: Signaling pathways of Galanin receptor subtypes.

Galantide Binding Affinity

One of the initial key studies demonstrated that Galantide displaces 125I-monoiodo-[Tyr26]galanin from membranes of the insulin-producing Rin m 5F cells with an IC50 value of less than 0.1 nM.[4][5] Another study in rat hypothalamic membranes revealed that Galantide recognizes two classes of galanin binding sites with high affinity (KD < 0.1 nM and ~6 nM).[6]

Interestingly, due to its chimeric nature, Galantide also exhibits a moderate affinity for the substance P (NK-1) receptor, with a reported KD of approximately 40 nM.[6] This cross-reactivity is an important consideration in experimental design and data interpretation.

Receptor/Tissue	Ligand	Affinity Measure	Value	Reference
Rin m 5F cell membranes	[¹²⁵I]galanin	IC₅₀	< 0.1 nM	[4][5]
Rat hypothalamic membranes	[¹²⁵I]galanin	K_D1_	< 0.1 nM	[6]
Rat hypothalamic membranes	[¹²⁵I]galanin	K_D2_	~6 nM	[6]
Rat hypothalamic membranes	[³H]substance P	K_D_	~40 nM	[6]
Mouse pancreatic islets	Galanin	IC₅₀ (functional)	1.0 nM	[4][5]

In Vitro Applications: Probing Galanin Function

Galantide has been instrumental in a wide range of in vitro studies to block the effects of galanin and elucidate its physiological roles. A primary example is its use in studying the regulation of insulin secretion.

Experimental Protocol: Antagonism of Galanin-Mediated Inhibition of Insulin Secretion

Principle: This assay measures the ability of Galantide to reverse the inhibitory effect of galanin on glucose-stimulated insulin secretion (GSIS) from isolated pancreatic islets.

Materials:

• Isolated pancreatic islets (e.g., from mouse or rat)

• Krebs-Ringer Bicarbonate (KRB) buffer supplemented with 0.1% BSA, containing low (e.g., 2.8 mM) and high (e.g., 16.7 mM) glucose concentrations

• Galanin solution

• Galantide (M15) solutions of varying concentrations

• Insulin ELISA kit

• Cell culture incubator (37°C, 5% CO₂)

• Perifusion system (optional, for dynamic studies)

Procedure:

• Islet Isolation and Culture: Isolate pancreatic islets using a standard collagenase digestion method and culture them overnight in a suitable medium to allow recovery.

• Static Incubation Assay:

  • Pre-incubate groups of 10-15 size-matched islets in KRB buffer with low glucose for 60 minutes.

  • Prepare incubation conditions in separate tubes:

    • Control (high glucose)

    • Galanin (high glucose + galanin)

    • Galantide + Galanin (high glucose + galanin + varying concentrations of Galantide)

    • Galantide alone (high glucose + Galantide)

  • Transfer the pre-incubated islets to the respective incubation tubes.

  • Incubate for 60 minutes at 37°C.

  • At the end of the incubation, collect the supernatant for insulin measurement.

• Insulin Measurement: Quantify the insulin concentration in the collected supernatants using an insulin ELISA kit according to the manufacturer's instructions.

• Data Analysis: Express the results as a percentage of the control (high glucose alone) and plot the concentration-response curve for Galantide's antagonism of the galanin effect to determine the IC₅₀ value.

Caption: Workflow for in vitro insulin secretion assay.

In Vivo Applications: Exploring Systemic Effects

Galantide has been widely used in vivo to investigate the role of galanin in various physiological and behavioral processes, including pain modulation, appetite regulation, and cognitive function.

Experimental Protocol: Assessment of Galantide's Effect on Nociception

Principle: This protocol describes a general approach to assess the in vivo effects of Galantide on nociceptive responses in a rodent model, often by examining its ability to block the antinociceptive effects of exogenously administered galanin.

Materials:

• Male Wistar or Sprague-Dawley rats (200-250 g)

• Galanin solution (for intracerebroventricular or intrathecal administration)

• Galantide (M15) solution (for intracerebroventricular or intrathecal administration)

• Vehicle control (e.g., sterile saline)

• Anesthetic (for surgical procedures)

• Stereotaxic apparatus (for ICV cannulation)

• Nociceptive testing apparatus (e.g., hot plate, tail-flick meter)

Procedure:

• Animal Preparation and Cannulation (if applicable): For central administration, surgically implant cannulae into the lateral ventricle (ICV) or the intrathecal space of the spinal cord under anesthesia. Allow for a recovery period of at least one week.

• Acclimatization and Baseline Testing: Acclimatize the animals to the testing environment and handling procedures. Establish baseline nociceptive thresholds using the chosen apparatus.

• Drug Administration:

  • Divide the animals into experimental groups:

    • Vehicle control

    • Galanin alone

    • Galantide alone

    • Galantide + Galanin (pre-treatment with Galantide followed by galanin)

  • Administer Galantide or vehicle at a predetermined time before the administration of galanin or vehicle. The route of administration (e.g., ICV, IT, intraperitoneal) will depend on the specific research question.

• Nociceptive Testing: At specific time points after drug administration, assess the nociceptive responses of the animals using the hot plate or tail-flick test. Record the latency to response (e.g., paw lick, tail flick).

• Data Analysis: Compare the response latencies between the different treatment groups. Analyze the data using appropriate statistical methods (e.g., ANOVA followed by post-hoc tests) to determine if Galantide significantly blocks the effects of galanin on nociception.

Conclusion and Future Perspectives

Galantide (M15) holds a significant place in the history of neuropeptide research. As the first galanin receptor antagonist, it was an indispensable tool that unlocked the door to understanding the multifaceted roles of the galanin system. While its non-specific nature and potential cross-reactivity with substance P receptors are important considerations, its contributions to the field are undeniable. The development of Galantide paved the way for the creation of more selective galanin receptor ligands, which continue to refine our understanding of this complex signaling system. The principles behind its chimeric design continue to inspire the development of novel peptide-based therapeutics. The legacy of Galantide serves as a testament to the power of innovative molecular design in advancing our knowledge of biological systems.

References

• Lindskog, S., Ahrén, B., Land, T., Langel, Ü., & Bartfai, T. (1992). The novel high-affinity antagonist, galantide, blocks the galanin-mediated inhibition of glucose-induced insulin secretion. European Journal of Pharmacology, 210(2), 183–188. [Link]

• Langel, Ü., Land, T., & Bartfai, T. (1992). Design of chimeric peptide ligands to galanin receptors and substance P receptors. International Journal of Peptide and Protein Research, 39(6), 516–522. [Link]

• Bartfai, T., Bedecs, K., Land, T., Langel, U., Bertorelli, R., Girotti, P., Consolo, S., Xu, X., Wiesenfeld-Hallin, Z., Nilsson, S., Pieribone, V. A., & Hökfelt, T. (1991). M-15: high-affinity chimeric peptide that blocks the neuronal actions of galanin in the hippocampus, locus coeruleus, and spinal cord. Proceedings of the National Academy of Sciences of the United States of America, 88(23), 10961–10965. [Link]

• Mitsukawa, K., Lu, X., & Bartfai, T. (2020). Galanin Receptors in the Central Nervous System: Exploring Ligand Interactions, Signal Transduction, and Potential Clinical Implications. International Journal of Molecular Sciences, 21(5), 1648. [Link]

• Lang, R., Gundlach, A. L., & Kofler, B. (2012). Galanin receptors and ligands. Frontiers in Endocrinology, 3, 146. [Link]

• Giustina, A., Licini, M., Bussi, A. R., Girelli, A., Pizzocolo, G., & Schettino, M. (1998). Effects of Galanin and the Galanin Receptor Antagonist Galantide on Plasma Catecholamine Levels during a Psychosocial Stress Stimulus in Rats. Neuroendocrinology, 67(1), 40–46. [Link]

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• Webling, K., & Runesson, J. (2020). Galanin Receptors as Drug Target for Novel Antidepressants: Review. Frontiers in Pharmacology, 11, 584. [Link]

• Boyd, N. D., Kage, R., Dumas, J. J., Krause, J. E., & Leeman, S. E. (1994). The peptide binding site of the substance P (NK-1) receptor localized by a photoreactive analogue of substance P: presence of a disulfide bond. Proceedings of the National Academy of Sciences of the United States of America, 91(26), 12634–12638. [Link]

• Lang, R., Berger, A., Santic, R., Al-Shanti, N., Kofler, B., & Gundlach, A. L. (2015). Galanin and its receptors in the central nervous system.
• Turton, M. D., O'Shea, D., Gunn, I., Beak, S. A., Edwards, C. M., Meeran, K., Choi, S. J., Taylor, G. M., Heath, M. M., Lambert, P. D., Wilding, J. P., Smith, D. M., & Bloom, S. R. (1996). A role for glucagon-like peptide-1 in the central regulation of feeding.
• Le Maitre, E., Bood, J., & Hökfelt, T. (2011). On the role of galanin in depression. Acta Physiologica, 203(1), 131–141.

• He, L., Liu, X., Yang, Y., Lu, X., & Bartfai, T. (2022). Structural insights into the galanin receptors signaling. bioRxiv. [Link]

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• Schultheiss, T., Pascolutti, M., Schertler, G. F. X., & Böckmann, R. A. (2019). Human substance P receptor binding mode of the antagonist drug aprepitant by NMR and crystallography. Nature Communications, 10(1), 763. [Link]

• Lee, Y. N., Reyes-Alcaraz, A., Yun, S., Lee, C. S., Hwang, J. I., & Seong, J. Y. (2020). Exploring the molecular structures that confer ligand selectivity for galanin type II and III receptors. PloS one, 15(3), e0230872. [Link]

• S-h, K., & J-y, S. (2022). Galanin Receptors (GalR1, GalR2, and GalR3) Expression in Colorectal Cancer Tissue and Correlations to the Overall Survival and Poor Prognosis of CRC Patients. International Journal of Molecular Sciences, 23(7), 3705. [Link]

• He, L., Liu, X., Yang, Y., Lu, X., & Bartfai, T. (2022). Structure of the human galanin receptor 2 bound to galanin and Gq reveals the basis of ligand specificity and how binding affects the G-protein interface. PLoS biology, 20(8), e3001714. [Link]

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The Pharmacological Profile of Galantide (M15): A Foundational Chimeric Galanin Receptor Ligand

Executive Summary

Galanin is a widely distributed neuropeptide that regulates a myriad of physiological processes, from neurotransmission to endocrine secretion, via three G-protein-coupled receptors (GalR1, GalR2, and GalR3)[1][2]. To dissect the complex pharmacology of these receptors, researchers engineered Galantide (M15) , the first high-affinity chimeric peptide antagonist of the galanin receptor family[1]. As a Senior Application Scientist, I have structured this technical guide to provide an in-depth analysis of M15’s molecular architecture, its tissue-specific pharmacological duality, and the rigorous experimental frameworks required to validate its activity in vitro and ex vivo.

Molecular Architecture & Design Rationale

Endogenous galanin is a 29- or 30-amino-acid peptide where the N-terminal sequence (residues 1–14) is strictly conserved across species and is absolutely critical for receptor recognition and binding affinity[1][3].

The design of Galantide (M15) leverages a chimeric strategy to alter the thermodynamics of receptor activation. M15 is synthesized by conjugating the highly conserved N-terminal fragment of galanin (residues 1–13) to the C-terminal fragment of substance P (residues 5–11), resulting in the sequence GWTLNSAGYLLGPQQFFGLM-NH2[1][3].

Causality in Design: By preserving the N-terminal galanin sequence, M15 retains—and in some cases exceeds—the binding affinity of the endogenous ligand[1]. However, the substitution of the C-terminus with the substance P fragment restricts the conformational flexibility of the peptide-receptor complex. This steric alteration prevents the receptor from adopting the fully active conformation required to efficiently couple with intracellular G-proteins in specific tissues, thereby converting a native agonist into a potent competitive antagonist[1][2].

Pharmacodynamics & Tissue-Specific Duality

M15 is classified as a non-selective, high-affinity ligand for GalR1, GalR2, and GalR3[1]. However, its functional profile is highly dependent on the cellular microenvironment, receptor reserve, and specific G-protein coupling efficiencies of the target tissue.

In the central nervous system (CNS) and pancreatic islets, M15 acts as a classical antagonist. It successfully blocks galanin-induced hyperpolarization in the locus coeruleus, inhibits acetylcholine release in the striatum, and reverses galanin-mediated depression of synaptic transmission in the arcuate nucleus[1][4]. Furthermore, M15 completely abolishes galanin's inhibitory effect on glucose-induced insulin secretion from pancreatic beta-cells[1][5].

Conversely, in gastrointestinal smooth muscles, M15 acts as a full agonist , mimicking endogenous galanin to induce muscle contraction[5]. This duality highlights the necessity of functional validation alongside binding assays.

Table 1: Comparative Pharmacological Profile of Galanin vs. Galantide (M15)

Property	Endogenous Galanin	Galantide (M15)
Ligand Classification	Full Agonist	Chimeric Antagonist / Tissue-Specific Agonist
Receptor Affinity	High (GalR1, GalR2, GalR3)[2]	High; ~10-fold > endogenous in specific rat tissues[1]
CNS Effect	Depresses synaptic transmission[4]	Antagonizes galanin-induced depression[1][4]
Pancreatic Effect	Inhibits insulin secretion[2][5]	Reverses galanin-mediated inhibition[1][5]
Cardiovascular Effect	Prolonged inhibition of cardiac vagal action[6]	Reduces cardiac vagal inhibitory effect[6]
GI Smooth Muscle	Modulates contraction[5]	Full Agonist (Induces contraction)[5]

Intracellular Signaling Modulation

Galanin receptors couple to distinct intracellular pathways: GalR1 and GalR3 primarily couple to Gi/o proteins (inhibiting adenylyl cyclase), while GalR2 predominantly couples to Gq/11 proteins (activating phospholipase C)[1][2]. M15 competitively occupies the orthosteric binding site of these receptors, blunting the downstream signaling cascades initiated by endogenous galanin.

Fig 1: M15 competitive antagonism of GalR1/3 and GalR2 signaling pathways.

Methodological Framework: Validating M15 Pharmacology

To ensure rigorous scientific integrity, the pharmacological evaluation of M15 requires self-validating experimental systems. Below are the optimized protocols for determining binding affinity and functional antagonism.

Protocol 1: Competitive Radioligand Binding Assay

This protocol determines the binding affinity (Ki) of M15 against specific GalR subtypes.

• Step 1: Subtype-Specific Membrane Preparation. Isolate membranes from CHO cells stably transfected with individual GalR subtypes. Causality: Utilizing a heterologous expression system eliminates confounding variables from endogenous mixed-receptor populations, ensuring the calculated affinity is strictly subtype-specific.

• Step 2: Equilibrium Incubation. Incubate 15 µg of membrane protein with 0.1 nM [125I]-galanin and increasing concentrations of M15 ( 10−12 to 10−5 M) in HEPES buffer containing 0.3% BSA. Causality: The inclusion of BSA is critical; it prevents the highly hydrophobic chimeric peptide from adsorbing to the plastic walls of the assay plate, ensuring the nominal concentration reflects the true free-ligand concentration.

• Step 3: Rapid Filtration. Terminate the reaction by filtering through GF/C glass fiber filters pre-soaked in 0.3% polyethylenimine (PEI). Causality: PEI neutralizes the inherent negative charge of the glass fibers, drastically reducing the non-specific binding of the positively charged M15 peptide and lowering the assay's noise floor.

• Step 4: Kinetic Freezing & Quantification. Wash filters rapidly with ice-cold buffer before measuring retained radioactivity. Causality: The temperature drop kinetically "freezes" the receptor-ligand complexes, preventing dissociation during the separation phase and preserving the equilibrium state.

Protocol 2: Pancreatic Islet Perifusion Assay

This functional assay validates M15's ability to reverse galanin's inhibition of insulin secretion[1][5].

Fig 2: Temporal workflow for validating M15 antagonism in pancreatic islets.

• Step 1: Tissue Isolation. Isolate rat pancreatic islets via common bile duct collagenase perfusion followed by Ficoll gradient purification. Causality: The gradient purification strictly removes exocrine acinar tissue, which contains potent proteases that would otherwise rapidly degrade the peptide ligands during the assay.

• Step 2: Baseline Establishment. Perifuse islets with Krebs-Ringer bicarbonate (KRB) buffer containing basal glucose (3.3 mM) for 30 minutes. Causality: This prevents beta-cell exhaustion and establishes a stable secretory baseline, ensuring that subsequent insulin spikes are strictly stimulus-dependent.

• Step 3: Antagonist Saturation. Introduce M15 (1 µM) into the perifusate 10 minutes prior to galanin exposure. Causality: Pre-incubation allows the antagonist to achieve thermodynamic equilibrium and fully occupy the GalRs, preventing the higher-affinity endogenous galanin from outcompeting M15 if they were added simultaneously.

• Step 4: Functional Challenge. Switch to a KRB buffer containing high glucose (16.7 mM), Galanin (10 nM), and M15 (1 µM). Causality: Co-administering high glucose forces the beta-cells into an active secretory state, which is an absolute prerequisite to observe galanin's inhibitory effect and M15's subsequent reversal[1][5].

• Step 5: Quantification. Collect fractions every 2 minutes and quantify insulin via Radioimmunoassay (RIA).

Conclusion

Galantide (M15) remains a cornerstone tool in neuropharmacology and endocrinology. By intelligently combining the recognition sequence of galanin with the structural rigidity of substance P, researchers created a molecule capable of unmasking the physiological roles of galanin across the CNS, cardiovascular system, and pancreas[1][5][6]. Understanding its tissue-specific duality and employing rigorous, self-validating assay methodologies are essential for leveraging M15 in modern drug discovery pipelines.

References

• Journal of Physiology and Pharmacology. "0605_article_10".
• MDPI. "Galanin Receptors in the Central Nervous System: Exploring Ligand Interactions, Signal Transduction, and Potential Clinical Implications".
• PubMed. "Functional effects of a family of galanin antagonists on the cardiovascular system in anaesthetised cats".
• Journal of Neuroscience. "Galanin Receptor-Mediated Inhibition of Glutamate Release in the Arcuate Nucleus of the Hypothalamus".
• PMC. "Biochemical and Physiological Effects of Galanin in Health and Disease".
• PMC. "Galanin".

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Neuronal effects of Galantide (M15) in the hippocampus

An In-Depth Technical Guide to the Neuronal Effects of Galantide (M15) in the Hippocampus

For Researchers, Scientists, and Drug Development Professionals

Abstract

The neuropeptide galanin is a critical neuromodulator in the central nervous system, exerting significant influence over cognition, mood, and neuronal excitability, particularly within the hippocampus.[1][2] Its actions are mediated by three G-protein coupled receptor subtypes (GalR1, GalR2, and GalR3) that engage distinct intracellular signaling cascades.[3][4] Galantide (M15), a high-affinity, non-subtype-selective galanin receptor antagonist, has been an indispensable pharmacological tool for elucidating the physiological roles of the galaninergic system.[5][6] This guide provides a detailed examination of the mechanism and neuronal consequences of Galantide application in the hippocampus. We will explore the differential signaling pathways of galanin receptors, the modulatory effects of Galantide on synaptic plasticity—specifically long-term potentiation (LTP)—and its impact on the release of key neurotransmitters like acetylcholine. This document synthesizes experimental findings with detailed, field-proven protocols for electrophysiology and in vivo microdialysis to provide a comprehensive resource for researchers investigating the therapeutic potential of modulating the galanin system.

Introduction: The Galaninergic System in the Hippocampus

The hippocampus is a hub for learning, memory, and emotional regulation.[7] The functional integrity of its circuits is heavily modulated by various neuropeptides, among which galanin is a key player. Galanin is widely distributed in the central and peripheral nervous systems and co-exists with classical neurotransmitters such as acetylcholine and norepinephrine.[8] In the hippocampus, galanin-immunoreactive fibers are found throughout the dentate gyrus and CA1-CA3 fields.[9]

The effects of galanin are mediated through three receptor subtypes:

• GalR1: Primarily coupled to Gαi/o proteins, its activation leads to the inhibition of adenylyl cyclase, a decrease in cyclic AMP (cAMP) levels, and the opening of G-protein-coupled inwardly-rectifying potassium (GIRK) channels, resulting in neuronal hyperpolarization and reduced excitability.[4][8][10] GalR1 is expressed in the CA fields of the hippocampus.[11]

• GalR2: Exhibits more diverse signaling, coupling to Gαq/11 to activate the phospholipase C (PLC) pathway, leading to inositol phosphate production and increased intracellular calcium.[4][10][12] It can also couple to Gαi/o and Gαo to inhibit adenylyl cyclase and activate the MAPK pathway, respectively.[11][12][13] GalR2 mRNA is prominently found in the dentate gyrus.[11]

• GalR3: Also couples to Gαi/o proteins, inhibiting adenylyl cyclase.[3][4] Its role in the hippocampus is less characterized compared to GalR1 and GalR2.[11]

This differential signaling and distribution profile allows galanin to exert complex and sometimes opposing effects on hippocampal function, making receptor antagonists crucial for dissecting its roles.

The Antagonist: Galantide (M15)

Galantide, also known as M15, is a chimeric peptide composed of the first 13 amino acids of galanin linked to the substance P fragment (5-11) amide.[5][8] It was the first high-affinity galanin receptor antagonist developed.[5]

Key Characteristics:

• Mechanism: Galantide acts as a competitive antagonist, binding to galanin receptors with high affinity (IC50 ≈ 0.1 nM) and preventing the endogenous ligand, galanin, from activating its downstream signaling pathways.[5][14]

• Selectivity: It is a non-selective antagonist, meaning it blocks both GalR1 and GalR2 receptor subtypes.[15] This broad activity makes it a powerful tool for studying the overall effects of galanin signaling but requires careful interpretation when trying to isolate the function of a specific receptor subtype.

Galanin Receptor Signaling Pathways and Galantide's Point of Intervention

Understanding the intracellular cascades initiated by galanin receptor activation is fundamental to interpreting the effects of Galantide. GalR1 and GalR2, the predominant subtypes in the hippocampus, trigger distinct pathways.[10][12] Galantide's role is to block the initial binding of galanin, thereby preventing the activation of these cascades.

Figure 1: Galanin Receptor Signaling Pathways.

Key Neuronal Effects of Galantide in the Hippocampus

By blocking the actions of endogenous or exogenously applied galanin, Galantide reveals the powerful modulatory influence of the galaninergic system on hippocampal circuitry.

Reversal of Galanin-Induced Inhibition of Long-Term Potentiation (LTP)

LTP is a persistent strengthening of synapses based on recent patterns of activity and is widely considered a cellular substrate for learning and memory.[16][17] In the CA1 region of the hippocampus, galanin has a potent inhibitory effect on LTP induced by high-frequency stimulation, without affecting baseline synaptic transmission.[18] This suggests galanin acts as a filter, potentially preventing the encoding of weak or irrelevant stimuli.

Galantide, by antagonizing galanin receptors, blocks this inhibition. In experimental settings, the co-application of Galantide can restore LTP that would otherwise be suppressed by galanin. This positions the galaninergic system as a critical checkpoint for synaptic plasticity.[2]

Disinhibition of Acetylcholine Release

The hippocampus receives significant cholinergic input from the medial septum, a pathway crucial for spatial learning and memory.[7] Galanin exerts a powerful, region-specific inhibitory control over this pathway. In the ventral hippocampus , which is more associated with mood and emotion, galanin strongly inhibits the evoked release of acetylcholine (ACh).[19][20] This effect is less pronounced or even absent in the dorsal hippocampus, which is primarily implicated in cognitive processes.[19][21][22]

Galantide (M15) has been shown to be a high-affinity antagonist that effectively blocks this galanin-induced inhibition of ACh release in the ventral hippocampus.[5][6] This disinhibition of cholinergic transmission is a key neuronal effect of Galantide and highlights its potential to modulate hippocampal-dependent functions by "releasing the brake" on the cholinergic system.

Modulation of Glutamatergic Transmission

Galanin is known to decrease the release of the excitatory neurotransmitter glutamate in the hippocampus.[2] This is a primary mechanism behind its inhibitory effect on LTP and its general anticonvulsant properties. By blocking galanin receptors, Galantide can prevent this reduction in glutamate release, thereby facilitating excitatory transmission and downstream processes like LTP induction. This action is particularly relevant at glutamatergic synapses, which are fundamental to hippocampal function.[23][24]

Parameter	Effect of Galanin	Effect of Galantide (M15)	Primary Receptor(s) Implicated	References
Hippocampal LTP	Inhibits induction	Reverses galanin-induced inhibition	GalR1	[2][18]
ACh Release (Ventral)	Potently inhibits evoked release	Blocks galanin-induced inhibition	GalR1	[5][19][20]
Glutamate Release	Decreases evoked release	Reverses galanin-induced decrease	GalR1	[2]
Neuronal Excitability	Decreases (hyperpolarization)	Blocks galanin-induced hyperpolarization	GalR1	[5][8]

Table 1: Summary of Galanin and Galantide Effects in the Hippocampus.

Experimental Workflows & Protocols

The following protocols represent standard, validated methodologies for investigating the effects of Galantide in the hippocampus.

Protocol 1: In Vitro Electrophysiology - Investigating Galantide's Effect on LTP

This protocol details how to assess Galantide's ability to reverse galanin-mediated suppression of LTP in the Schaffer collateral-CA1 pathway of rat hippocampal slices.

Figure 2: Experimental Workflow for Hippocampal LTP.

Step-by-Step Methodology:

• Slice Preparation:

  • Anesthetize a young adult rat (e.g., Wistar or Sprague-Dawley) with isoflurane and decapitate, following approved animal care protocols.

  • Rapidly dissect the brain and submerge it in ice-cold, oxygenated (95% O₂/5% CO₂) artificial cerebrospinal fluid (aCSF).

  • Prepare 400 µm coronal or horizontal hippocampal slices using a vibratome.

  • Transfer slices to an interface or submerged incubation chamber containing oxygenated aCSF at room temperature for at least 1 hour to recover.

• Electrophysiological Recording:

  • Transfer a single slice to a recording chamber perfused with oxygenated aCSF at 30-32°C.

  • Place a bipolar stimulating electrode (e.g., tungsten) in the stratum radiatum to activate Schaffer collateral fibers.

  • Place a glass recording microelectrode filled with aCSF in the stratum radiatum of the CA1 region to record the field excitatory postsynaptic potential (fEPSP).

  • Establish a stable baseline response for at least 20 minutes by delivering single pulses at a low frequency (e.g., 0.033 Hz).

• Pharmacological Application:

  • Causality: To test Galantide's antagonist properties, you must first establish galanin's inhibitory effect.

  • Control Group: Induce LTP in the absence of any drug to establish a reference.

  • Galanin Group: After baseline recording, perfuse the slice with a known concentration of galanin (e.g., 1 µM) for 20-30 minutes before inducing LTP.

  • Galantide Group: Perfuse the slice with galanin (1 µM) plus Galantide (e.g., 1-5 µM) for 20-30 minutes before inducing LTP. The pre-incubation ensures the antagonist has bound to the receptors.

• LTP Induction and Measurement:

  • Induce LTP using a standard high-frequency stimulation (HFS) protocol, such as two trains of 100 Hz for 1 second, separated by 20 seconds.[25]

  • Continue recording the fEPSP at the baseline frequency for at least 60 minutes post-HFS.

• Data Analysis:

  • Measure the initial slope of the fEPSP.

  • Normalize all fEPSP slope values to the average slope during the pre-HFS baseline period.

  • Compare the average potentiation during the last 10 minutes of recording across the different experimental groups using appropriate statistical tests (e.g., ANOVA). A successful reversal will show that the LTP magnitude in the Galanin+Galantide group is significantly greater than in the Galanin-only group and not significantly different from the control group.

Protocol 2: In Vivo Microdialysis - Measuring ACh Release

This protocol describes the use of in vivo microdialysis to measure how Galantide blocks galanin's inhibition of scopolamine-evoked ACh release in the ventral hippocampus of an awake, freely moving rat.

Step-by-Step Methodology:

• Surgical Preparation (Self-Validation):

  • Anesthetize a rat with isoflurane or a ketamine/xylazine mixture.

  • Secure the animal in a stereotaxic frame.

  • Implant a guide cannula targeted to the ventral hippocampus (coordinates relative to bregma). This guide cannula is critical for protecting the brain tissue and ensuring accurate probe placement later.

  • Secure the cannula assembly to the skull with dental cement and anchor screws.

  • Allow the animal to recover for 5-7 days. This recovery period is essential for the inflammation from surgery to subside, ensuring a stable and physiologically relevant baseline.

• Microdialysis Experiment:

  • On the day of the experiment, gently insert the microdialysis probe (with a suitable membrane length, e.g., 2 mm) through the guide cannula into the ventral hippocampus.

  • Connect the probe to a syringe pump and a fraction collector. Perfuse the probe with Ringer's solution at a slow, constant flow rate (e.g., 1-2 µL/min).

  • Allow the system to stabilize for 1-2 hours. Collect at least three baseline samples (e.g., every 20 minutes) to ensure a stable ACh baseline.

• Pharmacological Manipulation:

  • Causality: To demonstrate Galantide's effect, an increase in ACh release must first be stimulated. Scopolamine, a muscarinic antagonist, is used for this purpose as it blocks presynaptic M2 autoreceptors, which normally provide negative feedback on ACh release, thus increasing synaptic ACh levels.[19]

  • Administer scopolamine (e.g., 0.5 mg/kg, s.c.) to evoke ACh release.

  • In separate groups of animals, administer galanin (e.g., via intracerebroventricular injection or reverse dialysis through the probe) to demonstrate its inhibitory effect on the scopolamine-induced ACh surge.

  • In the test group, co-administer Galantide with galanin to observe if the inhibitory effect is blocked. A vehicle control group is mandatory.

• Sample Collection and Analysis:

  • Collect dialysate samples every 20 minutes into vials containing a small amount of acetic acid to prevent ACh degradation.

  • Analyze the ACh concentration in the samples using High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ED), which provides high sensitivity and specificity.

• Data Analysis:

  • Calculate the absolute amount of ACh in each sample.

  • Express the results as a percentage of the average baseline concentration for each animal.

  • Compare the time course and peak of ACh release across the different treatment groups. Successful antagonism by Galantide will be demonstrated if the scopolamine-evoked ACh release in the Galanin+Galantide group is significantly higher than in the Galanin-only group.

Summary and Future Directions

Galantide (M15) has been a cornerstone in demonstrating the profound inhibitory influence of the galaninergic system within the hippocampus. By antagonizing galanin receptors, Galantide effectively reverses the suppression of long-term potentiation and disinhibits the release of acetylcholine, two fundamental processes for hippocampal-dependent cognition and mood regulation.[5][18] The experimental protocols detailed herein provide a robust framework for further investigation into this system.

While Galantide remains an invaluable research tool, its lack of subtype selectivity is a limitation.[26] The future of this field lies in the development and application of highly selective antagonists for GalR1 and GalR2. Such tools will allow researchers to precisely delineate the respective contributions of each receptor subtype to synaptic plasticity, neurotransmitter release, and behavior, ultimately paving the way for more targeted therapeutic strategies for conditions like epilepsy, depression, and cognitive disorders.[4][14]

References

• Wang, S., Hashemi, T., He, C., Strader, C., & Bayne, M. (1998). Differential Intracellular Signaling of the GalR1 and GalR2 Galanin Receptor Subtypes. Biochemistry, 37(19), 6711–6717. [Link]

• Smith, K. E., Forray, C., Walker, M. W., Jones, K. A., Vaysse, P. J., Branchek, T. A., Gerald, C., & Weinshank, R. L. (1997). Expression and pharmacology of human galanin receptor GALR2. The Journal of biological chemistry, 272(39), 24612–24616. [Link]

• Bartfai, T., Bedecs, K., Land, T., Langel, Ü., Bertorelli, R., Girotti, P., Consolo, S., Xu, X. J., Wiesenfeld-Hallin, Z., & Nilsson, S. (1991). M-15: high-affinity chimeric peptide that blocks the neuronal actions of galanin in the hippocampus, locus coeruleus, and spinal cord. Proceedings of the National Academy of Sciences of the United States of America, 88(23), 10961–10965. [Link]

• Zini, S., Roisin, M. P., Langel, U., Bartfai, T., & Ben-Ari, Y. (2011). Galanin differentially regulates acetylcholine release in ventral and dorsal hippocampus: a microdialysis study in awake rat. Neuroscience, 199, 193–199. [Link]

• Fisone, G., Wu, C. F., Consolo, S., Nordström, O., Brynne, N., Bartfai, T., Melander, T., & Hökfelt, T. (1989). Galanin inhibits acetylcholine release in the ventral hippocampus of the rat: histochemical, autoradiographic, in vivo, and in vitro studies. Proceedings of the National Academy of Sciences of the United States of America, 86(18), 7339–7343. [Link]

• Sakurai, E., Maeda, T., Kaneko, S., Akaike, A., & Satoh, M. (1996). The effects of galanin on long-term synaptic plasticity in the CA1 area of rodent hippocampus. Neuroscience Letters, 212(1), 21–24. [Link]

• Bartfai, T., et al. (1991). M-15: high-affinity chimeric peptide that blocks the neuronal actions of galanin in the hippocampus, locus coeruleus, and spinal cord. PubMed. [Link]

• ResearchGate. (n.d.). Signaling pathways for galanin receptors. [Link]

• Webling, K. E., Runesson, J., Bartfai, T., & Langel, Ü. (2012). Galanin receptors and ligands. Frontiers in Endocrinology, 3, 146. [Link]

• Kuteeva, E., et al. (2011). Galanin differentially regulates acetylcholine release in ventral and dorsal hippocampus: a microdialysis study in awake rat. ResearchGate. [Link]

• Fisone, G., et al. (1989). Galanin inhibits acetylcholine release in the ventral hippocampus of the rat: histochemical, autoradiographic, in vivo, and in vitro studies. PubMed. [Link]

• Zhou, Y., et al. (2023). Structural insights into galanin receptor signaling. Proceedings of the National Academy of Sciences, 120(46), e2309123120. [Link]

• Klenerova, V., Sida, P., Hynie, S., & Jurcovicova, J. (2013). The Galanin and Galanin Receptor Subtypes, its Regulatory Role in the Biological and Pathological Functions. Physiological Research, 62, S15-S24. [Link]

• Badie-Mahdavi, H., Lu, X., Behrens, M. M., & Bartfai, T. (2005). Distribution and differential regulation of galanin receptor subtypes in rat brain: effects of seizure activity. Neuropeptides, 39(3), 185–188. [Link]

• Messanvi, F., et al. (2024). Galanin receptor 1 expressing neurons in hippocampal-prefrontal circuitry modulate goal directed attention and impulse control. bioRxiv. [Link]

• Mazarati, A. M., Hohmann, J. G., Bacon, A., Liu, H., Sankar, R., Steiner, R. A., Wynick, D., & Wasterlain, C. G. (2000). Modulation of Hippocampal Excitability and Seizures by Galanin. The Journal of Neuroscience, 20(16), 6276–6281. [Link]

• Mazarati, A. M., Liu, H., Soomets, U., Sankar, R., Langel, Ü., Wasterlain, C. G., & Hökfelt, T. (1998). Galanin Modulation of Seizures and Seizure Modulation of Hippocampal Galanin in Animal Models of Status Epilepticus. The Journal of Neuroscience, 18(24), 10070–10077. [Link]

• ResearchGate. (n.d.). Effect of galanin and galanin antagonist (galantide) on the amplitudes... [Link]

• Branchek, T. A., Smith, K. E., Gerald, C., & Walker, M. W. (2000). Galanin receptor subtypes. Trends in Pharmacological Sciences, 21(3), 109–117. [Link]

• Karolinska Institutet. (2024). Hippocampal galanin and acetylcholine in spatial learning. [Link]

• Dias, R. B., et al. (2019). Glutamate Transporters in Hippocampal LTD/LTP: Not Just Prevention of Excitotoxicity. Frontiers in Cellular Neuroscience, 13, 357. [Link]

• Voronin, L. L. (1983). Long-term Potentiation in the Hippocampus. Neuroscience, 10(4), 1051–1069. [Link]

• Ge, Y., et al. (2010). Hippocampal long-term depression is required for the consolidation of spatial memory. Proceedings of the National Academy of Sciences, 107(38), 16697–16702. [Link]

• Patsnap Synapse. (2024). What are galanin receptor antagonists and how do they work? [Link]

• Adamantidis, A., et al. (2010). Major Impairments of Glutamatergic Transmission and Long-Term Synaptic Plasticity in the Hippocampus of Mice Lacking the Melanin-Concentrating Hormone Receptor-1. The Journal of Neuroscience, 30(17), 5831–5844. [Link]

• Rusakov, D. A. (2001). Extrasynaptic Glutamate Diffusion in the Hippocampus: Ultrastructural Constraints, Uptake, and Receptor Activation. Hippocampus, 11(5), 513–525. [Link]

• Gruart, A., et al. (2021). Transsynaptic Long-Term Potentiation in the Hippocampus of Behaving Mice. Frontiers in Synaptic Neuroscience, 13, 730623. [Link]

• Shakes, J. & Shakes, J. (2017). Long-Term Potentiation at CA3–CA1 Hippocampal Synapses with Special Emphasis on Aging, Disease, and Stress. Frontiers in Aging Neuroscience, 9, 36. [Link]

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Galantide (M15) as a Modulator of Vasopressin Release: Mechanisms, Experimental Protocols, and Therapeutic Implications

Executive Summary: The Neuroendocrine Role of Galanin and M15

In neuroendocrinology, understanding the precise regulatory mechanisms of hormone release is critical for developing targeted therapies for water balance disorders. Galanin, a widely distributed neuropeptide, acts as a potent inhibitory modulator of the hypothalamo-neurohypophysial system, specifically dampening vasopressin (VP) secretion during osmotic and non-osmotic stimulation[1]. To dissect this pathway, researchers utilize Galantide (M15), a high-affinity chimeric peptide antagonist. Constructed by coupling the N-terminal galanin(1-13) fragment to the C-terminal substance P(5-11) fragment, M15 competitively blocks galanin receptors (GalRs), thereby unmasking the underlying excitatory drive on VP neurons[2][3].

As a Senior Application Scientist mapping these complex neuroendocrine circuits, I rely on M15 not just as an inhibitor, but as a diagnostic tool to decouple feedback loops. This whitepaper provides an in-depth technical analysis of M15's pharmacological profile, the causality behind its experimental application, and self-validating protocols for quantifying its effects on VP release.

Molecular Mechanisms: Disinhibiting the Vasopressin Axis

Vasopressin release is primarily driven by hyperosmolarity (e.g., elevated NaCl) or neurotransmitter activity (e.g., histamine, dopamine)[1][4]. However, the brain employs galanin as a negative feedback mechanism to prevent runaway VP secretion, which could otherwise lead to dangerous hyponatremia. Galanin binds to G-protein-coupled receptors (predominantly GalR1 and GalR2 in the hypothalamus), initiating a signaling cascade that hyperpolarizes VP neurons and inhibits vesicular exocytosis[3].

When M15 is introduced, its substance P-derived C-terminus alters the conformational interaction with GalRs, acting as a competitive antagonist with approximately 10-fold higher affinity than endogenous galanin in specific tissue preparations[3]. By occupying the receptor without initiating the inhibitory G-protein cascade, M15 prevents galanin from exerting its dampening effect. Consequently, the primary stimulus (osmotic or neurotransmitter) can drive VP release unimpeded[5].

Signaling pathway of Galanin and M15 on Vasopressin neurons during osmotic/neurotransmitter stress.

Quantitative Efficacy of M15

The antagonistic power of M15 is best illustrated by its ability to restore VP levels in the presence of exogenous galanin. The following table synthesizes quantitative outcomes from established in vivo and in vitro models, demonstrating the robust rescue of VP secretion[1][4][5].

Experimental Stimulus	Galanin Treatment	M15 (Galantide) Pretreatment	Net Effect on Vasopressin (VP) Release
Basal Conditions	None	None	Baseline VP levels (Control)
2.5% NaCl (In Vivo)	None	None	Significant Increase in VP
2.5% NaCl (In Vivo)	10⁻⁸ M (i.c.v.)	None	Complete prevention of VP increase
2.5% NaCl (In Vivo)	10⁻⁸ M (i.c.v.)	10⁻⁸ M (i.c.v.)	Restoration of VP increase (Blockade of inhibition)
Histamine (In Vivo)	10⁻⁸ M (i.c.v.)	None	Significant reduction of VP increase
Histamine (In Vivo)	10⁻⁸ M (i.c.v.)	10⁻⁸ M (i.c.v.)	Restoration of VP increase
Dopamine (In Vitro)	10⁻⁶ M	None	Inhibition of DA-induced VP release
Dopamine (In Vitro)	10⁻⁶ M	10⁻⁶ M	Prevention of galanin-induced inhibition

Self-Validating Experimental Protocols

To ensure scientific integrity, experiments utilizing M15 must be designed as self-validating systems. This requires incorporating internal controls that simultaneously verify the viability of the tissue, the efficacy of the stimulus, and the specific receptor-mediated action of the antagonist.

Protocol A: In Vivo Assessment of M15 on Osmotically Induced VP Secretion

Objective: To quantify the central antagonistic effect of M15 on galanin-mediated inhibition of VP release in rats[1][5].

Causality & Rationale:

• Why 2.5% NaCl? Hypertonic saline provides a robust, physiologically relevant osmotic challenge that reliably spikes systemic VP, creating a wide dynamic range to measure galanin-induced inhibition and M15-induced restoration.

• Why i.c.v. administration? Peptides like M15 and galanin are susceptible to rapid peripheral degradation and poor blood-brain barrier penetration. Intracerebroventricular (i.c.v.) injection ensures direct, high-concentration delivery to the hypothalamic receptors.

Step-by-Step Methodology:

• Animal Preparation: Acclimate adult male Wistar rats to standard laboratory conditions. Surgically implant a permanent stainless-steel cannula into the lateral cerebral ventricle under anesthesia. Allow 7 days for recovery.

• Basal Sampling (Control 1): Draw a baseline blood sample via a jugular catheter to establish resting plasma VP levels.

• M15 Pretreatment: Administer M15 (10⁻⁸ M in 5 µL artificial cerebrospinal fluid) via the i.c.v. cannula. Self-Validation Step: A parallel cohort must receive only aCSF to ensure the injection volume/pressure itself does not alter VP dynamics.

• Galanin Challenge: 15 minutes post-M15, inject rat galanin (10⁻⁸ M) i.c.v.

• Osmotic Stimulation: Immediately following galanin administration, inject 2.5% NaCl solution intraperitoneally (i.p.) to induce systemic hyperosmolarity.

• Blood Collection & RIA: Collect blood samples at 15, 30, and 60 minutes post-stimulation. Centrifuge to isolate plasma and quantify VP concentrations using a highly specific Radioimmunoassay (RIA)[1].

Protocol B: In Vitro Neurohypophyseal Tissue Culture Assay

Objective: To isolate the direct effects of M15 and galanin on the posterior pituitary, independent of hypothalamic input[4].

Causality & Rationale:

• Why isolated neurohypophyseal cultures? This physically isolates the nerve terminals from the cell bodies in the hypothalamus, proving that galanin and M15 act directly at the site of exocytosis in the posterior pituitary[4].

• Why Dopamine stimulation? Dopamine directly triggers VP release from neurohypophyseal terminals, serving as a non-osmotic positive control to validate terminal viability and exocytotic machinery.

Step-by-Step Methodology:

• Tissue Isolation: Decapitate rats and rapidly dissect the neurohypophysis (NH) under sterile conditions, separating it from the anterior pituitary and hypothalamus.

• Culture Equilibration: Maintain NH explants in a defined culture medium for 13-14 days. Self-Validation Step: This extended culture period allows for the complete Wallerian degeneration of endogenous hypothalamic inputs, ensuring any observed effects are strictly local to the NH terminals.

• Pre-incubation: Transfer explants to fresh medium containing M15 (10⁻⁶ M) or vehicle for 30 minutes.

• Co-incubation (Stimulus + Agonist): Add Dopamine (10⁻⁶ M) and Galanin (10⁻⁶ to 10⁻⁹ M) to the culture medium. Incubate for 1 to 2 hours.

• Supernatant Analysis: Aspirate the supernatant and immediately freeze at -70°C to halt enzymatic degradation.

• Quantification: Measure VP content in the supernatant via RIA. The successful blockade of galanin by M15 will result in high VP levels comparable to the Dopamine-only control[4].

Experimental workflow for isolating direct M15 effects on neurohypophyseal VP release.

Conclusion and Future Directions

Galantide (M15) remains a cornerstone pharmacological tool for mapping the galaninergic control of neuroendocrine functions. By competitively antagonizing GalRs, M15 self-validates the hypothesis that galanin exerts a continuous, protective inhibitory tone over vasopressin release during physiological stress[1][5]. For drug development professionals, the M15 chimeric framework provides a structural foundation for designing next-generation, subtype-selective non-peptide antagonists. Such advancements hold immense therapeutic potential for treating conditions characterized by aberrant vasopressin secretion, such as Syndrome of Inappropriate Antidiuretic Hormone Secretion (SIADH) or specific forms of hyponatremia.

References

• Inhibitory effects of different galanin compounds and fragments on osmotically and histamine-induced enhanced vasopressin secretion in rats. PubMed. Available at:[Link]

• Galanin Receptors in the Central Nervous System: Exploring Ligand Interactions, Signal Transduction, and Potential Clinical Implications. MDPI. Available at:[Link]

• Galanin Receptors and Ligands. Frontiers. Available at:[Link]

• Effects of rat galanin and galanin antagonist galantid (M15) on the changes in plasma vasopressin levels induced by 2.5% NaCl solution or histamine administration. ResearchGate. Available at:[Link]

• Inhibitory effect of galanin on dopamine-induced enhanced vasopressin secretion in rat neurohypophyseal tissue cultures. PubMed. Available at:[Link]

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• 4. Inhibitory effect of galanin on dopamine-induced enhanced vasopressin secretion in rat neurohypophyseal tissue cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Is Galantide (M15) a non-specific galanin antagonist?

Title: The Pharmacological Paradox of Galantide (M15): Deconstructing its Role as a Non-Specific Galanin Receptor Antagonist

Introduction

Galanin is a highly conserved 29- to 30-amino-acid neuropeptide that modulates neurotransmission, neuroendocrine release, and pain pathways via three G-protein-coupled receptors (GPCRs): GalR1, GalR2, and GalR3. The quest to map galaninergic circuits led to the synthesis of the first widely adopted chimeric peptide antagonist, Galantide (M15), by Bartfai et al. (1991).

The central question for drug development professionals and neuropharmacologists is: Is Galantide (M15) truly a non-specific galanin antagonist?

The scientifically rigorous answer is yes, but with critical caveats . M15 is "non-specific" in that it lacks subtype selectivity across GalR1, GalR2, and GalR3. However, it also exhibits inter-system non-specificity by binding to the Substance P (NK1) receptor, and it demonstrates a functional dichotomy—acting as a potent antagonist in the central nervous system (CNS) but displaying partial or full agonism in certain peripheral tissues and heterologous expression systems.

This technical guide dissects the structural biology, receptor pharmacology, and experimental methodologies required to accurately utilize and validate M15 in preclinical research.

Structural Chimerism: The Engineering of M15

M15 was rationally designed as a chimeric peptide consisting of the N-terminal fragment of galanin, Galanin(1–13), covalently linked to the C-terminal fragment of Substance P, SP(5–11) amide.

Causality in Design: The N-terminal portion of galanin (residues 1-14) is highly conserved across species and is absolutely required for high-affinity binding to the galanin receptor binding pocket. By truncating the C-terminus of endogenous galanin and replacing it with the SP(5-11) sequence, researchers disrupted the peptide's ability to induce the conformational change required for G-protein activation in native CNS tissues. This structural chimera effectively traps the receptor in an inactive state while maintaining a high binding affinity (Schauwecker, 2012).

Diagram 1: Structural chimerism of M15 and its dual-receptor targeting logic.

Receptor Affinity and the "Non-Specific" Designation

M15 is classified as non-specific primarily because it cannot discriminate between the three galanin receptor subtypes. It displaces [125I]-galanin from GalR1, GalR2, and GalR3 with sub-nanomolar to low-nanomolar affinity.

However, the inclusion of the Substance P fragment introduces a secondary layer of non-specificity. M15 binds to the neurokinin-1 (NK1) receptor with a Kd of approximately 40 nM. While this is a lower affinity than its binding to GalRs, it becomes physiologically relevant at the micromolar concentrations often used in in vitro slice electrophysiology or high-dose in vivo injections (MedChemExpress, 2024).

Quantitative Pharmacological Profile

The following table summarizes the binding affinities and functional inhibitory concentrations of M15 across various targets, demonstrating its broad-spectrum activity.

Target Receptor / System	Parameter	Value	Biological Effect / Note
GalR1 / GalR2 / GalR3	Kd (Binding Affinity)	<0.1 – 6.0 nM	High-affinity binding across all subtypes.
NK1 (Substance P Receptor)	Kd (Binding Affinity)	~40 nM	Moderate off-target affinity due to SP(5-11).
Mouse Pancreatic Islets	IC50 (Functional)	1.0 nM	Antagonizes galanin-mediated insulin inhibition.
Locus Coeruleus (CNS)	IC50 (Functional)	4.0 nM	Antagonizes galanin-induced K+ conductance.
Gastrointestinal Smooth Muscle	EC50 (Functional)	Tissue-dependent	Acts as a full agonist in this specific tissue.

The Functional Dichotomy: Antagonist vs. Partial Agonist

The most critical technical nuance of M15 is its context-dependent efficacy. In the CNS (e.g., hippocampus, locus coeruleus, spinal cord), M15 acts as a classical competitive antagonist. It blocks galanin-induced hyperpolarization by preventing the GalR1/GalR3-mediated activation of Gi/o proteins, thereby rescuing adenylyl cyclase activity and preventing the opening of G-protein-coupled inwardly rectifying K+ (GIRK) channels (Bíró et al., 2023).

Conversely, in heterologous expression systems (e.g., CHO cells overexpressing GalRs) and certain peripheral tissues like gastrointestinal smooth muscle, M15 exhibits partial or even full agonism.

Causality: This phenomenon is driven by "receptor reserve" (spare receptors). In tissues with artificially high receptor density or highly efficient G-protein coupling, the weak intrinsic efficacy of the M15 chimeric peptide is sufficient to trigger a maximal intracellular response, masquerading as an agonist.

Diagram 2: M15 acting as a competitive antagonist against GalR-mediated Gi/o signaling in the CNS.

Experimental Protocols: Validating M15 Pharmacology

To utilize M15 effectively, researchers must isolate its galanin-antagonistic properties from its NK1-binding and partial agonist artifacts. The following self-validating protocol describes a Radioligand Competitive Binding Assay designed to profile M15's non-specificity.

Step-by-Step Methodology: Radioligand Competitive Binding Assay

Objective: Determine the inhibitory constant (Ki) of M15 against [125I]-human galanin across isolated GalR subtypes.

• Membrane Preparation: Culture CHO cells stably expressing human GalR1, GalR2, or GalR3. Harvest cells in ice-cold Tris-HCl buffer (50 mM, pH 7.4) containing protease inhibitors. Homogenize and centrifuge at 40,000 × g for 30 minutes to isolate the membrane fraction.

  • Causality: Using recombinant cell lines isolates the specific GalR subtype, preventing the confounding variable of mixed GalR populations found in native brain tissue.

• Assay Setup: In a 96-well plate, add 10 µg of membrane protein per well in binding buffer (Tris-HCl with 0.5% BSA to prevent peptide adhesion to plastic).

• Radioligand Addition: Add 0.1 nM [125I]-human galanin to all wells.

  • Causality: [125I]-galanin is chosen for its high specific activity (~2000 Ci/mmol), allowing detection at concentrations well below the Kd, ensuring adherence to Michaelis-Menten kinetics.

• Competitor Dilution Series: Add M15 in a 10-point serial dilution ranging from 10^-12 M to 10^-5 M.

• Incubation: Incubate the microplate at 22°C for 60 minutes to allow the binding kinetics to reach equilibrium.

• Rapid Filtration: Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters pre-soaked in 0.5% polyethylenimine (PEI).

  • Causality: PEI is a cationic polymer that neutralizes the negative charge of the glass fibers, drastically reducing the non-specific binding of the highly basic M15 and galanin peptides to the filter itself.

• Quantification & Analysis: Wash filters three times with ice-cold buffer, dry, and measure bound radioactivity using a gamma counter. Calculate the IC50 using non-linear regression and convert to Ki using the Cheng-Prusoff equation.

Self-Validating System (Controls):

• Positive Control: Unlabelled human galanin (1 µM) to define non-specific binding (NSB).

• Negative Control: A scrambled M15 peptide sequence to prove that binding is sequence-specific, not just a result of peptide charge/hydrophobicity.

• Off-Target Control: Run a parallel assay using NK1-expressing membranes and[125I]-Substance P to quantify the exact degree of SP-receptor cross-reactivity in your specific assay conditions.

Diagram 3: Workflow for validating M15 receptor affinity and non-specificity via radioligand binding.

Conclusion

Galantide (M15) is accurately described as a non-specific galanin antagonist, but this label requires technical context. It is non-specific across GalR1, GalR2, and GalR3, and carries off-target affinity for the NK1 receptor. Furthermore, its classification as an "antagonist" is strictly tissue- and expression-level dependent. For drug development professionals, M15 remains a powerful tool for probing the galaninergic system, provided that experimental designs incorporate rigorous controls (such as NK1 blockade) to isolate true GalR-mediated antagonism from chimeric artifacts.

References

• Bartfai, T., Bedecs, K., Land, T., Langel, U., Bertorelli, R., Girotti, P., Consolo, S., Xu, X. J., Wiesenfeld-Hallin, Z., Nilsson, S., Pieribone, V. A., & Hökfelt, T. (1991). M-15: high-affinity chimeric peptide that blocks the neuronal actions of galanin in the hippocampus, locus coeruleus, and spinal cord. Proceedings of the National Academy of Sciences of the United States of America, 88(23), 10961–10965.[Link]

• Schauwecker, P. E. (2012). Galanin Receptors and Ligands. Frontiers in Endocrinology, 3, 152.[Link]

• Bíró, E., et al. (2023). Galanin Receptors in the Central Nervous System: Exploring Ligand Interactions, Signal Transduction, and Potential Clinical Implications. International Journal of Molecular Sciences, 24(5), 4567.[Link]

Protocols & Analytical Methods

Application Note: Utilizing Galantide (M15) as a Galanin Receptor Antagonist in Cell Culture Assays

Executive Summary

Galantide, also known as M15, is a highly potent, chimeric peptide utilized extensively in neuropharmacology and drug development as a non-selective galanin receptor antagonist. Originally synthesized by conjugating the N-terminal fragment of galanin (amino acids 1–13) to the C-terminal fragment of substance P (amino acids 5–11) ()[1], Galantide provides a critical tool for isolating and understanding galaninergic signaling pathways.

As a Senior Application Scientist, I have structured this guide to move beyond basic protocol steps. Here, we will dissect the causality behind experimental choices, ensuring that your in vitro assays are robust, reproducible, and self-validating.

Mechanistic Overview & Pharmacodynamics

Galanin exerts its physiological effects—ranging from the modulation of insulin secretion to the regulation of neurotransmitter release—via three G-protein-coupled receptors (GPCRs): GalR1, GalR2, and GalR3 ()[2].

Galantide (M15) acts as a competitive antagonist across these subtypes, though it exhibits a slight binding preference for GalR1 ()[3]. By occupying the orthosteric binding site, Galantide prevents endogenous galanin from initiating downstream signaling cascades. Depending on the receptor subtype expressed in your cell culture model, Galantide will block either Gi/o-mediated adenylyl cyclase inhibition (GalR1/GalR3) or Gq/11-mediated intracellular calcium mobilization (GalR2) ()[2].

Galanin receptor signaling pathways and competitive blockade by Galantide (M15).

Quantitative Pharmacological Profile

To design accurate dose-response curves, it is imperative to understand Galantide's binding affinities and inhibitory concentrations across different physiological contexts.

Parameter	Value	Target / Context	Reference
KD (Binding Affinity)	< 0.1 nM & ~6.0 nM	Rat hypothalamus galanin binding sites	()[4]
IC50 (Insulin Secretion)	1.0 nM	Galanin-mediated inhibition in pancreatic islets	()[5],[4]
IC50 (K+ Conductance)	4.0 nM	Galanin-induced increase in K+ conductance	()[5],[4]
IC50 (Ba2+ Current)	16.0 nM	Voltage-dependent Ba2+ current inhibition	()[4]

Reagent Preparation & Handling Strategy

Because Galantide is a highly hydrophobic chimeric peptide, improper handling will lead to significant peptide loss via adsorption to plastic surfaces, artificially lowering your effective assay concentration.

• Reconstitution: Dissolve the lyophilized peptide in sterile, ultra-pure water or a dilute acetic acid solution (depending on the specific salt form provided by the manufacturer) to create a 1 mM stock.

• Preventing Adsorption (Causality): Always prepare working dilutions in an assay buffer containing a carrier protein, such as 0.1% BSA (Bovine Serum Albumin) . The BSA coats the walls of the plastic tubes and plates, preventing the hydrophobic regions of Galantide from adhering to the plastic ()[6].

• Storage: Aliquot the 1 mM stock into low-protein binding microcentrifuge tubes and store at -80°C. Avoid repeated freeze-thaw cycles, which degrade peptide integrity.

Self-Validating Experimental Protocols

A robust protocol must be a self-validating system. This means embedding a matrix of controls that internally prove the observed signal change is exclusively due to receptor-specific antagonism.

Protocol A: cAMP Accumulation Assay (Targeting GalR1 / GalR3)

Principle: GalR1 and GalR3 couple to Gi/o proteins, which inhibit adenylyl cyclase and lower intracellular cAMP. To measure this inhibition, we must first artificially elevate basal cAMP using Forskolin (a direct adenylyl cyclase activator). Galanin will suppress this Forskolin-induced cAMP spike, and Galantide will reverse the suppression.

Step-by-step experimental workflow for evaluating Galantide in a cAMP assay.

Step-by-Step Methodology:

• Cell Preparation: Seed CHO or HEK293 cells stably expressing GalR1 or GalR3 into a 96-well plate.

• Serum Starvation: Incubate cells in serum-free media overnight. Causality: Serum contains undefined growth factors that can basally activate parallel GPCRs or kinase cascades, raising background noise. Starvation synchronizes the cells.

• Phosphodiesterase Inhibition: Wash cells and add assay buffer containing 500 µM IBMX . Causality: IBMX inhibits phosphodiesterases, preventing the degradation of synthesized cAMP, allowing it to accumulate to measurable levels.

• Antagonist Pre-incubation: Add Galantide (dose-response range: 0.1 nM to 1 µM) and incubate for 30 minutes at 37°C. Causality: Pre-incubation is critical to allow the antagonist to reach equilibrium and occupy the receptor's orthosteric sites before the agonist is introduced.

• Agonist Stimulation: Add Galanin (at its predetermined EC80 concentration) simultaneously with 10 µM Forskolin. Incubate for 30 minutes.

• Detection: Lyse the cells and quantify cAMP using a competitive ELISA or HTRF (Homogeneous Time-Resolved Fluorescence) assay.

Self-Validation Matrix (Required Controls):

• Vehicle Only: Establishes true basal cAMP.

• Forskolin Only: Establishes the maximum assay window (100% signal).

• Forskolin + Galanin: Confirms receptor functionality (Expected: sharp drop in cAMP).

• Forskolin + Galanin + Galantide (High Dose): Validates antagonist efficacy (Expected: restoration of cAMP to near "Forskolin Only" levels).

Protocol B: Intracellular Calcium Mobilization Assay (Targeting GalR2)

Principle: GalR2 couples primarily to Gq/11, activating Phospholipase C (PLC) to generate IP3, which triggers the release of calcium from the endoplasmic reticulum ()[2].

Step-by-Step Methodology:

• Cell Preparation: Seed GalR2-expressing cells into a black-walled, clear-bottom 96-well plate. Causality: Black walls absorb scattered light, preventing well-to-well optical crosstalk during fluorescence reading.

• Dye Loading: Incubate cells with a calcium-sensitive dye (e.g., Fluo-4 AM) in buffer containing 2.5 mM Probenecid for 45-60 minutes. Causality: Fluo-4 AM is cell-permeable; once inside, esterases cleave the AM group, trapping the dye. Probenecid inhibits organic anion transporters, preventing cells from actively pumping the cleaved dye back out into the media.

• Antagonist Pre-incubation: Wash the cells to remove extracellular dye. Add Galantide (0.1 nM to 1 µM) and pre-incubate for 15-20 minutes.

• Baseline Reading: Place the plate in a fluorometric imaging plate reader (e.g., FLIPR). Record basal fluorescence for 10-15 seconds.

• Agonist Addition: Inject Galanin (EC80) and continuously record fluorescence for 60-90 seconds to capture the transient calcium peak.

Self-Validation Matrix (Required Controls):

• Vehicle Only: Monitors baseline dye leakage and spontaneous calcium transients.

• ATP or Ionomycin: Receptor-independent positive control. Validates that the cells are healthy, the dye is properly loaded, and the intracellular calcium stores are intact.

• Galanin Only: Establishes the maximum Gq-mediated calcium peak.

• Galanin + Galantide: Demonstrates dose-dependent dampening of the calcium peak, validating the antagonistic blockade.

References

• Galantide - Product Information , Echelon Biosciences. Link

• Galantide | Galanin Receptor Antagonist , MedChemExpress. Link

• Galanin Receptors , Sigma-Aldrich. Link

• Differential effects of the putative galanin receptor antagonists M15 and M35 on striatal acetylcholine release , PubMed. Link

• Design, Synthesis, and Characterization of High-Affinity, Systemically-Active Galanin Analogues , ACS Publications. Link

• Galanin Receptors and Ligands , Frontiers in Endocrinology. Link

• Biochemical and Physiological Effects of Galanin in Health and Disease , PMC. Link

Sources

• 1. Frontiers | Galanin Receptors and Ligands [frontiersin.org]
• 2. Galanin Receptors [sigmaaldrich.com]
• 3. Biochemical and Physiological Effects of Galanin in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Galantide - Echelon Biosciences [echelon-inc.com]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: Recommended Dosage and Administration Protocols for Galantide (M15) in Rodent Models

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Discipline: Neuroendocrinology, Metabolic Research, and Peptide Pharmacology

Introduction & Mechanistic Rationale

Galantide, widely designated in literature as M15 , is a 20-amino acid chimeric peptide consisting of the N-terminal fragment of galanin (1–13) fused to the C-terminal fragment of substance P (5–11) 1. Developed as the first high-affinity, non-specific galanin receptor antagonist, it serves as a critical pharmacological tool for dissecting the physiological roles of endogenous galanin.

The Causality of the Mechanism: Endogenous galanin binds to three G-protein-coupled receptors (GalR1, GalR2, and GalR3). In most tissues, this binding triggers a Gi/o-protein cascade that inhibits adenylate cyclase, reduces intracellular cAMP, and opens G-protein-coupled inwardly rectifying potassium (GIRK) channels. This hyperpolarization profoundly inhibits the secretion of key hormones and neurotransmitters, including insulin, luteinizing hormone (LH), and catecholamines 2. Galantide competitively binds to these receptors (with a slight preference for GalR1, Ki​≈0.65 nM), thereby blocking the Gi/o-mediated hyperpolarization and restoring normal secretory function.

Because Galantide is a large peptide (MW ~2198.5 g/mol ), it is highly susceptible to serum peptidases and cannot cross the blood-brain barrier (BBB). Therefore, experimental success relies entirely on selecting the correct administration route and dosage to outpace enzymatic degradation while reaching the target receptors.

Quantitative Dosage Guidelines

To establish a robust physiological response, dosage must be tailored to the target tissue. Table 1 summarizes validated in vivo and in vitro dosages for rodent models based on authoritative pharmacokinetic studies.

Table 1: Recommended Galantide (M15) Dosages for Rodent Studies

Administration Route	Species	Recommended Dosage	Target Application / Physiological Readout	Reference
Intravenous (IV)	Rat	1 nmol/kg body weight	Endocrine stress response (Catecholamine release)	3
Intracerebroventricular (ICV)	Rat	1 – 5 nmol / rat	Neuroendocrine (Blockade of LH secretion surge)	4
In Vitro (Superfusion)	Mouse	1.0 nM ( IC50​ )	Pancreatic islet insulin secretion inhibition	1

Experimental Workflows and Protocols

Trustworthiness & Self-Validation Check: Every in vivo cohort must include a Galanin-only positive control arm. Because Galantide is an antagonist, its efficacy can only be validated by its ability to reverse a known Galanin-induced baseline shift. Without this, a null result cannot be distinguished from peptide degradation.

Protocol A: Systemic Intravenous (IV) Administration for Metabolic Studies

Target: Peripheral receptors (e.g., Pancreatic islets, Adrenal medulla). Causality of Choice: Systemic administration requires rapid delivery to avoid peptide degradation by serum peptidases. Bolus IV injection is preferred over Intraperitoneal (IP) administration to bypass first-pass hepatic metabolism and immediate peritoneal degradation, ensuring peak plasma concentrations are reached instantly 3.

Step-by-Step Methodology:

• Reconstitution: Dissolve lyophilized Galantide in sterile 0.9% saline to a stock concentration of 100 µM. Aliquot and store at -80°C. Note: Avoid repeated freeze-thaw cycles which destroy the peptide's secondary structure.

• Dose Preparation: Dilute the stock to achieve a final delivery dose of 1 nmol/kg body weight in a 500 µL volume.

• Animal Preparation: Cannulate the jugular vein of the rat 48 hours prior to the experiment. Causality: This minimizes acute handling stress on the day of the experiment, which would otherwise artificially spike baseline catecholamine and glucose levels.

• Injection Sequence (Self-Validating Design):

  • Group 1 (Negative Control): 500 µL Saline + 500 µL Saline.

  • Group 2 (Positive Control): 1 nmol/kg Galanin + 500 µL Saline.

  • Group 3 (Experimental): 1 nmol/kg Galanin + 1 nmol/kg Galantide. (Inject the antagonist exactly 1 minute after the agonist to demonstrate competitive displacement).

• Sampling: Draw blood samples at 0, 5, 10, and 20 minutes post-injection to capture the rapid pharmacokinetic clearance of the peptide.

Protocol B: Central Intracerebroventricular (ICV) Infusion for Neuroendocrine Studies

Target: Hypothalamic nuclei (e.g., Arcuate Nucleus) to study LH surges or feeding behavior. Causality of Choice: Galantide does not cross the BBB. To study central neuroendocrine effects, direct ICV infusion into the lateral or third ventricle is mandatory 4.

Step-by-Step Methodology:

• Stereotaxic Surgery: Implant a stainless-steel guide cannula into the lateral ventricle (Standard Rat Coordinates from Bregma: AP -0.8 mm, ML +1.5 mm, DV -3.5 mm). Allow 7 days for recovery. Causality: Neuroinflammation and gliosis from surgery can alter local peptide diffusion; a strict recovery window ensures physiological baseline.

• Dose Preparation: Prepare a highly concentrated working solution of 1 to 5 nmol of Galantide in 3 µL of artificial cerebrospinal fluid (aCSF).

• Infusion: Use a microinfusion pump to deliver the 3 µL volume over 3 minutes (1 µL/min). Causality: A slow infusion rate is critical to prevent a sudden spike in intracranial pressure, which could cause tissue damage or force the peptide back up the cannula track, invalidating the dosage.

• Validation & Timing: To block prolonged events (like the progesterone-induced LH surge in ovariectomized rats), perform repeated central injections (e.g., at 13:00, 14:00, and 15:00) due to the short half-life of the peptide in the CSF 4.

Signaling Pathway Visualization

The following diagram illustrates the competitive antagonism of Galantide at the Galanin receptor level, demonstrating how it prevents cellular hyperpolarization.

Fig 1. Mechanism of Galantide (M15) competitive antagonism at Galanin Receptors.

References

• Lindskog S, et al. "The novel high-affinity antagonist, galantide, blocks the galanin-mediated inhibition of glucose-induced insulin secretion." European Journal of Pharmacology, 1992. 1

• Ceresini G, et al. "Effects of Galanin and the Galanin Receptor Antagonist Galantide on Plasma Catecholamine Levels during a Psychosocial Stress Stimulus in Rats." Neuroendocrinology, 1998. 3

• Sahu A, et al. "Role of galanin in stimulation of pituitary luteinizing hormone secretion as revealed by a specific receptor antagonist, galantide." Endocrinology, 1994.4

• Lang R, et al. "Biochemical and Physiological Effects of Galanin in Health and Disease." Frontiers in Endocrinology, 2015. 2

Sources

• 1. The novel high-affinity antagonist, galantide, blocks the galanin-mediated inhibition of glucose-induced insulin secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biochemical and Physiological Effects of Galanin in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. karger.com [karger.com]
• 4. Role of galanin in stimulation of pituitary luteinizing hormone secretion as revealed by a specific receptor antagonist, galantide - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Intracerebroventricular (i.c.v.) Injection of Galantide (M15)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the intracerebroventricular (i.c.v.) administration of Galantide (M15), a potent and widely used galanin receptor antagonist. Galantide, a 20-amino acid chimeric peptide, is a critical tool for investigating the physiological and pathological roles of the neuropeptide galanin and its receptors (GALR1, GALR2, and GALR3) in the central nervous system.[1][2][3] This guide details the mechanism of action of Galantide, step-by-step protocols for stereotaxic surgery and i.c.v. injection in rodents, and essential considerations for experimental design and data interpretation. The protocols outlined herein are designed to ensure procedural accuracy, animal welfare, and the generation of reliable and reproducible scientific data.

Introduction: The Scientific Rationale for i.c.v. Administration of Galantide (M15)

Galanin is a neuropeptide implicated in a diverse array of physiological processes, including mood regulation, cognition, pain perception, and feeding behavior.[1] Its actions are mediated through three G-protein coupled receptor subtypes: GALR1, GALR2, and GALR3.[4][5] To elucidate the specific functions of the galanin system, researchers utilize antagonists to block the binding of endogenous galanin to its receptors. Galantide (M15) is a first-generation, high-affinity galanin receptor antagonist that has been instrumental in this field.[2][6]

Galantide is a chimeric peptide composed of the N-terminal fragment of galanin (1-13) linked to the C-terminal fragment of substance P (5-11) amide.[2][3] This unique structure allows it to bind to galanin receptors with high affinity (IC50 ≈ 0.1 nM) and act as a competitive antagonist, effectively blocking the downstream signaling initiated by galanin.[2] Due to its peptidergic nature and inability to efficiently cross the blood-brain barrier, direct administration into the central nervous system is necessary to study its effects on brain function.[7] Intracerebroventricular (i.c.v.) injection is a standard and effective method to bypass the blood-brain barrier and deliver Galantide directly into the cerebrospinal fluid (CSF), allowing for widespread distribution throughout the brain.[7][8]

The i.c.v. administration of Galantide has been pivotal in demonstrating the role of the galanin system in various neurological and psychiatric conditions. For instance, studies have shown that i.c.v. administration of galanin can induce depression-like behavior in rodents, an effect that is blocked by the galanin receptor antagonist M35, a successor to M15.[4] Furthermore, Galantide itself, when administered i.c.v., has been shown to produce antidepressant-like effects.[4] These findings underscore the importance of i.c.v. delivery of galanin receptor antagonists like Galantide in neuroscience research.

Experimental Design and Pre-procedural Considerations

Animal Models

The choice of animal model is critical and will depend on the specific research question. Mice and rats are the most commonly used species for i.c.v. injection studies. It is essential to consider the strain, age, and sex of the animals, as these factors can influence the behavioral and physiological outcomes.

Dosage and Vehicle Selection

The optimal dose of Galantide should be determined through dose-response studies. A typical starting dose for i.c.v. injection in rats is in the range of 1-10 nmol. The volume of injection should be kept to a minimum to avoid significant increases in intracranial pressure. For mice, bolus injections should generally not exceed 5 µL, while for rats, the volume is typically limited to 10 µL.[9]

Galantide is a peptide and should be dissolved in a sterile, apyrogenic vehicle. Sterile 0.9% saline or artificial cerebrospinal fluid (aCSF) are common and appropriate vehicles. It is crucial to ensure the complete dissolution of the peptide and to prepare fresh solutions for each experiment to maintain potency.

Parameter	Recommendation for Mice	Recommendation for Rats
Galantide Dose	1-5 nmol	1-10 nmol
Injection Volume	≤ 5 µL	≤ 10 µL
Infusion Rate	0.5-1 µL/min	1-2 µL/min
Vehicle	Sterile 0.9% Saline or aCSF	Sterile 0.9% Saline or aCSF

Control Groups

To ensure the observed effects are specific to the action of Galantide, several control groups are necessary:

• Vehicle Control: Animals receive an i.c.v. injection of the vehicle alone.

• Sham Surgery Control: Animals undergo the surgical procedure without cannula implantation or injection.

• Untreated Control: Animals receive no surgery or injection to control for the effects of handling and the experimental environment.

Detailed Protocol: Stereotaxic Surgery for i.c.v. Cannula Implantation

This protocol describes the surgical implantation of a guide cannula into the lateral ventricle of a rodent brain. All procedures must be performed under aseptic conditions.

Materials

• Anesthetic (e.g., isoflurane, ketamine/xylazine cocktail)

• Stereotaxic apparatus

• Surgical drill

• Guide cannula and dummy cannula

• Dental cement

• Surgical screws

• Suturing material

• Antiseptic solution (e.g., povidone-iodine)

• Analgesics for post-operative care

Surgical Procedure

• Anesthesia and Preparation: Anesthetize the animal using an appropriate anesthetic agent and confirm a surgical plane of anesthesia by the absence of a pedal withdrawal reflex.[10] Secure the animal in the stereotaxic apparatus. Shave the scalp and sterilize the surgical area with an antiseptic solution.[10] Administer a pre-operative analgesic.[11]

• Incision and Skull Exposure: Make a midline incision on the scalp to expose the skull. Use cotton swabs to clean the skull surface and identify the bregma and lambda cranial landmarks.

• Determining Stereotaxic Coordinates: Position the drill on the stereotaxic arm at the coordinates for the lateral ventricle. These coordinates are relative to bregma.

Species	Anteroposterior (AP)	Mediolateral (ML)	Dorsoventral (DV)	Reference(s)
Mouse	-0.3 to -0.5 mm	±1.0 mm	-2.3 to -3.0 mm	[10][12]
Rat	-0.8 to -1.0 mm	±1.5 mm	-3.5 to -4.0 mm	[8][10]

• Drilling and Cannula Implantation: Carefully drill a small hole through the skull at the determined coordinates, avoiding damage to the dura mater.[10] Slowly lower the guide cannula to the predetermined dorsoventral coordinate.

• Securing the Cannula: Secure the guide cannula to the skull using dental cement and surgical screws.[10][13] Insert the dummy cannula into the guide cannula to prevent blockage.[10]

• Suturing and Recovery: Suture the scalp incision around the cannula implant.[10] Administer post-operative analgesics and monitor the animal during recovery.[11] Allow the animal to recover for at least 5-7 days before any i.c.v. injections.[10]

Detailed Protocol: Intracerebroventricular (i.c.v.) Injection of Galantide

This protocol outlines the procedure for injecting Galantide into the lateral ventricle of a conscious animal via the implanted guide cannula.

Materials

• Prepared Galantide (M15) solution

• Injection cannula (sized to extend slightly beyond the guide cannula)

• Hamilton syringe

• Tubing to connect the syringe and injection cannula

Injection Procedure

• Animal Handling and Preparation: Gently restrain the conscious animal. Remove the dummy cannula from the guide cannula.[10]

• Loading the Injection System: Load the Hamilton syringe with the appropriate volume of the Galantide solution, ensuring there are no air bubbles in the syringe or tubing.[10]

• Cannula Insertion and Infusion: Slowly insert the injection cannula into the guide cannula until it reaches its stop. Infuse the Galantide solution at the recommended rate (see Table 1).[10]

• Post-Infusion and Recovery: After the infusion is complete, leave the injection cannula in place for an additional 1-2 minutes to allow for diffusion and prevent backflow.[10] Slowly withdraw the injection cannula and replace the dummy cannula.[10] Monitor the animal for any adverse reactions following the injection.

Visualization of Experimental Workflow

Stereotaxic Surgery and i.c.v. Injection Workflow

Caption: Workflow for i.c.v. cannula implantation and Galantide injection.

Galantide's Mechanism of Action

Caption: Competitive antagonism of galanin receptors by Galantide (M15).

Post-procedural Monitoring and Data Analysis

Animal Welfare

Following the i.c.v. injection, animals should be closely monitored for any signs of distress, including changes in motor activity, feeding, and grooming behavior. Any adverse events should be recorded and reported in accordance with institutional animal care and use committee (IACUC) guidelines.

Histological Verification

Data Interpretation

Conclusion

The intracerebroventricular injection of Galantide (M15) is a powerful technique for investigating the role of the galanin system in the central nervous system. By following the detailed protocols and considering the key experimental design elements outlined in this guide, researchers can obtain reliable and reproducible data, contributing to a deeper understanding of the complex functions of this important neuropeptide system.

References

• Patsnap Synapse. (2024, June 25). What are galanin receptor antagonists and how do they work?
• Xu, Z. Q., et al. (1995). New high affinity peptide antagonists to the spinal galanin receptor. British Journal of Pharmacology, 116(5), 2355–2360.

• Fuxe, K., et al. (2007). Galanin receptor antagonists: a potential novel pharmacological treatment for mood disorders. CNS Drugs, 21(6), 475-88. Retrieved from [Link]

• Bartfai, T., et al. (1993). M-15: high-affinity chimeric peptide that blocks the neuronal actions of galanin in the hippocampus, locus coeruleus, and spinal cord. Proceedings of the National Academy of Sciences of the United States of America, 90(23), 11287–11291. Retrieved from [Link]

• Fuxe, K., et al. (2007). Galanin Receptor Antagonists: A Potential Novel Pharmacological Treatment for Mood Disorders. CNS Drugs, 21, 475-488. Retrieved from [Link]

• Lang, R., et al. (2012). Galanin Receptors and Ligands. Frontiers in Endocrinology, 3, 146. Retrieved from [Link]

• Gruber, T., et al. (2021). Implantation of intracerebroventricular (i.c.v.) cannulation. Bio-protocol, 11(12), e4047. Retrieved from [Link]

• BenchChem. (2025). Application Notes and Protocols for Intracerebroventricular Injection of Naloxonazine.

• Glascock, J. J., et al. (2011). Delivery of Therapeutic Agents Through Intracerebroventricular (ICV) and Intravenous (IV) Injection in Mice. Journal of Visualized Experiments, (56), 2968. Retrieved from [Link]

• Ferreira, R., et al. (2023). Refining Stereotaxic Neurosurgery Techniques and Welfare Assessment for Long-Term Intracerebroventricular Device Implantation in Rodents. Animals, 13(16), 2642. Retrieved from [Link]

• RWD Life Science. (2023, March 20). Stereotaxic Intracranial Injection Surgery Protocol. Retrieved from [Link]

• Gelgor, L., et al. (2013). Stereotaxic coordinates for intracerebroventricular infusion after permanent focal cerebral ischemia in Wistar rats. Journal of Neuroscience Methods, 213(2), 229-37. Retrieved from [Link]

• Lindskog, S., et al. (1992). The novel high-affinity antagonist, galantide, blocks the galanin-mediated inhibition of glucose-induced insulin secretion. European Journal of Pharmacology, 210(2), 183–188. Retrieved from [Link]

• Molnár, A., et al. (2005). Effects of rat galanin and galanin antagonist galantid (M15) on the vasopressin and oxytocin secretion. Regulatory Peptides, 127(1-3), 103-109. Retrieved from [Link]

• Pérez-González, A., et al. (2020). Neuroinflammation Induced by Intracerebroventricular Injection of Microbial Neuraminidase. Frontiers in Cellular and Infection Microbiology, 10, 580191. Retrieved from [Link]

• JoVE. (2022, June 15). Intracerebroventricular (ICV) & Intravenous (IV) Injection: Mice l Protocol Preview [Video]. YouTube. Retrieved from [Link]

• Charles River. (n.d.). Brain Cannulation Handling Instructions. Retrieved from [Link]

• Taylor & Francis. (n.d.). Intracerebroventricular injection – Knowledge and References. Retrieved from [Link]

• Zhang, Y., et al. (2021). Preparation and Release Profiles in Vitro/Vivo of Galantamine Pamoate Loaded Poly (Lactideco-Glycolide) (PLGA) Microspheres. AAPS PharmSciTech, 22(3), 96. Retrieved from [Link]

• Barcellos, L. J. G., et al. (2012). Rapid method for acute intracerebroventricular injection in adult. In Zebrafish Neurobehavioral Protocols (pp. 25-31). Humana Press. Retrieved from [Link]

• Zhang, Y., et al. (2021). Preparation and Release Profiles in Vitro/Vivo of Galantamine Pamoate Loaded Poly (Lactideco-Glycolide) (PLGA) Microspheres. AAPS PharmSciTech, 22(3), 96. Retrieved from [Link]

• Al-Onaizi, M. A., et al. (2022). Protocol for intraventricular injection of retinoids and hypothalamic application of viral vectors in the rat and mouse brain. STAR Protocols, 3(1), 101119. Retrieved from [Link]

• UC Davis Institutional Animal Care and Use Committee. (2022, August 4). Procedure: IACUC-50. Retrieved from [Link]

• Animal Care Services, University of British Columbia. (2016, March 2). RAT AND MOUSE ANESTHESIA AND ANALGESIA Formulary and General Drug Information. Retrieved from [Link]

• Pangeni, R., et al. (2018). Preparation, Characterization, and In Vivo Evaluation of an Oral Multiple Nanoemulsive System for Co-Delivery of Pemetrexed and Quercetin. Pharmaceutics, 10(3), 158. Retrieved from [Link]

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Application Notes &amp; Protocols: Investigating Pain Modulation with Galantide (M15)

Introduction

The neuropeptide galanin is a critical, yet complex, modulator within the central and peripheral nervous systems, playing a significant role in numerous physiological processes, including nociception.[1] Its expression is dramatically upregulated in dorsal root ganglia (DRG) neurons following nerve injury, suggesting an important function in the pathological pain state.[1][2][3] The galanin system exerts dual effects on pain processing—both pro- and anti-nociceptive—depending on the receptor subtype engaged, the dose administered, and the underlying pain state.[2] This complexity makes the galanin system a compelling target for therapeutic development.

Galantide (M15) is a pivotal pharmacological tool for dissecting the function of endogenous galanin. As a high-affinity, non-selective galanin receptor antagonist, Galantide allows researchers to block galanin signaling and thereby probe its physiological and pathophysiological roles in pain modulation.[4][5][6] This guide provides an in-depth overview of the mechanism of the galanin system, the properties of Galantide, and detailed protocols for its application in preclinical pain research.

Section 1: Scientific Background & Mechanism of Action

The Dual Role of the Galanin System in Nociception

Galanin's effects on pain are mediated through three G protein-coupled receptors (GPCRs): GalR1, GalR2, and GalR3.[7] The differential expression and signaling of these receptors are key to galanin's bimodal influence on pain.

• Anti-Nociceptive Pathway (GalR1): The GalR1 receptor is coupled to Gi/o proteins. Its activation leads to the inhibition of adenylyl cyclase, a decrease in cyclic AMP (cAMP) levels, and the modulation of ion channels (e.g., activation of G-protein-coupled inwardly-rectifying potassium channels [GIRKs]). This cascade ultimately results in neuronal hyperpolarization and reduced neurotransmitter release, producing an inhibitory or anti-nociceptive effect.[7] Studies using selective agonists and knockout models have shown that GalR1 activation is predominantly analgesic, particularly in chronic neuropathic pain states.[7][8][9]

• Pro-Nociceptive Pathway (GalR2): In contrast, the GalR2 receptor is primarily coupled to Gq/11 proteins. Its activation stimulates phospholipase C (PLC), leading to the production of inositol trisphosphate (IP3) and diacylglycerol (DAG). This results in an increase in intracellular calcium and the activation of Protein Kinase C (PKC), promoting neuronal excitability and neurotransmitter release.[7] This excitatory signaling cascade means that GalR2 activation is often associated with pro-nociceptive effects.[2][8]

Galantide (M15): A Chimeric Peptide Antagonist

Galantide is a 20-amino acid chimeric peptide, ingeniously constructed from galanin-(1-12) and substance P-(5-11) amide.[5][10] This structure allows it to bind with high affinity (IC50 ≈ 0.1 nM) to galanin binding sites, effectively displacing endogenous galanin and blocking its downstream signaling through both GalR1 and GalR2.[6][10] By preventing the activation of galanin receptors, Galantide serves as an invaluable tool to investigate the net effect of the endogenous galanin system. For instance, if the administration of Galantide exacerbates a pain-like behavior, it suggests that the tonic activity of the endogenous galanin system in that context is anti-nociceptive (likely via GalR1). Conversely, if Galantide alleviates pain, it implies a predominantly pro-nociceptive role for endogenous galanin (likely via GalR2).

Caption: Galanin signaling pathways and Galantide's antagonistic action.

Section 2: Experimental Design Considerations

Rationale for Using Galantide

The primary application of Galantide is to unmask the function of the endogenous galanin system. Experiments should be designed to test a specific hypothesis, such as: "Blocking endogenous galanin signaling with Galantide will alter mechanical withdrawal thresholds in a model of neuropathic pain."

Choosing an Animal Model

The choice of pain model is critical and depends entirely on the research question. Animal models should be selected to mimic specific human pain conditions.[11]

• Neuropathic Pain Models: These models are created by inducing a lesion or disease affecting the somatosensory system. They are characterized by allodynia (pain from a non-painful stimulus) and hyperalgesia (exaggerated pain response).

  • Examples: Spared Nerve Injury (SNI), Chronic Constriction Injury (CCI), Spinal Nerve Ligation (SNL).[12][13]

• Inflammatory Pain Models: These models involve inducing an inflammatory response, which leads to pain hypersensitivity.

  • Examples: Carrageenan- or Complete Freund's Adjuvant (CFA)-induced paw inflammation, Formalin test.[3][14]

Route of Administration

• Intracerebroventricular (i.c.v.): This is a common route for delivering peptides like Galantide directly to the central nervous system, bypassing the blood-brain barrier.[4] It is ideal for investigating the role of centrally-located galanin systems (e.g., in the periaqueductal gray or hypothalamus) in descending pain modulation.[15][16][17]

• Intrathecal (i.t.): This route delivers the compound directly into the cerebrospinal fluid of the spinal cord, targeting spinal-level pain processing.

• Intravenous (i.v.) or Intraperitoneal (i.p.): Systemic administration can be used, but the ability of Galantide to cross the blood-brain barrier may be limited. These routes are more suitable for investigating peripheral mechanisms or if a centrally-penetrant analog is used.[12]

Controls and Self-Validation

To ensure the trustworthiness of results, every protocol must be a self-validating system.

• Vehicle Control: A group of animals must receive an injection of the vehicle (the solvent used to dissolve Galantide, typically sterile 0.9% saline) under the exact same conditions as the drug-treated group.[4] This controls for the effects of the injection procedure itself.

• Sham Surgery Control: In surgical models of pain, a sham group that undergoes the surgical procedure without the nerve injury is essential to control for post-operative pain and inflammation.

• Positive Control: In behavioral assays, using a known analgesic (e.g., morphine, gabapentin) can validate the sensitivity of the assay.[3]

Section 3: Protocols for In Vivo Investigation

These protocols are designed for use in adult male Sprague-Dawley rats (200-250g) but can be adapted for other species and strains with appropriate adjustments to dosages and equipment. All animal procedures must be approved by the institution's Animal Care and Use Committee.

Protocol 3.1: Preparation and Handling of Galantide

Materials:

• Galantide (M15) peptide (lyophilized powder)

• Sterile, pyrogen-free 0.9% sodium chloride (saline)

• Sterile microcentrifuge tubes

• Calibrated micropipettes and sterile tips

Procedure:

• Reconstitution: Refer to the manufacturer's data sheet for specific instructions. As a general guideline, allow the lyophilized peptide to equilibrate to room temperature before opening the vial.

• Reconstitute the peptide in sterile 0.9% saline to create a concentrated stock solution (e.g., 1 µg/µL). Vortex gently to ensure complete dissolution.

• Aliquoting and Storage: Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes. Store immediately at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles.

• Working Solution Preparation: On the day of the experiment, thaw a single aliquot. Dilute it to the final desired concentration for injection using sterile 0.9% saline. For i.c.v. administration in rats, a typical injection volume is 2-5 µL.[4] Therefore, if the target dose is 2 µg, you would dilute the stock to a concentration of 0.4 µg/µL to be delivered in a 5 µL volume.

Protocol 3.2: Administration of Galantide (Intracerebroventricular)

Note: This procedure requires stereotaxic surgery for cannula implantation and should only be performed by trained personnel.

Procedure (for cannulated animals):

• Habituation: Habituate the animal to the handling and injection procedure for several days prior to the experiment to minimize stress.

• Animal Restraint: Gently restrain the animal. A light towel wrap can be effective.

• Injector Preparation: Load the calculated volume of the Galantide working solution or vehicle into a Hamilton syringe connected to an internal injection cannula.

• Injection: Carefully remove the dummy cannula from the surgically implanted guide cannula. Insert the injection cannula, ensuring it extends just beyond the tip of the guide cannula to reach the ventricle.

• Infusion: Infuse the solution slowly over a period of 60-120 seconds to prevent a rapid increase in intracranial pressure.[4]

• Leave the injector in place for an additional 60 seconds to allow for diffusion and prevent backflow upon removal.

• Gently withdraw the injector and replace the dummy cannula.

• Return the animal to its home cage and monitor for any adverse reactions before proceeding to behavioral testing.

Protocol 3.3: Assessment of Mechanical Allodynia (von Frey Test)

This assay measures the paw withdrawal threshold in response to a mechanical stimulus.[18]

Materials:

• Set of calibrated von Frey filaments

• Elevated testing platform with a wire mesh floor

• Testing chambers

Procedure:

• Acclimation: Place the animals in the testing chambers on the mesh floor and allow them to acclimate for at least 15-20 minutes before testing begins.

• Filament Application: Apply the von Frey filaments from underneath the mesh floor to the mid-plantar surface of the hind paw. Begin with a filament in the middle of the force range.

• Apply the filament perpendicularly until it just buckles, holding for 3-5 seconds.[18]

• Response Scoring: A positive response is a sharp withdrawal, flinching, or licking of the paw.

• Threshold Determination: Use the "up-down" method to determine the 50% paw withdrawal threshold. If there is a positive response, use the next weaker filament. If there is no response, use the next stronger filament.

• Testing Schedule: Perform baseline testing before cannula implantation or nerve injury. Post-treatment testing should be conducted at defined time points after Galantide/vehicle administration (e.g., 15, 30, 60, 120 minutes).

Protocol 3.4: Assessment of Thermal Nociception (Hargreaves Test)

This assay measures the latency to withdraw from a noxious thermal stimulus.[18]

Materials:

• Plantar test apparatus (Hargreaves apparatus)

• Glass floor

• Animal enclosures

Procedure:

• Acclimation: Place animals in the enclosures on the glass floor and allow them to acclimate for 15-20 minutes.

• Stimulus Application: Position the radiant heat source beneath the glass floor, targeting the mid-plantar surface of the hind paw.

• Latency Measurement: Activate the heat source. A timer will automatically start and will stop when the animal withdraws its paw.

• Cut-off Time: A pre-set cut-off time (typically 20-30 seconds) must be used to prevent tissue damage. If the animal does not respond by the cut-off time, the apparatus will shut off, and that latency is recorded.

• Testing: Test each hind paw 2-3 times, with at least 5 minutes between measurements for a single paw, to obtain a stable baseline or post-treatment latency.

Caption: A typical experimental workflow for in vivo pain studies.

Section 4: Data Interpretation & Expected Outcomes

Interpreting Behavioral Changes

• Pro-nociceptive Effect of Galantide: A decrease in paw withdrawal threshold (von Frey) or a decrease in withdrawal latency (Hargreaves) after Galantide administration compared to the vehicle group indicates that blocking galanin receptors leads to increased pain sensitivity. This suggests that the net effect of the endogenous galanin system in that specific pain state and anatomical location is anti-nociceptive .

• Anti-nociceptive Effect of Galantide: An increase in paw withdrawal threshold or latency after Galantide administration suggests that blocking galanin receptors reduces pain sensitivity. This implies that the net effect of the endogenous galanin system is pro-nociceptive .

Quantitative Data Summary

The following table summarizes key properties and reported dosages for Galantide (M15). Researchers should always perform pilot studies to determine the optimal dose for their specific model and experimental conditions.

Parameter	Value / Description	Source(s)
Composition	Chimeric peptide: Galanin-(1-12)-Pro-substance P-(5-11) amide	[10]
Mechanism	Non-selective Galanin Receptor Antagonist	[4][19]
Binding Affinity (IC50)	~0.1 nM (to displace ¹²⁵I-galanin)	[6][10]
Solubility	Soluble in water / 0.9% NaCl	[4][20]
Reported Rat i.c.v. Dose	1 - 2 µ g/rat	[15]
Reported Rat i.c.v. Dose	6 - 6000 nmol	[16][20]

Potential Confounding Factors

• Off-Target Effects: As Galantide is a chimera containing a substance P fragment, potential interactions with tachykinin receptors should be considered, although it is primarily characterized as a galanin antagonist.[4][21]

• Agonist/Antagonist Properties: In some systems, Galantide has been reported to have mixed agonist-antagonist properties, which could complicate data interpretation.[22]

• Stress: The stress of handling and injection can independently affect nociceptive thresholds. Proper habituation and vehicle controls are paramount to mitigate this.

Conclusion

Galantide (M15) remains an essential pharmacological antagonist for probing the complex role of the galanin system in pain modulation. By blocking the actions of endogenous galanin, researchers can effectively delineate whether the system plays a protective (anti-nociceptive) or detrimental (pro-nociceptive) role in various acute and chronic pain states. The robust design of experiments, incorporating appropriate controls and validated behavioral assays as outlined in this guide, is critical for generating reliable and interpretable data. These investigations are vital for determining the therapeutic potential of targeting specific galanin receptors for the development of novel analgesics.

References

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• Ruczynski, J., et al. (2007). Pharmacological characterization of the contractile effects of galanin (1-29)-NH2, galantide and galanin (1-14)-(alpha-aminobutyric acid8)scyliorhinin-I in the rat gastric fundus. Journal of Physiology and Pharmacology, 58(3):477-90. [Link]

• Ciosek, J., et al. (2012). Effects of rat galanin and galanin antagonist galantid (M15) on the vasopressin and oxytocin release from the isolated rat hypothalamo-neurohypophysial system. Influence of protein kinase C. Journal of Physiology and Pharmacology, 63(2):149-56. [Link]

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• Robertson, B., et al. (2024). Intravenous galanin (1–16) and a GalR1 agonist attenuate allodynia in rats with spared nerve injury. PAIN Reports, 9(2):e1136. [Link]

• Bartfai, T., et al. (1991). M-15: high-affinity chimeric peptide that blocks the neuronal actions of galanin in the hippocampus, locus coeruleus, and spinal cord. Proceedings of the National Academy of Sciences of the United States of America, 88(23):10961-5. [Link]

• Pintér, M. J., et al. (2022). A New Gal in Town: A Systematic Review of the Role of Galanin and Its Receptors in Experimental Pain. International Journal of Molecular Sciences, 23(5):2799. [Link]

• Ziółkowska, B., et al. (2001). Contractile action of galanin analogues on rat isolated gastric fundus strips is modified by tachyphylaxis to substance P. Journal of Physiology and Pharmacology, 52(3):447-56. [Link]

• Li, i., et al. (2024). Behavioral assessment of pain in rodents: advances from evoked responses to spontaneous states and multimodal approaches. Animal Models and Experimental Medicine, 7(1):1-16. [Link]

• Tappe-Theodor, A., et al. (2021). Behavioral and nociceptor states of inflammatory pain across timescales in 2D and 3D. bioRxiv. [Link]

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• Deuis, J.R., et al. (2017). Methods Used to Evaluate Pain Behaviors in Rodents. Frontiers in Molecular Neuroscience, 10:284. [Link]

• Bertorelli, R., et al. (1994). Differential effects of the putative galanin receptor antagonists M15 and M35 on striatal acetylcholine release. European Journal of Pharmacology, 265(1-2):13-8. [Link]

• Benelli, A., et al. (1994). Galantide stimulates sexual behaviour in male rats. European Journal of Pharmacology, 260(2-3):279-82. [Link]

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• Herman Ostrow School of Dentistry of USC. (n.d.). Pain Modulation. Herman Ostrow Orofacial Pain and Oral Medicine Wiki.

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Application Note &amp; Protocol: In Vivo Microdialysis with Galantide (M15) for Neurotransmitter Release Studies

Introduction: Unraveling Neuromodulation with In Vivo Microdialysis and Galantide (M15)

In the intricate landscape of neuropharmacology, understanding the dynamic interplay of neurotransmitters is paramount to deciphering brain function and developing effective therapeutics for neurological and psychiatric disorders.[1] In vivo microdialysis stands as a powerful and versatile technique, offering a window into the real-time neurochemical fluctuations within specific brain regions of awake, freely moving subjects.[1][2][3] This method allows for the continuous sampling of the extracellular fluid, providing invaluable insights into the release, uptake, and metabolism of various neurochemicals.[4][5][6]

This application note provides a comprehensive guide for utilizing in vivo microdialysis in conjunction with Galantide (M15), a potent and selective galanin receptor antagonist, to investigate its modulatory effects on neurotransmitter release.[7][8][9] Galanin, a widely distributed neuropeptide, is known to influence a variety of physiological processes, including mood, cognition, and pain perception, often through the modulation of other neurotransmitter systems like acetylcholine and serotonin.[10][11][12] Galantide (M15), a chimeric peptide, effectively blocks the actions of galanin at its receptors, making it an invaluable tool for elucidating the functional role of the galanin system.[7][8][13]

This document is designed for researchers, scientists, and drug development professionals, providing not only a step-by-step protocol but also the underlying scientific rationale for key experimental choices. By following these guidelines, researchers can obtain robust and reproducible data on how Galantide (M15) influences neurotransmitter dynamics, thereby advancing our understanding of galaninergic signaling in the central nervous system.

The Science Behind the Technique: Core Principles of In Vivo Microdialysis

In vivo microdialysis is a sampling technique that involves the implantation of a small, semi-permeable probe into a specific tissue of interest, such as a discrete brain region.[3][4] The core principle relies on passive diffusion across the probe's membrane.

Here's a breakdown of the process:

• Probe Implantation: A microdialysis probe, consisting of a concentric tube with a dialysis membrane at its tip, is stereotaxically implanted into the target brain area.[4][14]

• Perfusion: A physiological solution, typically artificial cerebrospinal fluid (aCSF), is slowly and continuously perfused through the probe's inner cannula.[15][16]

• Diffusion Gradient: As the aCSF flows towards the tip of the probe, a concentration gradient is established between the perfusate and the extracellular fluid surrounding the membrane.[5][17]

• Analyte Collection: Endogenous molecules in the extracellular space, such as neurotransmitters, that are smaller than the membrane's molecular weight cutoff (MWCO) diffuse into the probe and are carried away by the flowing perfusate.[4][5]

• Sample Analysis: The collected fluid, known as the dialysate, is then analyzed using highly sensitive analytical techniques, most commonly High-Performance Liquid Chromatography (HPLC) coupled with electrochemical or fluorescence detection, or mass spectrometry, to quantify the concentration of the neurotransmitters of interest.[2][18][19]

The following diagram illustrates the fundamental workflow of an in vivo microdialysis experiment.

Caption: Experimental workflow for in vivo microdialysis with Galantide (M15).

Galantide (M15): A Tool to Probe Galanin's Role

Galantide (M15) is a chimeric peptide composed of the first 13 amino acids of galanin linked to the C-terminal fragment (5-11) of substance P.[7][9] This unique structure confers high affinity for galanin receptors, where it acts as a competitive antagonist.[7] By blocking the effects of endogenous galanin, Galantide allows researchers to investigate the tonic and phasic influence of the galanin system on neuronal activity and neurotransmitter release.

Studies have demonstrated that Galantide can effectively block galanin-induced effects on acetylcholine release in various brain regions, including the hippocampus and striatum.[7][8][13] This makes it a critical tool for understanding the role of galanin in cognitive processes and motor control, where cholinergic signaling is fundamental.

The signaling pathway can be visualized as follows:

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Application Note: Galantide (M15) Administration for Cardiovascular Studies in Animal Models

Target Audience: Cardiovascular Physiologists, Pharmacologists, and Preclinical Drug Development Scientists Document Type: Advanced Methodology & Protocol Guide

Mechanistic Rationale: Galanin and the Cardiovascular System

Galanin is a 29-amino-acid neuropeptide (30 in humans) widely distributed in the central and peripheral nervous systems, where it often co-exists with classical neurotransmitters like acetylcholine and noradrenaline[1]. In cardiovascular physiology, endogenous galanin is released from sympathetic nerves during high-frequency stimulation and acts via G-protein coupled receptors (GalR1, GalR2, GalR3) to cause prolonged inhibition of cardiac vagal action, effectively driving parasympathetic withdrawal[2].

To isolate and study these galanergic pathways, researchers utilize Galantide (M15) , a high-affinity chimeric peptide consisting of Galanin(1-13) conjugated to Substance P(5-11) amide[1]. Galantide acts as a non-selective, competitive galanin receptor antagonist[3]. By blocking GalR-mediated Gi/Go protein activation, M15 prevents the opening of hyperpolarizing K+ channels, thereby restoring vagal tone and normalizing heart rate[2].

Galanergic signaling and competitive blockade by Galantide (M15) in cardiac vagal neurons.

Quantitative Pharmacodynamics Summary

The cardiovascular response to M15 is highly dependent on the target tissue and the basal autonomic tone of the animal model. Below is a summary of quantitative hemodynamic shifts observed during M15 administration.

Physiological Parameter	Endogenous Galanin Effect	Galantide (M15) Effect	Typical In Vivo Dose	Ref
Cardiac Vagal Tone	Prolonged inhibition	Restores vagal action	62 – 156 nmol/kg (IV)	[2]
Mean Arterial Pressure	Dose-dependent increase	Biphasic (reduction then fall)	3 – 30 nmol (Bolus)	[4]
Pancreatic Perfusion	Transient increase, then fall	Increases, then falls	3 – 30 nmol (Bolus)	[5]
Heart Rate (HR)	Decreases (during infusion)	Antagonizes GAL bradycardia	1 – 3 nmol/kg (IV)	[6]

Reagent Preparation & Handling

Expertise & Causality: Chimeric peptides like M15 are highly hydrophobic. If dissolved in pure saline, the peptide will rapidly adsorb onto the plastic walls of syringes and intravenous (IV) catheters, resulting in a delivered dose that is significantly lower than calculated.

• Reconstitution: Dissolve lyophilized Galantide (M15) in sterile, distilled water to create a 1 mM stock solution. Aliquot and store at -20°C[7].

• Working Solution: Dilute the stock in 0.9% physiological saline containing 0.1% Bovine Serum Albumin (BSA) . The BSA acts as a carrier protein, saturating the plastic binding sites and ensuring 100% of the M15 reaches the systemic circulation.

In Vivo Experimental Protocols

Protocol A: Assessing Cardiac Vagal Tone Modulation (Anesthetized Model)

This protocol is designed to evaluate the ability of M15 to rescue cardiac vagal tone following sympathetic nerve stimulation[2].

In vivo experimental workflow for Galantide administration and hemodynamic profiling.

Step-by-Step Methodology:

• Anesthesia & Cannulation: Induce anesthesia (e.g., using α-chloralose or urethane, which preserve autonomic reflexes better than isoflurane). Cannulate the femoral artery for continuous Mean Arterial Pressure (MAP) and Heart Rate (HR) recording. Cannulate the femoral vein for M15 administration.

• Nerve Isolation: Surgically isolate the right cardiac sympathetic nerve and the right vagus nerve. Place bipolar stimulating electrodes on both.

• Baseline Vagal Bradycardia (Control 1): Stimulate the vagus nerve (e.g., 5 Hz, 1 ms pulse width for 10s) and record the baseline drop in HR.

• Sympathetic Inhibition (Control 2): Stimulate the cardiac sympathetic nerve (16 Hz for 5 min) to induce endogenous galanin release[2]. Immediately repeat the vagal stimulation. The bradycardic response should be significantly blunted.

• Galantide Administration: Administer M15 as a slow IV bolus (62 to 156 nmol/kg)[2]. Wait 5 minutes for systemic distribution.

• Reversal Testing: Repeat the sympathetic stimulation followed by vagal stimulation.

• Data Analysis: Quantify the restoration of the vagal bradycardic response. M15 should competitively block the GalR receptors, preventing the sympathetic-induced inhibition of vagal action[2].

Protocol B: Hemodynamic and Pancreatic Vascular Perfusion (PVP) Profiling

Galanin is a potent vasoactive neuropeptide. This protocol isolates its effects on regional microcirculation[4].

• Surgical Setup: Following anesthesia and cannulation, perform a laparotomy to expose the pancreas.

• Probe Placement: Affix a laser Doppler fluxmetry probe to the surface of the pancreas to continuously measure PVP.

• Baseline Stabilization: Allow MAP and PVP to stabilize for 15 minutes.

• M15 Administration: Inject a bolus of Galantide (3 to 30 nmol)[4].

• Biphasic Recording: Continuously record for 30 minutes. Note the biphasic response: an initial reduction in MAP followed by a fall, while PVP typically increases before falling below baseline[4].

Self-Validation & Troubleshooting

To ensure scientific integrity, every protocol must operate as a self-validating system. Implement the following checkpoints:

• Checkpoint 1: Baseline Hemodynamic Stability. Before administering M15, MAP must not fluctuate by more than ±5 mmHg for 10 consecutive minutes. If baseline drifts, the animal is either inadequately anesthetized or hypovolemic; abort the M15 injection.

• Checkpoint 2: Positive Control Verification. Vagal stimulation must induce a reproducible bradycardic response (>20% drop in HR) prior to any peptide administration. If no drop occurs, the vagus nerve was likely damaged during surgical isolation.

• Checkpoint 3: Receptor Specificity Check (Overcoming Blockade). Because M15 is a competitive antagonist, its effects can be surmounted. After observing M15's blockade of galanin, administer a supramaximal dose of exogenous galanin (e.g., >10 nmol/kg). If the vagal inhibition returns, it proves the M15 effect was truly receptor-mediated and not a toxic or off-target artifact[6].

• Troubleshooting Off-Target Effects: M15 contains a Substance P(5-11) fragment. At excessively high concentrations, this moiety can exhibit partial agonist activity at tachykinin receptors[3]. If unexpected severe hypotension occurs immediately upon injection, reduce the M15 dose to stay within the specific GalR affinity window.

References

• Functional effects of a family of galanin antagonists on the cardiovascular system in anaesthetised cats. Regulatory Peptides / PubMed.[Link]

• Galanin Receptors and Ligands. Frontiers in Endocrinology.[Link]

• Galanin in the Regulation of Pancreatic Vascular Perfusion. Pancreas / PubMed.[Link]

• Effect of galanin and galanin antagonists on peristalsis in esophageal smooth muscle in the opossum. American Journal of Physiology-Gastrointestinal and Liver Physiology.[Link]

• Effects of Galanin and the Galanin Receptor Antagonist Galantide on Plasma Catecholamine Levels during a Psychosocial Stress Stimulus in Rats. Neuroendocrinology / Karger.[Link]

• M15 blocks neuronal action in the central nervous system. Journal of Physiology and Pharmacology.[Link]

Sources

• 1. Frontiers | Galanin Receptors and Ligands [frontiersin.org]
• 2. Functional effects of a family of galanin antagonists on the cardiovascular system in anaesthetised cats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jpp.krakow.pl [jpp.krakow.pl]
• 4. researchgate.net [researchgate.net]
• 5. Galanin in the regulation of pancreatic vascular perfusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. journals.physiology.org [journals.physiology.org]
• 7. innopep.com [innopep.com]

Long-Term Stability and Handling Protocols for Galantide (M15) in Experimental Models

Application Note & Protocol Guide Target Audience: Researchers, Application Scientists, and Drug Development Professionals

Executive Summary

Galantide, also known as M15, is a high-affinity, chimeric peptide antagonist of galanin receptors. Due to its peptidic nature, maintaining its structural integrity and proper concentration in solution is a critical challenge in long-term in vitro and in vivo experiments. This application note synthesizes the physicochemical properties of Galantide (M15) and provides self-validating, step-by-step protocols to ensure maximum stability, prevent non-specific adsorption, and guarantee reproducible pharmacological blockade.

Pharmacological Profile & Mechanistic Overview

Galantide (M15) is a 20-amino acid chimeric peptide constructed by covalently linking the N-terminal fragment of galanin, Gal(1-13), to the C-terminal fragment of substance P, SP(5-11) amide[1].

The Gal(1-13) core contains critical residues (Gly1, Trp2, Asn5, Tyr9) that confer low-nanomolar binding affinity to all three G-protein-coupled galanin receptor subtypes (GalR1, GalR2, GalR3)[2]. However, the addition of the SP(5-11) tail fundamentally shifts the molecule's behavior from an agonist to a potent competitive antagonist[1]. By occupying the receptor, Galantide prevents endogenous galanin from activating Gi​/Go​ pathways, thereby blocking downstream adenylyl cyclase inhibition, preventing the opening of G-protein-coupled inwardly rectifying potassium (GIRK) channels, and reversing galanin-induced cellular hyperpolarization[3].

Fig 1: Mechanism of Galantide (M15) competitive antagonism at Galanin receptors.

Physicochemical Properties & Causality of Instability

To design robust experimental workflows, researchers must understand why Galantide degrades or loses efficacy in solution. The primary vectors of instability include:

• Proteolytic Degradation: Like most unmodified neuropeptides, Galantide is highly susceptible to endogenous peptidases. In biological matrices (e.g., serum or cerebrospinal fluid), cleavage of peptide bonds rapidly inactivates the molecule. Unmodified galanin fragments exhibit a half-life of less than 10 minutes in 25% rat serum at 37°C[2].

• Non-Specific Surface Adsorption: Galantide contains multiple highly hydrophobic residues (Trp2, Tyr9, Phe16, Phe17, Leu19). At low working concentrations (nanomolar range), these residues thermodynamically favor adsorption to the hydrophobic walls of polypropylene tubes, pipette tips, and glass vials. This adsorption artificially lowers the effective concentration of the peptide, leading to false-negative pharmacological results.

• Freeze-Thaw Denaturation: Repeated freezing and thawing induce localized pH shifts as ice crystals form, concentrating salts and altering the hydration shell of the peptide. This mechanical and chemical stress leads to irreversible aggregation and precipitation.

Quantitative Stability Parameters

The following table summarizes the stability boundaries and binding kinetics of Galantide (M15) to guide experimental planning.

Parameter	Value / Condition	Mechanistic Rationale
Binding Affinity ( KD​ )	GalR1: 0.3 nM, GalR2: 1.0 nM, GalR3: 40 nM	High-affinity competitive antagonism via the highly conserved Gal(1-13) core[2].
Serum Half-Life (37°C)	~7.8 minutes (in 25% rat serum)	Highly susceptible to proteolytic cleavage by endogenous peptidases[2].
Lyophilized Storage	> 24 months at -20°C	Desiccation completely halts hydrolysis, oxidation, and deamidation pathways.
Stock Solution (-80°C)	Up to 6 months (≥ 1 mg/mL in ddH₂O)	High concentration minimizes the relative percentage of peptide lost to surface adsorption.
Working Solution (4°C)	< 12 hours (in Saline + 0.01% BSA)	Sacrificial carrier protein (BSA) saturates plastic binding sites, keeping M15 in solution[4].

Standard Operating Protocols (SOPs)

The following protocols are designed as self-validating systems . Each critical step includes a validation checkpoint to ensure the physical and chemical integrity of the peptide before proceeding to costly in vivo or in vitro assays.

SOP 1: Reconstitution and Aliquoting

Fig 2: Standard workflow for the reconstitution and storage of Galantide solutions.

Step-by-Step Procedure:

• Equilibration: Allow the lyophilized vial to reach room temperature in a desiccator for 30 minutes before opening. Causality: Prevents atmospheric condensation from introducing moisture, which accelerates hydrolysis.

• Centrifugation: Centrifuge the vial at 10,000 x g for 1 minute.

  • Validation Checkpoint: Visually confirm that the entire peptide mass is pelleted at the bottom of the vial. Lyophilized powders often disperse during transit and adhere to the cap, leading to massive yield loss if opened prematurely.

• Reconstitution: Add sterile, double-distilled water (ddH₂O) to achieve a stock concentration of ≥ 1 mg/mL. Pipette gently to mix; do not vortex vigorously to avoid foaming and shear stress.

  • Validation Checkpoint: The solution must be completely clear and colorless. Any turbidity indicates incomplete dissolution or aggregation.

• Aliquoting: Dispense into single-use aliquots (minimum 20 µL per tube) using low-protein-binding microcentrifuge tubes. Causality: Volumes < 20 µL are highly susceptible to concentration changes via sublimation during -80°C storage.

• Storage: Immediately flash-freeze aliquots in liquid nitrogen and transfer to -80°C.

SOP 2: Preparation of Working Solutions for In Vivo Infusion

For intracerebroventricular (i.c.v.) or systemic administration, the vehicle must maintain peptide stability while remaining physiologically compatible.

Step-by-Step Procedure:

• Vehicle Preparation: Prepare a vehicle solution of 0.9% NaCl (saline) containing 0.01% to 0.1% Bovine Serum Albumin (BSA)[4].

  • Causality: BSA acts as a sacrificial protein. It preferentially binds to the hydrophobic surfaces of the infusion syringes and catheters, preventing the highly hydrophobic Galantide from adsorting to the plastic and effectively disappearing from the solution[4].

• Thawing: Thaw a single Galantide stock aliquot on wet ice.

• Dilution: Dilute the stock solution into the BSA-saline vehicle to reach the desired molarity (e.g., 1.0 nM to 1.0 µM, depending on the assay).

  • Validation Checkpoint: Measure the pH of a dummy sample of the final solution. It must remain between pH 7.2 and 7.4 to prevent localized tissue necrosis or artifactual cellular responses during infusion.

• Usage Window: Keep the working solution on ice and utilize it within 4 to 12 hours. Discard any remaining diluted solution.

SOP 3: In Vitro Serum Stability Validation Assay (HPLC-based)

To verify that Galantide remains intact during prolonged in vitro assays, researchers should perform a serum stability assay[2].

Step-by-Step Procedure:

• Matrix Preparation: Dilute fresh rat serum to 25% using 0.1 M Tris-HCl buffer (pH 7.5). Causality: Tris buffer maintains the optimal pH for endogenous serum peptidases, providing a rigorous stress test for the peptide[2].

• Incubation: Pre-warm 1 mL of the 25% serum matrix to 37°C for 10 minutes. Spike Galantide to a final concentration of 20 µM.

• Quenching: At defined time intervals (e.g., 0, 5, 15, 30, 60, 120 minutes), withdraw 200 µL aliquots and immediately mix with 100 µL of ice-cold 10% Trichloroacetic acid (TCA) or 50% Acetonitrile/1% TFA.

  • Validation Checkpoint: Immediate, cloudy precipitation of serum proteins must occur, confirming that protease activity has been successfully quenched.

• Analysis: Centrifuge the quenched samples at 12,000 x g for 10 minutes at 4°C. Analyze the clear supernatant via Reversed-Phase HPLC (C18 column), monitoring absorbance at 214 nm (peptide bond).

  • Validation Checkpoint: The Area Under the Curve (AUC) for the intact Galantide peak at t=0 must represent >80% recovery compared to a peptide standard in pure water, validating the extraction efficiency[2].

References

• Title: Galanin-(1-13)-substance P-(5-11) amide (M15): a high-affinity chimeric peptide that blocks the neuronal actions of galanin in the hippocampus, locus coeruleus, and spinal cord. Source: Proceedings of the National Academy of Sciences (PNAS) URL: [Link]

• Title: Design, Synthesis, and Characterization of High-Affinity, Systemically-Active Galanin Analogues with Potent Anticonvulsant Activities Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: Galanin Receptors in the Central Nervous System: Exploring Ligand Interactions, Signal Transduction, and Potential Clinical Implications Source: Molecules (MDPI) URL: [Link]

Sources

• 1. pnas.org [pnas.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. medchemexpress.com [medchemexpress.com]

Application Note: Preparation, Handling, and Experimental Protocols for Galantide (M15) Peptide

Executive Summary & Pharmacological Profile

Galantide, widely recognized in neuropharmacological literature as M15 , is a highly potent, chimeric peptide that acts as a reversible, non-specific galanin receptor antagonist . Structurally, it is synthesized by fusing the N-terminal fragment of galanin (amino acids 1–13) with the C-terminal fragment of Substance P (amino acids 5–11).

This hybridization yields a 20-amino acid sequence that competitively binds to GalR1 and GalR2 receptors. By blocking endogenous galanin binding, Galantide effectively antagonizes galanin-mediated physiological processes, most notably the inhibition of glucose-induced insulin secretion from pancreatic islets (IC₅₀ = 1.0 nM) and the attenuation of galanin-induced increases in K⁺ conductance (IC₅₀ = 4.0 nM) .

Physicochemical Properties

Understanding the physicochemical nature of Galantide is critical for maintaining its structural integrity during reconstitution.

Property	Value / Description
Sequence (1-letter)	GWTLNSAGYLLGPQQFFGLM-NH₂
Molecular Weight	2199.58 g/mol
Chemical Formula	C₁₀₄H₁₅₁N₂₅O₂₆S
Purity	>95% (via HPLC)
Salt Form	Typically supplied as Trifluoroacetate (TFA) salt
Solubility	Soluble in sterile H₂O, 0.9% NaCl, or pH 5-7 buffers
Storage (Solid)	Lyophilized powder must be stored at -20°C to -80°C

Causality in Preparation: The "Why" Behind the Protocol

As a researcher, executing a protocol requires understanding the mechanistic reasoning behind each step to prevent downstream experimental failure.

• Centrifugation Before Opening: Lyophilized peptides are highly electrostatic and can disperse during transit, adhering to the vial's cap or walls. Centrifugation ensures the entire peptide mass is localized at the bottom, preventing mass loss and ensuring accurate molarity calculations.

• Solvent Selection: While Galantide TFA salt is highly water-soluble, reconstituting it in 0.9% NaCl (saline) or a physiological buffer (pH 5-7) is highly recommended. This mimics physiological osmolarity, which is critical to prevent osmotic shock in downstream in vitro (e.g., patch-clamp) or in vivo (e.g., intracerebroventricular injections) applications .

• The Critical Role of Carrier Proteins (BSA): Galantide contains multiple highly hydrophobic residues (Trp, Tyr, Phe, Leu). In aqueous solutions, these residues drive the peptide to non-specifically adsorb to the hydrophobic surfaces of polypropylene microcentrifuge tubes and pipette tips. Adding 0.01% to 0.1% Bovine Serum Albumin (BSA) saturates these plastic binding sites. Without BSA, a nominal 100 nM working solution might effectively deliver only 40-50 nM to your cell culture, severely skewing dose-response curves.

• Avoidance of Mechanical Shearing: Vigorous vortexing introduces air bubbles and mechanical stress, leading to peptide denaturation and aggregation. Gentle swirling is the only self-validating method to ensure the peptide remains in its active conformation.

Step-by-Step Methodology: Stock Solution Preparation

Objective: Prepare a 1 mM stock solution of Galantide from a standard 1 mg vial. Self-Validating Calculation:

• Mass = 1 mg (1 × 10⁻³ g)

• Moles = 1 × 10⁻³ g / 2199.58 g/mol = 0.4546 µmol

• Required Volume for 1 mM (1 µmol/mL) = 454.6 µL

Reconstitution Protocol

• Equilibration: Allow the sealed vial of lyophilized Galantide to reach room temperature in a desiccator for 30 minutes. Reasoning: Opening a cold vial causes atmospheric moisture to condense on the peptide, initiating premature hydrolysis.

• Centrifugation: Spin the vial at 10,000 × g for 1 minute in a microcentrifuge.

• Primary Reconstitution: Add exactly 454.6 µL of sterile 0.9% NaCl directly to the peptide pellet to achieve a 1 mM concentration.

• Dissolution: Do NOT vortex. Gently pipette the solution up and down 5-10 times. Visually inspect the solution against a light source; it should be completely transparent. If micro-particulates persist, place the vial in a sonicating water bath for 1-2 minutes at room temperature.

• Carrier Addition (For Dilutions): When diluting the 1 mM stock to your final working concentrations (e.g., 10 µM), use a buffer containing 0.01% BSA.

• Aliquoting & Storage: Divide the 1 mM stock into 10–50 µL single-use aliquots in low-binding microcentrifuge tubes. Store immediately at -80°C. Avoid all freeze-thaw cycles.

Workflow for the reconstitution and storage of Galantide (M15) peptide stock solutions.

Experimental Applications & Working Concentrations

Galantide is utilized across a variety of neuroendocrinological and behavioral assays. Below is a validated reference table for experimental design:

Experimental Model	Target System	Recommended Concentration	Methodological Notes
In Vitro Pancreatic Islets	Galanin-mediated insulin inhibition	1.0 nM – 10 nM	Blocks galanin-induced inhibition of glucose-stimulated insulin secretion.
In Vitro Cortical Neurons	Shear stress-induced neurotoxicity	100 nM	Applied 24h prior to stress; blocks the neuroprotective effects of endogenous galanin .
In Vivo Mice (ICV)	Social memory / Recognition tests	6 nM – 6000 nM	Stock must be prepared in 0.01% BSA in saline to prevent tubing adsorption .
In Vivo Rats (ICV)	Hypothalamic binding sites	Variable (Dose-dependent)	Typically dissolved directly in 0.9% NaCl; infused at 1 µL/20 s.

Mechanistic Pathway Visualization

Galantide exerts its primary effects by competitively occupying the GalR1/GalR2 binding pockets, thereby preventing the downstream activation of Gi/o proteins and subsequent ion channel modulations.

Mechanism of Galantide (M15) antagonizing galanin-mediated cellular signaling pathways.

References

• National Center for Biotechnology Information. "Galantide | CID 16132126". PubChem. URL:[Link]

• PLOS One. "Galanin Protects against Nerve Injury after Shear Stress in Primary Cultured Rat Cortical Neurons". PLOS One. URL:[Link]

Application Note: Galantide (M15) in Isolated Organ Bath Pharmacology

Target Audience: Researchers, Pharmacologists, and Drug Development Professionals Content Focus: Mechanistic insights, causality in experimental design, and validated organ bath protocols for the galanin receptor antagonist Galantide (M15).

Introduction & Pharmacological Profile

Galantide, commonly referred to as M15, was the first highly potent chimeric peptide antagonist developed for the galanin receptor (GalR) family[1],[2]. Structurally, M15 is synthesized by coupling the biologically active N-terminal fragment of galanin (residues 1–13) to the C-terminal fragment of substance P (residues 5–11), resulting in the sequence GWTLNSAGYLLGP-QQFFGLM-NH2[1].

In classical pharmacology, isolated organ bath assays remain the gold standard for quantifying the functional antagonism of M15. By isolating tissues (e.g., gastrointestinal smooth muscle, vas deferens, or vagal afferent preparations), researchers can generate precise concentration-response curves without the confounding variables of systemic reflexes or in vivo metabolic degradation. While M15 acts as a full competitive antagonist in the central nervous system and vagal afferents[3],[4], it is critical to note that in certain gastrointestinal smooth muscles, it can exhibit partial agonist activity at higher concentrations due to its substance P moiety[3].

Quantitative Pharmacological Data

The following table summarizes the binding affinities and functional potencies of Galantide compared to endogenous galanin across various models[5],[6].

Ligand	Target Receptor	Affinity ( Ki​ / Kd​ )	Functional Potency ( IC50​ / EC50​ )	Primary Pharmacological Action
Galanin (1-29)	GalR1, GalR2, GalR3	0.5 – 1.5 nM	~0.5 nM	Endogenous Full Agonist
Galantide (M15)	GalR1, GalR2 (Non-selective)	0.1 – 4.4 nM	1.0 – 4.0 nM	Competitive Antagonist (Partial agonist in specific GI tissues)

Mechanistic Overview

Galanin receptors (GalR1, GalR2, GalR3) are G-protein-coupled receptors (GPCRs). GalR1 and GalR3 primarily couple to Gi​/Go​ proteins, leading to the inhibition of adenylate cyclase, opening of ATP-sensitive K+ channels, and closing of voltage-gated Ca2+ channels. This cascade ultimately dampens cellular excitability and smooth muscle contraction. Galantide competitively binds to the extracellular domains of these receptors, preventing endogenous galanin from initiating this inhibitory cascade[1],[6].

Galantide (M15) competitive antagonism of GalR-mediated Gi/Go signaling pathways.

Experimental Protocol: Isolated Organ Bath Assay

To ensure a self-validating experimental system, this protocol incorporates strict equilibration periods, viability checks, and washout phases. This workflow is optimized for gastrointestinal preparations (e.g., mouse terminal ileum or gastric fundus)[7],[8],[9].

Phase 1: Tissue Preparation & Setup

• Buffer Preparation: Prepare fresh Krebs-Henseleit bicarbonate buffer ( NaCl 118.1 mM, KCl 4.7 mM, NaHCO3​ 25.1 mM, NaH2​PO4​ 1.3 mM, MgSO4​ 1.2 mM, CaCl2​ 1.5 mM, glucose 11.1 mM)[7].

• Organ Bath Mounting: Excise the target tissue and mount it in a 15–20 mL organ bath filled with the Krebs buffer. Maintain the bath at 37°C and continuously aerate with 95% O2​ / 5% CO2​ to ensure tissue oxygenation and pH stability (pH 7.4)[8].

• Transducer Attachment: Attach the tissue to an isometric force transducer and apply a resting tension of 1.0 g[8].

Phase 2: Equilibration & Viability Check

• Equilibration: Allow the tissue to equilibrate for 60 minutes. Wash the bath by replacing the buffer every 15 minutes to remove endogenous local mediators released during surgical trauma[8].

• Viability Control: Challenge the tissue with 10 µM Carbachol or 60 mM KCl to establish the maximum contractile response ( Emax​ ) and confirm tissue viability[9]. Wash repeatedly until baseline tension is fully restored.

Phase 3: Antagonist Assay Workflow

• Baseline Agonist Curve: Construct a cumulative concentration-response curve (CRC) for Galanin (0.1 nM to 100 nM). Record the isometric force generated at each concentration.

• Washout: Wash the tissue repeatedly over 30–45 minutes until the baseline tension is completely re-established.

• Antagonist Incubation: Add Galantide (M15) to the bath at a fixed concentration (e.g., 10 nM or 30 nM). Incubate for exactly 20 minutes.

• Antagonist + Agonist Curve: Re-construct the Galanin CRC in the continuous presence of Galantide[4].

Step-by-step workflow for evaluating Galantide antagonism in an isolated organ bath setup.

Expert Insights & Causality in Experimental Design (E-E-A-T)

As a Senior Application Scientist, it is crucial to understand why specific parameters are chosen, rather than blindly following steps. The following insights ensure scientific integrity and prevent common methodological artifacts:

• The 20-Minute Antagonist Incubation Rule: Unlike small-molecule drugs, Galantide is a bulky chimeric peptide (20 amino acids). It exhibits slower diffusion kinetics through the adventitial and muscular layers of isolated tissues. A strict 20-minute pre-incubation is mandatory to ensure complete receptor occupancy deep within the tissue architecture before the agonist challenge[7],[4].

• Controlling for Partial Agonism (The Substance P Effect): Because the C-terminus of M15 contains a Substance P fragment, it can independently activate neurokinin receptors in certain GI tissues, manifesting as an unintended baseline contraction[2],[3]. Self-Validating Step: Always run a "Galantide-only" control bath alongside your main experiment. If M15 induces a baseline shift, this tension must be mathematically subtracted from the subsequent Galanin CRC to prevent skewed pA2​ calculations.

• Isolating Neural vs. Smooth Muscle Responses: If your goal is to study galanin's effect on vagal afferent mechanosensitivity rather than direct smooth muscle contraction, the smooth muscle must be paralyzed. Adding 1 µM Nifedipine (an L-type calcium channel blocker) to the Krebs solution will prevent smooth muscle contraction without altering the mechanosensitivity of the neural afferents[7].

• Preventing Peptide Adsorption: Chimeric peptides are highly lipophilic and prone to adsorbing to glass and plastic surfaces. To prevent a drop in effective bath concentration, prepare Galantide stock solutions in siliconized microcentrifuge tubes and consider adding 0.1% Bovine Serum Albumin (BSA) to the carrier solvent.

References

• Title: Galanin Receptors in the Central Nervous System: Exploring Ligand Interactions, Signal Transduction, and Potential Clinical Implications Source: mdpi.com URL:[Link]

• Title: Galanin Receptors and Ligands Source: frontiersin.org URL:[Link]

• Title: 0605_article_10 - Journal of Physiology and Pharmacology Source: jpp.krakow.pl URL:[Link]

• Title: Involvement of galanin receptors 1 and 2 in the modulation of mouse vagal afferent mechanosensitivity Source: nih.gov URL:[Link]

• Title: Modulation of gastro-oesophageal vagal afferents by galanin in mouse and ferret Source: nih.gov URL:[Link]

• Title: Characterization of a High-Affinity Galanin Receptor in the Rat Anterior Pituitary... Source: nih.gov URL: [Link]

• Title: Calcium-binding protein, spermatid-specific 1 is expressed in human salivary glands... Source: physiology.org URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Frontiers | Galanin Receptors and Ligands [frontiersin.org]
• 3. jpp.krakow.pl [jpp.krakow.pl]
• 4. Modulation of gastro-oesophageal vagal afferents by galanin in mouse and ferret - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Characterization of a high-affinity galanin receptor in the rat anterior pituitary: absence of biological effect and reduced membrane binding of the antagonist M15 differentiate it from the brain/gut receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Involvement of galanin receptors 1 and 2 in the modulation of mouse vagal afferent mechanosensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Galanin (1-13)-Neuropeptide Y (25-36) amide | Benchchem [benchchem.com]
• 9. journals.physiology.org [journals.physiology.org]

Investigating Learning and Memory with Galantide (M15): Application Notes and Experimental Protocols

Introduction & Mechanistic Grounding

The neuropeptide galanin is widely distributed in the mammalian central nervous system and is notably co-localized with acetylcholine (ACh) in the basal forebrain. Under pathological conditions such as Alzheimer's disease, galanin fibers hyper-innervate surviving cholinergic neurons, leading to a profound galanin-mediated inhibition of ACh release and subsequent cognitive impairment .

To investigate and potentially reverse these deficits, researchers utilize Galantide (M15) , a high-affinity chimeric peptide. Synthesized by fusing the receptor-recognition sequence of galanin (amino acids 1–13) with the structurally stabilizing C-terminal sequence of substance P (amino acids 5–11), M15 was the first identified antagonist capable of blocking the neuronal actions of galanin . By competitively binding to GalR1 and GalR2 receptors, Galantide prevents the Gi/o​ -protein-mediated hyperpolarization of cholinergic neurons, thereby rescuing ACh release and facilitating spatial learning and memory .

Fig 1: Galantide (M15) competitive antagonism of GalR-mediated cholinergic inhibition.

Pharmacological Profile & Quantitative Data

Understanding the binding kinetics and structural properties of Galantide is critical for calculating proper in vivo dosing and interpreting competitive binding assays. The quantitative data below summarizes the pharmacological profile of M15 compared to endogenous galanin.

Parameter	Specification / Quantitative Value
Peptide Name	Galantide (M15)
Chimeric Sequence	GWTLNSAGYLLGPQQFFGLM-NH₂
Structural Composition	Galanin(1–13) - Substance P(5–11) amide
Target Receptors	GalR1, GalR2 (Non-selective antagonist)
Binding Affinity ( IC50​ )	~0.1 nM (Hippocampal membranes)
Receptor Affinity ( Ki​ )	GalR1: 0.65 nM | GalR2: 1.0 nM | GalR3: 1.0 nM
Molecular Weight	2199.6 g/mol
Primary In Vivo Action	Reverses galanin-induced inhibition of ACh release

Experimental Workflows & Protocols

Because Galantide is a peptide, it is highly susceptible to enzymatic degradation and exhibits poor blood-brain barrier (BBB) permeability. Therefore, experimental designs must employ central administration routes (e.g., Intracerebroventricular (ICV) or intra-hippocampal infusion).

Fig 2: Integrated in vivo workflow for evaluating Galantide (M15) effects on memory.

Protocol 1: In Vivo Microdialysis of Hippocampal Acetylcholine

Objective: Quantify the restoration of extracellular ACh levels by M15 during a galanin-induced deficit. Causality Check: ACh is cleaved by acetylcholinesterase (AChE) in milliseconds. To measure basal and evoked ACh in the dialysate, the artificial cerebrospinal fluid (aCSF) must contain an AChE inhibitor (e.g., Neostigmine). Furthermore, because ACh lacks a strong UV chromophore, High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ECD) is required.

Step-by-Step Methodology:

• Stereotaxic Implantation: Anesthetize the rodent and mount it in a stereotaxic frame. Implant a guide cannula aimed at the ventral hippocampus (Rat coordinates: AP -5.3 mm, ML ±5.0 mm, DV -4.0 mm from bregma). Secure with dental cement and allow 5–7 days for recovery.

• Probe Insertion & Perfusion: Insert a concentric microdialysis probe (2 mm active membrane length) through the guide cannula. Perfuse aCSF containing 1 µM neostigmine at a constant flow rate of 1.5 µL/min.

• Baseline Collection: Discard the first 60 minutes of dialysate to allow for tissue equilibration. Collect baseline fractions every 15 minutes for 1 hour.

• Peptide Administration (Reverse Dialysis): Switch the perfusion medium to aCSF containing Galanin (e.g., 3 nM) to induce cholinergic depression. After 30 minutes, co-perfuse Galanin (3 nM) + Galantide M15 (30–300 nM). Rationale: Reverse dialysis ensures localized delivery directly to the receptor population, avoiding systemic off-target effects.

• HPLC-ECD Quantification: Inject dialysate fractions into an HPLC system. Separate ACh and choline on an analytical column, then pass the eluate through an Immobilized Enzyme Reactor (IMER) containing AChE and choline oxidase. This converts ACh to hydrogen peroxide ( H2​O2​ ), which is oxidized and detected amperometrically at a platinum working electrode set to +500 mV.

Protocol 2: Behavioral Assessment via Morris Water Maze (MWM)

Objective: Evaluate the rescue of spatial learning and memory by M15 in galanin-overexpressing or scopolamine-challenged models. Causality Check: The MWM specifically tests hippocampal-dependent spatial navigation, which is highly sensitive to cholinergic tone. A probe trial is mandatory to prove the animal is utilizing spatial memory maps rather than non-cognitive thigmotaxic (wall-hugging) search strategies.

Step-by-Step Methodology:

• Habituation: Acclimate animals to the testing room for 30 minutes prior to the experiment. Rationale: Minimizes stress-induced endogenous galanin and corticosterone release, which naturally impair memory acquisition.

• ICV Administration: 20 minutes prior to the first trial of the day, administer Galantide M15 (1–3 nmol in 5 µL aCSF) via a chronically implanted ICV cannula.

• Acquisition Phase (Days 1–5): Place the rodent in the circular pool (water made opaque with non-toxic tempera paint) facing the wall. Allow 60 seconds to find the hidden submerged platform. Conduct 4 trials per day per animal, starting from different quadrants. Record escape latency and swim speed via video tracking software.

• Probe Trial (Day 6): Remove the platform from the pool. Allow the animal to swim freely for 60 seconds. Quantify the percentage of time spent in the target quadrant (where the platform was previously located) versus opposite quadrants.

Protocol 3: Electrophysiological Validation (LTP in CA1 Slices)

Objective: Measure the restoration of Long-Term Potentiation (LTP) by M15 at the Schaffer collateral-CA1 synapse. Causality Check: Galanin application impairs high-frequency stimulation (HFS)-induced LTP. Measuring the slope of the field excitatory postsynaptic potential (fEPSP) rather than the amplitude is critical, as the slope is a direct indicator of monosynaptic excitatory currents and is not contaminated by asynchronous population spikes.

Step-by-Step Methodology:

• Slice Preparation: Decapitate the animal under deep anesthesia. Rapidly dissect the brain into ice-cold, oxygenated (95% O2​ / 5% CO2​ ) cutting solution. Cut 400 µm transverse hippocampal slices using a vibratome.

• Incubation: Transfer slices to a recording chamber continuously perfused with standard aCSF at 32°C. Allow 1 hour for recovery.

• Baseline Recording: Place a stimulating electrode in the Schaffer collaterals and a recording glass micropipette in the stratum radiatum of the CA1 region. Elicit baseline fEPSPs at 0.033 Hz at a stimulus intensity that yields 40-50% of the maximum response.

• Drug Application: Bath-apply Galantide M15 (1 µM) alongside Galanin (100 nM) for 15 minutes prior to tetanization.

• LTP Induction & Measurement: Apply HFS (e.g., 100 Hz for 1 second, repeated 3 times with 20-second intervals). Record the fEPSP slope for 60 minutes post-HFS. Calculate the degree of potentiation relative to the pre-HFS baseline.

References

• McDonald MP, Crawley JN. (1997). Galanin-acetylcholine interactions in rodent memory tasks and Alzheimer's disease. Journal of Psychiatry & Neuroscience. URL:[Link]

• Bartfai T, Bedecs K, Land T, Langel U, Bertorelli R, Girotti P, Consolo S, Xu XJ, Wiesenfeld-Hallin Z, Nilsson S, et al. (1991). M-15: high-affinity chimeric peptide that blocks the neuronal actions of galanin in the hippocampus, locus coeruleus, and spinal cord. Proceedings of the National Academy of Sciences of the United States of America. URL:[Link]

• Ögren SO, Pramanik A, Land T, Langel U. (1993). Differential effects of the putative galanin receptor antagonists M15 and M35 on striatal acetylcholine release. European Journal of Pharmacology. URL:[Link]

Galantide (M15): A Researcher's Guide to Investigating Neuroendocrine Function

Introduction: Unraveling the Galanin System in Neuroendocrine Control

The neuropeptide galanin is a critical modulator in the central and peripheral nervous systems, exerting significant influence over a spectrum of physiological processes, including pain perception, cognition, and importantly, neuroendocrine regulation.[1][2] Galanin's actions are mediated by three distinct G protein-coupled receptor (GPCR) subtypes: GalR1, GalR2, and GalR3.[1][3] These receptors are strategically distributed throughout key neuroendocrine circuits, including the hypothalamus and pituitary gland, where they regulate the release of hormones such as growth hormone (GH), prolactin, and insulin.[2][4][5]

The complexity of the galanin system, with its multiple receptor subtypes often triggering opposing downstream signals, necessitates precise pharmacological tools for its dissection. Galantide (also known as M15), a first-generation galanin receptor antagonist, has emerged as an indispensable tool for this purpose.[6][7] This chimeric peptide, constructed from the N-terminal fragment of galanin (1-12) and a portion of Substance P (5-11), acts as a non-selective, competitive antagonist at galanin receptors, enabling researchers to probe the physiological roles of endogenous galanin signaling.[6][7]

This comprehensive guide provides detailed application notes and protocols for utilizing Galantide (M15) to investigate neuroendocrine function. It is designed for researchers, scientists, and drug development professionals seeking to leverage this tool with scientific rigor and experimental confidence.

Pharmacological Profile and Mechanism of Action

Galantide's utility stems from its ability to competitively block the binding of endogenous galanin to its receptors.[3] Understanding the downstream consequences of this blockade is paramount for experimental design and data interpretation.

• Receptor Specificity: Galantide is a non-selective antagonist, meaning it binds to multiple galanin receptor subtypes, primarily GalR1 and GalR2.[1][8]

• Signaling Pathways: The antagonism of Galantide reverses the canonical signaling cascades initiated by galanin:

  • GalR1 and GalR3: These receptors primarily couple to inhibitory G proteins (Gαi/o).[1][4] Activation of this pathway leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[1][4] By blocking this action, Galantide can prevent the galanin-induced suppression of signaling pathways dependent on cAMP and protein kinase A (PKA).[9]

  • GalR2: This receptor predominantly couples to Gαq/11 proteins.[1][10][11] Its activation stimulates phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). This cascade results in the mobilization of intracellular calcium (Ca2+) and the activation of protein kinase C (PKC).[10][12] Galantide blocks this pathway, preventing galanin-induced increases in intracellular calcium.

The dual antagonism of both the Gαi/o and Gαq/11 pathways makes Galantide a powerful tool for studying systems where multiple galanin receptors are co-expressed and functionally active.

Figure 1: Galantide's Antagonistic Action on Galanin Receptor Signaling Pathways.

Ensuring Experimental Integrity: Synthesis and Quality Control

The reproducibility of any study using a synthetic peptide is fundamentally dependent on its quality. Galantide, being a 20-amino acid chimeric peptide, requires stringent quality control.

1. Synthesis: Galantide is best synthesized using an automated microwave-assisted peptide synthesizer employing standard Fmoc/tBu (9-fluorenylmethyloxycarbonyl/tert-butyl) solid-phase peptide synthesis (SPPS) chemistry.[13][14][15] This method allows for efficient and sequential addition of protected amino acids to a growing peptide chain anchored to a solid resin support.

2. Purification: The crude peptide cleaved from the resin will contain impurities. Purification is critical and is typically achieved by reverse-phase high-performance liquid chromatography (RP-HPLC).[3][16]

• Column: A C18 column is standard for peptide purification.

• Mobile Phase: A gradient of acetonitrile in water with 0.1% trifluoroacetic acid (TFA) is commonly used to elute the peptide based on its hydrophobicity.

3. Quality Control (QC) - A Self-Validating System: Every batch of synthesized Galantide must be rigorously validated to ensure identity and purity.

• Mass Spectrometry (MS): Electrospray ionization (ESI) or MALDI-TOF mass spectrometry should be used to confirm the molecular weight of the peptide.[12][17] The observed monoisotopic mass must match the theoretical mass of Galantide (C101H148N26O21S1, Theoretical MW: 2198.6 g/mol ). This confirms the correct sequence has been synthesized.

• Analytical RP-HPLC: An analytical RP-HPLC run on the purified product is used to determine its purity.[16][17] A purity level of >95% is recommended for most biological assays to avoid off-target effects from contaminating peptides.

Parameter	Method	Specification	Rationale
Identity	Mass Spectrometry (ESI or MALDI-TOF)	Observed mass matches theoretical mass (2198.6 Da)	Confirms the correct peptide sequence was synthesized.[12][17]
Purity	Analytical RP-HPLC	≥ 95%	Minimizes potential off-target effects from impurities.[17]
Solubility	Visual Inspection	Clear solution in appropriate buffer (e.g., water, PBS, aCSF)	Ensures accurate concentration and delivery in assays.
Appearance	Visual Inspection	White lyophilized powder	Standard for purified peptides.

Table 1: Recommended Quality Control Specifications for Galantide (M15).

Application Protocols: In Vitro Studies

In vitro systems provide a controlled environment to dissect the direct effects of Galantide on specific cell types and signaling pathways involved in neuroendocrine function.

Protocol 1: Antagonism of Galanin-Mediated Inhibition of Insulin Secretion from Pancreatic Islets

Rationale: Galanin is a known inhibitor of glucose-stimulated insulin secretion (GSIS).[6][18] This assay uses Galantide to block this inhibition, thereby demonstrating the role of endogenous or exogenous galanin in modulating beta-cell function. This protocol is adapted from methodologies described for studying insulin secretion from isolated islets.[16][18][19][20]

Materials:

• Isolated rodent or human pancreatic islets

• Krebs-Ringer Bicarbonate (KRB) buffer with low (e.g., 2.8 mM) and high (e.g., 16.7 mM) glucose

• Galanin (porcine or human)

• Galantide (M15), validated as per QC standards

• Insulin ELISA or Radioimmunoassay (RIA) kit

Procedure:

• Islet Isolation and Culture: Isolate pancreatic islets using standard collagenase digestion methods and allow them to recover in culture for 24-48 hours.

• Pre-incubation: Hand-pick batches of 5-10 size-matched islets and place them in a multi-well plate. Pre-incubate the islets in low-glucose KRB buffer for 1-2 hours at 37°C to establish a basal secretion rate.

• Experimental Incubation (1 hour at 37°C):

  • Control (GSIS): High-glucose KRB.

  • Galanin Inhibition: High-glucose KRB + Galanin (e.g., 100 nM).

  • Galantide Blockade: High-glucose KRB + Galanin (100 nM) + Galantide (e.g., 1 µM). Pre-incubate islets with Galantide for 15-30 minutes before adding Galanin.

  • Galantide Control: High-glucose KRB + Galantide (1 µM).

• Sample Collection: After the incubation period, carefully collect the supernatant (which contains the secreted insulin) from each well.

• Insulin Quantification: Measure the insulin concentration in the collected supernatants using a validated ELISA or RIA kit according to the manufacturer's instructions.

• Data Analysis: Express insulin secretion as a percentage of the high-glucose control. Galantide is expected to reverse the inhibitory effect of galanin on GSIS. The IC50 for Galantide in this assay has been reported to be approximately 1.0 nM.[6]

Protocol 2: Measuring Intracellular Calcium Mobilization in Pituitary Cells

Rationale: GalR2 activation by galanin leads to a Gαq/11-mediated increase in intracellular calcium.[1][10] This protocol uses a fluorescent calcium indicator to measure Galantide's ability to block this response in a pituitary cell line, such as GH3 cells, which express galanin receptors and secrete prolactin and growth hormone.[3][21]

Materials:

• GH3 rat pituitary tumor cells

• Cell culture medium (e.g., F-10K Medium with horse and fetal bovine serum)

• Fluorescent calcium indicator dye (e.g., Fura-2 AM, Fluo-4 AM)

• Imaging Buffer (e.g., Hanks' Balanced Salt Solution with HEPES)

• Galanin

• Galantide (M15)

• Fluorescence plate reader (e.g., FlexStation) or fluorescence microscope

Procedure:

• Cell Plating: Seed GH3 cells onto black-walled, clear-bottom 96-well plates and grow to 80-90% confluency.

• Dye Loading: Wash the cells with imaging buffer. Load the cells with the calcium indicator dye (e.g., 1-5 µM Fluo-4 AM) in imaging buffer for 30-60 minutes at 37°C, according to the dye manufacturer's protocol.

• Cell Washing: Gently wash the cells 2-3 times with imaging buffer to remove extracellular dye.

• Assay Measurement:

  • Place the plate in a fluorescence plate reader capable of kinetic reads and automated injections.

  • Establish a stable baseline fluorescence reading for approximately 1-2 minutes.

  • For antagonist mode: Inject Galantide solution to the desired final concentration and incubate for 5-15 minutes. Then, inject Galanin (agonist) and continue recording the fluorescence signal.

  • For agonist mode (control): Inject Galanin alone.

  • Record the change in fluorescence intensity over time (typically 5-10 minutes post-agonist injection). The increase in fluorescence corresponds to an increase in intracellular calcium.

• Data Analysis: Calculate the peak fluorescence response over baseline for each condition. Galantide should produce a dose-dependent inhibition of the galanin-induced calcium signal.

Application Protocols: In Vivo Studies

In vivo studies are essential for understanding the integrated physiological role of the galanin system within the complex neuroendocrine axes. Galantide allows for the acute blockade of endogenous galanin, revealing its tonic influence on hormone secretion.

Figure 2: General Experimental Workflow for In Vivo Neuroendocrine Studies.

Protocol 3: Investigating the Role of Endogenous Galanin on Pulsatile Growth Hormone (GH) Release

Rationale: Galanin is known to stimulate GH release.[22] This protocol uses central administration of Galantide to block endogenous galanin signaling in the brain, allowing for the assessment of its contribution to the spontaneous, pulsatile pattern of GH secretion in freely moving rats. This method is based on the landmark study by Gabriel et al. (1993).[22]

Materials:

• Adult male Sprague-Dawley rats (250-300g)

• Stereotaxic apparatus

• Guide cannulae (for intracerebroventricular or hypothalamic placement)

• Atrial catheters (for blood sampling)

• Infusion pump and tubing

• Galantide (M15)

• Vehicle: Artificial cerebrospinal fluid (aCSF) or sterile 0.9% saline.[23]

• Rat GH ELISA or RIA kit

Procedure:

• Surgical Preparation:

  • Anesthetize the rat and place it in the stereotaxic frame.

  • Implant a guide cannula aimed at the lateral cerebral ventricle (ICV) or a specific hypothalamic nucleus like the paraventricular nucleus (PVN). Typical rat PVN coordinates (from Bregma): Anteroposterior (AP) -1.8 mm; Mediolateral (ML) ±0.4 mm; Dorsoventral (DV) -7.9 mm.[2][24]

  • Implant a chronic catheter into the right atrium via the jugular vein for stress-free blood sampling.

  • Allow animals to recover for 7-10 days.

• Experimental Day:

  • Connect the animal's ICV cannula to the infusion pump and the atrial catheter to a sampling line. Allow the animal to habituate in its home cage.

  • Collect baseline blood samples every 15-20 minutes for 1-2 hours to establish the pulsatile GH pattern.

  • Administer Galantide via ICV infusion. A dose of 1-2 µg per rat has been shown to be effective.[7] The infusion volume should be low (e.g., 1-5 µL) and delivered over several minutes.[25] A control group should receive an equivalent volume of vehicle.

  • Continue serial blood sampling every 15-20 minutes for an additional 2-4 hours post-infusion.

• Sample Processing and Analysis:

  • Centrifuge blood samples to separate plasma and store at -80°C until assay.

  • Measure plasma GH concentrations using a specific rat GH assay.

  • Analyze the data for changes in GH pulse amplitude, frequency, and overall mean GH concentration between the vehicle and Galantide-treated groups.

• Histological Verification: At the end of the study, perfuse the animals and section the brains to histologically verify the correct placement of the ICV cannula.

Neuroendocrine Axis	Effect of Galanin (Agonist)	Observed Effect of Galantide (M15) (Antagonist)	Reference
Somatotropic (GH)	Stimulates GH release	Reduces spontaneous GH pulse amplitude and frequency in rats.	[22]
Lactotropic (Prolactin)	Stimulates prolactin release	Expected to reduce basal or stimulated prolactin levels.	[4][26]
HPA (Corticosterone)	Stimulates CRH/ACTH release	Expected to lower basal or stress-induced corticosterone.	[27]
Pancreatic (Insulin)	Inhibits glucose-stimulated insulin secretion	Blocks galanin-mediated inhibition of insulin secretion (IC50 = 1.0 nM).	[6]
Neurohypophyseal (Vasopressin)	Inhibits osmotically-stimulated vasopressin release	Prevents the inhibitory effect of galanin on vasopressin release.	[28]

Table 2: Summary of Galantide (M15) Effects on Key Neuroendocrine Axes.

Conclusion and Future Perspectives

Galantide (M15) remains a cornerstone tool for elucidating the complex roles of the galanin system in neuroendocrine regulation. Its ability to broadly antagonize galanin receptors provides a powerful method for revealing the physiological functions of endogenous galanin. The protocols outlined in this guide provide a robust framework for employing Galantide in both in vitro and in vivo settings. By adhering to stringent quality control for peptide synthesis and employing validated experimental designs, researchers can generate reliable and reproducible data.

While Galantide's non-selectivity is useful for studying the overall impact of the galanin system, the development of next-generation, receptor-subtype-selective antagonists will undoubtedly allow for a more nuanced dissection of the individual contributions of GalR1, GalR2, and GalR3 to neuroendocrine control. Nevertheless, the foundational insights gained through the careful application of Galantide are essential for paving the way for these future investigations and for the potential development of novel therapeutics targeting the galanin system for metabolic and endocrine disorders.

References

• Structural insights into the galanin receptors signaling. bioRxiv. (2022). [Link]

• Characterization of Synthetic Peptides by Mass Spectrometry. PubMed. (n.d.). [Link]

• Quality control in peptide manufacturing: specifications for GMP peptides. Polypeptide. (n.d.). [Link]

• What are GALR1 modulators and how do they work? Patsnap Synapse. (2024). [Link]

• Galanin receptor 1. Wikipedia. (n.d.). [Link]

• Differential Intracellular Signaling of the GalR1 and GalR2 Galanin Receptor Subtypes. ACS Publications. (n.d.). [Link]

• Structure of the human galanin receptor 2 bound to galanin and Gq reveals the basis of ligand specificity and how binding affects the G-protein interface. PMC. (n.d.). [Link]

• The novel high-affinity antagonist, galantide, blocks the galanin-mediated inhibition of glucose-induced insulin secretion. PubMed. (1992). [Link]

• The Role of the Hypothalamic Paraventricular Nucleus and the Organum Vasculosum Lateral Terminalis in the Control of Sodium Appetite in Male Rats. Journal of Neuroscience. (2014). [Link]

• GALR2 galanin receptor 2. NCBI Gene. (n.d.). [Link]

• Stereotactic Coordinate Systems in Neuroscience and Medicine: Applications in Rat and Human Brain. YouTube. (2020). [Link]

• What are GALR2 modulators and how do they work? Patsnap Synapse. (2024). [Link]

• The rat hypothalamus in stereotaxic coordinates. PubMed. (1959). [Link]

• Recognition mechanism of GAL1R and GAL2R by galanin The overall binding... ResearchGate. (n.d.). [Link]

• New galanin(1-15) analogues modified in positions 9, 10 and 11 act as galanin antagonists on glucose-induced insulin secretion. PubMed. (2007). [Link]

• Galantide stimulates sexual behaviour in male rats. PubMed. (1994). [Link]

• Blockade of galanin-induced inhibition of insulin secretion from isolated mouse islets by the non-methionine containing antagonist M35. PubMed. (1991). [Link]

• INDUCED INSULIN SECRETION. Journal of Physiology and Pharmacology. (2007). [Link]

• Flow Chart of Animal Experiments. SciSpace. (n.d.). [Link]

• Central administration of galanin N-terminal fragment 1-15 decreases the voluntary alcohol intake in rats. SciSpace. (n.d.). [Link]

• Protocol for in vivo and ex vivo assessments of glucose-stimulated insulin secretion in mouse islet β cells. PMC. (2021). [Link]

• P4 ATLAS OF THE DEVELOPING RAT BRAIN IN STEREOTAXIC COORDINATES. Inmed. (n.d.). [Link]

• Experimental procedures Solid phase peptide synthesis (SPPS) Solid phase peptide synthesis (SPPS) was performed using a microwav. Rsc.org. (n.d.). [Link]

• Effects of rat galanin and galanin antagonist galantid (M15) on the... ResearchGate. (n.d.). [Link]

• Experimental flow chart for the in vivo model, behavioural studies, and biochemical and molecular analysis with acute and subchronic treatment with IL‐17Ab. ResearchGate. (n.d.). [Link]

• Experimental design workflow. Experiments are divided into in vivo... ResearchGate. (n.d.). [Link]

• Arachidonic acid mobilizes calcium and stimulates prolactin secretion from GH3 cells. American Journal of Physiology-Endocrinology and Metabolism. (1984). [Link]

• The Mouse Brain in Stereotaxic Coordinates. ResearchGate. (n.d.). [Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. (n.d.). [Link]

• High-Throughput Assays to Measure Intracellular Ca2+ Mobilization in Cells that Express Recombinant S1P Receptor Subtypes. PMC. (n.d.). [Link]

• Calcium dependence of prolactin mRNA accumulation in GH3 rat pituitary tumour cells. PubMed. (1986). [Link]

• Peptides, solid-phase synthesis and characterization. Electronic Journal of Biotechnology. (2015). [Link]

• Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Luxembourg Bio Technologies. (2007). [Link]

• Schematic diagram of the experimental design and steps for the in vivo studies. Figshare. (2013). [Link]

• The galanin antagonist, M-15, inhibits growth hormone release in rats. PubMed. (1993). [Link]

• Dose-dependency and reproducibility of the prolactin response to metoclopramide. PubMed. (1977). [Link]

• Solid-phase peptide synthesis. Digital CSIC. (2014). [Link]

• Sensing intracellular calcium ions using a manganese-based MRI contrast agent. Nature. (n.d.). [Link]

• Predictions of In Vivo Prolactin Levels from In Vitro Ki Values of D2 Receptor Antagonists Using an Agonist–Antagonist Interaction Model. PMC. (n.d.). [Link]

• Prolactin-releasing Peptide (PrRP) increases prolactin responses to TRH in vitro and in vivo. PubMed. (2007). [Link]

• Phosphodiesterases and cAMP Pathway in Pituitary Diseases. PMC. (n.d.). [Link]

• Development of a universal high-throughput calcium assay for G-protein-coupled receptors with promiscuous G-protein G15/16. ResearchGate. (2009). [Link]

• Live Cell cAMP Assays - cADDis. Montana Molecular. (n.d.). [Link]

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• 6. The novel high-affinity antagonist, galantide, blocks the galanin-mediated inhibition of glucose-induced insulin secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Galantide stimulates sexual behaviour in male rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. What are GALR2 modulators and how do they work? [synapse.patsnap.com]
• 9. Phosphodiesterases and cAMP Pathway in Pituitary Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Structure of the human galanin receptor 2 bound to galanin and Gq reveals the basis of ligand specificity and how binding affects the G-protein interface - PMC [pmc.ncbi.nlm.nih.gov]
• 11. GALR2 galanin receptor 2 - NIH Genetic Testing Registry (GTR) - NCBI [ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Understanding the Agonist Activity of Galantide (M15)

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for Galantide (M15). This resource is designed for researchers, scientists, and drug development professionals who are using or investigating this complex chimeric peptide. We aim to provide in-depth, field-proven insights into the nuanced pharmacology of Galantide, particularly its paradoxical agonist activity.

Frequently Asked Questions (FAQs)

FAQ 1: What is Galantide (M15), and why is its pharmacology considered complex?

Galantide (M15) is a 20-amino acid chimeric peptide that was initially developed as a high-affinity antagonist for galanin receptors.[1] Its complexity stems from its very structure: it is composed of the N-terminal (1-12) fragment of galanin linked via a proline residue to the (5-11) fragment of Substance P.[1][2]

• Galanin (1-12) fragment: This portion of the peptide is responsible for its high-affinity binding to galanin receptors (GalR1, GalR2, and GalR3).[3]

• Substance P (5-11) fragment: This C-terminal portion is a fragment of a tachykinin neuropeptide, which has its own distinct family of receptors (NK1, NK2, NK3).

This dual nature means that while Galantide was designed to block the actions of the neuropeptide galanin, its effects can be highly context-dependent, varying significantly based on the tissue, cell type, and specific receptor subtypes expressed. It is often described as a "full antagonist" in some central nervous system preparations but can act as a partial or even full agonist in others, particularly in peripheral tissues.[2][4]

FAQ 2: Why does Galantide (M15), often described as an antagonist, exhibit agonist activity in some experimental systems?

The observation of agonist activity from a putative antagonist can be perplexing. For Galantide, this behavior arises from a combination of three key pharmacological principles:

• Receptor Subtype Selectivity & Differential Signaling: The galanin receptor family has three main subtypes (GalR1, GalR2, GalR3), and they do not all signal through the same pathway.[5][6]

  • GalR1 and GalR3 primarily couple to Gαi/o proteins. Their activation inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP).[7]

  • GalR2 , in contrast, primarily couples to Gαq/11 proteins. Its activation stimulates phospholipase C (PLC), leading to the production of inositol triphosphate (IP3) and an increase in intracellular calcium (Ca2+).[7][8] GalR2 can also couple to Gαi/o.[6] Galantide may act as an antagonist at Gαi/o-coupled GalR1 receptors (blocking the inhibitory effect of galanin) while simultaneously acting as an agonist at Gαq/11-coupled GalR2 receptors (directly stimulating the PLC pathway). This phenomenon is a classic example of functional selectivity or biased agonism .[9][10]

• Biased Agonism: A ligand is considered a "biased agonist" if it stabilizes a specific conformation of a G protein-coupled receptor (GPCR) that preferentially activates one downstream signaling pathway over another.[9] Galantide may bind to a galanin receptor and induce a conformational change that is sufficient to activate one pathway (e.g., Gαq) but insufficient to activate another (e.g., Gαi), or it may actively block the Gαi-activating conformation. This leads to a scenario where the ligand is an agonist for one cellular response but an antagonist for another, all through the same receptor.[10]

• Off-Target Effects via its Chimeric Structure: The Substance P fragment of Galantide can, in some systems, interact with tachykinin receptors or modulate the release of endogenous neurotransmitters like Substance P or acetylcholine.[11][12] For example, studies on rat gastric fundus strips found that the contractile (agonist) effect of Galantide was significantly reduced by tachyphylaxis to Substance P, suggesting its action is at least partially mediated by the Substance P receptor system.[11]

Quantitative Data Summary

The following table summarizes key binding and functional data for Galantide (M15). Note that values can vary based on species, tissue, and assay conditions.

Parameter	Receptor Subtype	Species	Value	Reference
IC₅₀	Galanin Receptors	Rat (Hippocampus)	~0.1 nM	[3]
IC₅₀	Galanin Receptors	Rin m 5F Cells	< 0.1 nM	[1]
Kᵢ	GalR1	Human	4.1 nM	[13][14]
Kᵢ	GalR2	Human	1.4 nM	[13][14]
Kᵢ	GalR3	Human	39.8 nM	[13]
EC₅₀	Contraction	Rat (Gastric Fundus)	187 nM	[11]

Troubleshooting Guides

Guide 1: My experiment shows unexpected agonist effects with Galantide. What are the potential causes?

If you designed an experiment expecting Galantide to be a pure antagonist and are observing an agonist response, work through the following checklist.

Troubleshooting Workflow: Investigating Unexpected Agonism

Caption: Troubleshooting workflow for unexpected Galantide agonism.

Guide 2: How do I design an experiment to dissect the specific pathway of Galantide's agonist effect?

To rigorously determine the mechanism, you must systematically isolate receptor subtypes and signaling pathways.

Experimental Protocol: Characterizing Functional Selectivity of Galantide

Objective: To determine if Galantide (M15) acts as an agonist on the GalR2-Gq pathway while acting as an antagonist on the GalR1-Gi pathway.

Materials:

• HEK293 cells stably expressing human GalR1 (HEK-GalR1).

• HEK293 cells stably expressing human GalR2 (HEK-GalR2).

• Wild-type HEK293 cells (Negative Control).

• Galanin (Positive Control agonist).

• Forskolin (Adenylyl cyclase activator).

• Pertussis Toxin (PTX, Gαi/o inhibitor).

• U-73122 (PLC inhibitor).

• cAMP detection assay kit (e.g., HTRF, ELISA).

• Calcium flux assay kit (e.g., Fluo-4 AM).

Methodology:

Part A: Assessing Gi/o Pathway Activity (cAMP Accumulation)

• Cell Plating: Seed HEK-GalR1 cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Pre-treatment (Antagonist Mode): Add increasing concentrations of Galantide (e.g., 1 pM to 1 µM) to the wells. Incubate for 20 minutes.

• Stimulation: To all wells (except baseline controls), add a sub-maximal concentration of Galanin (e.g., EC₈₀) and a fixed concentration of Forskolin (e.g., 5 µM) to stimulate cAMP production.

• Incubation: Incubate for 30 minutes at 37°C.

• Lysis & Detection: Lyse the cells and measure cAMP levels according to the manufacturer's protocol.

• Data Analysis: Plot the cAMP concentration against the log concentration of Galantide. An antagonist effect will be seen as a dose-dependent reversal of the galanin-induced inhibition of forskolin-stimulated cAMP levels.

Part B: Assessing Gq/11 Pathway Activity (Intracellular Calcium Mobilization)

• Cell Plating: Seed HEK-GalR2 cells in a black, clear-bottom 96-well plate.

• Dye Loading: Load cells with a calcium-sensitive dye (e.g., Fluo-4 AM) according to the manufacturer's protocol.

• Baseline Reading: Measure baseline fluorescence using a plate reader equipped for kinetic reads.

• Stimulation (Agonist Mode): Inject increasing concentrations of Galantide (1 pM to 1 µM) directly into the wells and immediately begin reading fluorescence kinetically for 2-3 minutes.

• Controls: Include wells with Galanin (positive control) and buffer (negative control). To confirm the pathway, pre-treat a set of wells with the PLC inhibitor U-73122 before adding Galantide.

• Data Analysis: Calculate the peak fluorescence response over baseline. Plot this response against the log concentration of Galantide to generate a dose-response curve and determine the EC₅₀. An agonist effect will be a dose-dependent increase in intracellular calcium.

Signaling Pathway Diagrams

Galanin Receptor Family Signaling

Caption: Differential G-protein coupling of galanin receptors.

This guide provides a framework for understanding and experimentally approaching the complex pharmacology of Galantide (M15). Its dual agonist/antagonist nature is not an anomaly but rather a clear example of advanced pharmacological concepts like functional selectivity and biased agonism, which are critical in modern drug development.

References

• Wang, S., Hashemi, T., He, C., Strader, C., & Bayne, M. (1998). Differential intracellular signaling of the GalR1 and GalR2 galanin receptor subtypes. Biochemistry, 37(19), 6711–6717. [Link]

• Lang, R., Gundlach, A. L., & Kofler, B. (2007). The galanin peptide family: receptor pharmacology, pleiotropic biological actions, and therapeutic potential. Pharmacology & Therapeutics, 115(2), 177–223.
• Webling, K. E., Runesson, J., Bartfai, T., & Langel, Ü. (2012). Galanin receptors and their ligands in the context of depression. Journal of Neurochemistry, 122(6), 1071–1086.

• Fang, P., Yu, M., & Zhang, Z. (2022). Structural insights into the galanin receptors signaling. bioRxiv. [Link]

• Šípková, J., Klenerová, V., & Šída, P. (2017). The Galanin and Galanin Receptor Subtypes, its Regulatory Role in the Biological and Pathological Functions. Physiological Research, 66(5), 729-740. [Link]

• Bartfai, T., Bedecs, K., Land, T., Langel, Ü., Bertorelli, R., Girotti, P., Consolo, S., Xu, X. J., Wiesenfeld-Hallin, Z., & Nilsson, S. (1991). M-15: high-affinity chimeric peptide that blocks the neuronal actions of galanin in the hippocampus, locus coeruleus, and spinal cord. Proceedings of the National Academy of Sciences, 88(23), 10961-10965. [Link]

• Korolkiewicz, R., Rekowski, P., Szyk, A., Mucha, S., Konstański, Z., & Petrusewicz, J. (1998). Contractile action of galanin analogues on rat isolated gastric fundus strips is modified by tachyphylaxis to substance P. Pharmacological research, 37(5), 393-398. [Link]

• Korolkiewicz, R., Konstański, Z., Rekowski, P., Szyk, A., Ruczyński, J., Korolkiewicz, K. Z., & Petrusewicz, J. (1998). Pharmacological characterization of the contractile effects of galanin (1-29)-NH2, galantide and galanin (1-14)-(alpha-aminobutyric acid8)scyliorhinin-I in the rat gastric fundus. General pharmacology, 30(4), 527-532. [Link]

• BindingDB. (2012). BDBM85073: Galantide (M15). BindingDB Database. [Link]

• Ögren, S. O., Hökfelt, T., & Langel, Ü. (1994). Differential effects of the putative galanin receptor antagonists M15 and M35 on striatal acetylcholine release. European journal of pharmacology, 262(1-2), R1-R3. [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. M15 Ligand Activity Charts. IUPHAR/BPS Database. [Link]

• Varga, G., Kordás, K., Csonka, T., & Szabolcs, A. (2000). Antisecretory effects of galanin and its putative antagonists M15, M35 and C7 in the rat stomach. Regulatory peptides, 86(1-3), 27-33. [Link]

• Lindskog, S., Ahrén, B., Land, T., Langel, U., & Bartfai, T. (1992). The novel high-affinity antagonist, galantide, blocks the galanin-mediated inhibition of glucose-induced insulin secretion. European journal of pharmacology, 210(2), 183-188. [Link]

• Molnár, A., Török, B., & Varga, C. (2005). Effects of rat galanin and galanin antagonist galantid (M15) on the hypothalamo-neurohypophyseal system in rats. Brain Research Bulletin, 66(4-6), 476-480. [Link]

• Smith, J. S., & Rajagopal, S. (2016). The plot thickens: context-dependent biased agonism in drug discovery. Science signaling, 9(423), re4.

• Tomas, A. (2022). The role of biased agonism in the treatment of obesity. UKRI Gateway to Research. [Link]

• Carter, R. L., McPherson, J., & Charlton, S. J. (2010). Ligand binding assays at equilibrium: validation and interpretation. British journal of pharmacology, 161(6), 1219–1227.

• On-Demand, H. (2024). Biased Agonism at the GLP-1 Receptor: A Pathway to Improved Therapeutic Outcomes. Cureus, 16(9), e69411. [Link]

• Huang, J., Zarnitsyna, V. I., Liu, B., Edwards, L. J., Jiang, N., Evavold, B. D., & Zhu, C. (2010). The kinetics of two-dimensional TCR and pMHC interactions determine T-cell activation. Nature, 464(7290), 932–936.

Sources

• 1. The novel high-affinity antagonist, galantide, blocks the galanin-mediated inhibition of glucose-induced insulin secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antisecretory effects of galanin and its putative antagonists M15, M35 and C7 in the rat stomach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. M-15: high-affinity chimeric peptide that blocks the neuronal actions of galanin in the hippocampus, locus coeruleus, and spinal cord - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Differential effects of the putative galanin receptor antagonists M15 and M35 on striatal acetylcholine release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. An assembly of galanin–galanin receptor signaling network - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biomed.cas.cz [biomed.cas.cz]
• 7. biorxiv.org [biorxiv.org]
• 8. Differential intracellular signaling of the GalR1 and GalR2 galanin receptor subtypes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. jourdata.s3.us-west-2.amazonaws.com [jourdata.s3.us-west-2.amazonaws.com]
• 10. ecosystem.drgpcr.com [ecosystem.drgpcr.com]
• 11. Contractile action of galanin analogues on rat isolated gastric fundus strips is modified by tachyphylaxis to substance P - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Pharmacological characterization of the contractile effects of galanin (1-29)-NH2, galantide and galanin (1-14)-(alpha-aminobutyric acid8)scyliorhinin-I in the rat gastric fundus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. BindingDB BDBM85073 CAS_3043476::Galantide (M15)::NSC_3043476 [bindingdb.org]
• 14. M15 | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]

Technical Support Center: Preventing Degradation of Galantide (M15) in Solution

Welcome to the Technical Support Center. As application scientists, we frequently encounter challenges regarding the stability of chimeric peptides in aqueous environments. Galantide (M15) —a 20-amino acid chimeric peptide (GWTLNSAGYLLGPQQFFGLM-NH2) functioning as a high-affinity galanin receptor antagonist—is particularly susceptible to structural degradation. Because it relies on precise conformational binding to block galanin-mediated inhibition of insulin secretion, even minor degradation can lead to complete assay failure.

This guide provides an authoritative, causality-driven framework to troubleshoot, prevent, and validate the stability of Galantide in your experimental workflows.

I. Troubleshooting & FAQs: The Chemistry of Peptide Degradation

Q1: My Galantide solution loses its receptor-binding affinity after a few days at 4°C. Why does this happen, and how can I prevent it? Causality & Expert Insight: The loss of biological activity in Galantide is predominantly driven by the oxidation of its C-terminal Methionine (Met20) and N-terminal Tryptophan (Trp2). In the presence of dissolved oxygen or trace heavy metals, the thioether group of Methionine rapidly oxidizes to methionine sulfoxide [1]. Because the C-terminal region of Galantide is critical for interacting with the galanin receptor, this addition of an oxygen atom creates severe steric hindrance, abolishing its antagonist properties. Resolution:

• Oxygen Exclusion: Purge all reconstitution buffers with an inert gas (Argon or Nitrogen) prior to dissolving the lyophilized peptide.

• Storage: Never store working solutions at 4°C for more than 12 hours. Aliquot immediately upon reconstitution and flash-freeze at -80°C.

• Chemical Rescue: If your downstream cellular assay tolerates it, introduce a reducing agent like Dithiothreitol (DTT) or TCEP (0.1 - 1.0 mM) to the buffer to maintain the reduced state of the peptide [2].

Q2: I am detecting multiple peaks on my HPLC chromatogram after storing Galantide in a pH 7.4 physiological buffer. What is the mechanism behind this? Causality & Expert Insight: The appearance of secondary peaks with altered retention times is a classic signature of deamidation. Galantide contains an Asparagine (Asn5) and two Glutamine residues (Gln14, Gln15). At neutral to slightly basic pH (pH > 7.0), the Asn side chain undergoes a base-catalyzed intramolecular nucleophilic attack to form a cyclic succinimide intermediate. This intermediate quickly hydrolyzes into a mixture of aspartate and iso-aspartate [3]. This reaction introduces a negative charge to the peptide, fundamentally altering its hydrophobicity and receptor affinity. Resolution:

• Maintain the peptide in a slightly acidic environment (pH 5.0 - 6.0) during stock preparation, where deamidation rates are kinetically minimized.

• Reconstitute the powder in 0.1% Acetic Acid before diluting it into your final pH 7.4 assay buffer immediately prior to the experiment.

Q3: My concentration assays (e.g., UV absorbance) show a rapid drop in peptide concentration, but LC-MS shows no degradation masses. Where is the peptide going? Causality & Expert Insight: Galantide is highly hydrophobic due to its core sequence containing multiple Leucine, Phenylalanine, and Tyrosine residues. In dilute solutions (< 1 mg/mL), these hydrophobic domains thermodynamically favor adsorption to the walls of polystyrene or polypropylene tubes and pipette tips over remaining in the aqueous phase. Resolution:

• Always use low-protein-binding (siliconized) microcentrifuge tubes.

• Include a carrier protein. A field-proven standard for Galantide is to prepare the stock solution in saline containing 0.01% Bovine Serum Albumin (BSA) [4].

II. Quantitative Data: Degradation Pathways & Stability Profiling

To effectively manage your workflows, consult the following table summarizing the quantitative degradation kinetics and specific mitigation strategies for Galantide.

Degradation Pathway	Susceptible Residues in Galantide	Environmental Trigger	Mass Shift (LC-MS)	Preventive Strategy
Oxidation	Met20, Trp2	Dissolved O 2​ , Free Radicals	+16 Da (Sulfoxide)	Argon purging; add 1 mM DTT/TCEP
Deamidation	Asn5, Gln14, Gln15	pH > 7.0, Temperatures > 4°C	+1 Da (Aspartate)	Reconstitute at pH 5.0 - 6.0; store at -80°C
Hydrolysis	General Peptide Bonds	Extreme pH (< 3.0 or > 9.0)	Variable (Fragmentation)	Avoid prolonged liquid storage
Physical Adsorption	Hydrophobic Core (Leu, Phe, Tyr)	Low concentration (< 1 mg/mL)	N/A (Loss of Signal)	Use low-bind tubes; add 0.01% BSA

III. Experimental Workflows: Self-Validating Protocols

Protocol 1: Optimal Reconstitution and Aliquoting of Galantide

This protocol is designed as a self-validating system to ensure the peptide remains intact from the vial to the assay.

• Equilibration: Allow the lyophilized Galantide vial to reach room temperature in a desiccator for 30 minutes. Validation: This prevents atmospheric condensation from introducing moisture, which accelerates premature hydrolysis.

• Solvent Preparation: Prepare a primary solvent of ultra-pure LC-MS grade water or 0.1% Acetic Acid. Purge the solvent with Argon gas for 5 minutes to displace dissolved oxygen.

• Solubilization: Add the purged solvent directly to the vial to achieve a concentration of 1-2 mg/mL (MW: 2199.58 g/mol ). Do not vortex vigorously , as mechanical shearing at the air-water interface induces aggregation. Gently swirl or sonicate in a water bath for 10 seconds. Validation: The solution should be completely clear. Any turbidity indicates irreversible aggregation.

• Carrier Protein Addition: Dilute the primary stock into a working buffer containing 0.01% BSA in saline to prevent plastic adsorption [4].

• Aliquoting: Divide the solution into single-use aliquots in low-bind tubes. Flash-freeze in liquid nitrogen and store at -80°C.

Protocol 2: In Vitro Peptide Stability Validation Assay (LC-MS)

Before committing to expensive in vivo or cellular assays, validate the integrity of your Galantide stock.

• Baseline Establishment (Time 0): Immediately after reconstitution, inject a 10 µL sample into an analytical RP-HPLC system (C18 column) coupled with a mass spectrometer. Record the retention time and confirm the intact mass-to-charge ( m/z ) ratio for Galantide (~2199.6 Da).

• Stress Testing: Incubate a control aliquot of the Galantide solution at 37°C in your intended physiological assay buffer (pH 7.4) for 24 hours.

• Quenching: Stop the degradation reactions by adding 10% Trifluoroacetic acid (TFA) to drop the pH to ~2.0, effectively halting base-catalyzed deamidation [3].

• Comparative Analysis: Run the stressed sample under identical LC-MS conditions. Calculate the Area Under the Curve (AUC) of the intact peptide peak relative to Time 0.

  • Diagnostic: A +16 Da mass shift confirms Methionine oxidation. A +1 Da shift with an earlier retention time confirms Asn/Gln deamidation. If intact AUC is < 95%, discard the batch and review Protocol 1.

IV. Mandatory Visualization: Mechanism of Action & Degradation Impact

The following diagram illustrates the logical relationship between Galantide's structural integrity, its role as a galanin receptor antagonist, and how specific degradation pathways result in functional assay failure.

Signaling pathway of Galantide antagonism and the functional consequences of peptide degradation.

V. References

• The novel high-affinity antagonist, galantide, blocks the galanin-mediated inhibition of glucose-induced insulin secretion Source: European Journal of Pharmacology (via PubMed) URL:[Link]

• Factors affecting the physical stability (aggregation) of peptide therapeutics Source: PubMed Central (PMC) / NIH URL:[Link]

Addressing poor in vivo bioavailability of peptide antagonists like Galantide (M15)

Welcome to the Peptide Therapeutics Technical Support Center . As Senior Application Scientists, we understand that transitioning a highly potent peptide like Galantide (M15) from in vitro assays to in vivo models is often bottlenecked by poor bioavailability.

This guide is designed to help researchers, formulation scientists, and drug development professionals troubleshoot and overcome the pharmacokinetic limitations of M15 and similar chimeric peptide antagonists.

I. Core Mechanism: The Bioavailability Bottleneck of Galantide (M15)

Galantide (M15) is a 20-amino acid chimeric peptide consisting of galanin(1-13) coupled to substance P(5-11) amide[1][2]. While it acts as a highly potent, reversible antagonist for Galanin receptors (GalR1-3), its translation into in vivo models is severely limited by its pharmacokinetic profile[2][3].

Galantide (M15) receptor antagonism versus rapid in vivo degradation pathways.

Quantitative Comparison of M15 Pharmacokinetics To understand the baseline, we must look at the quantitative parameters of M15 compared to a theoretically optimized formulation.

Parameter	Endogenous Galanin	Galantide (M15) (Unmodified)	Optimized M15 (PEGylated/Liposomal)
Molecular Weight	~3.2 kDa	2198 Da[4]	> 30 kDa (PEGylated) / Nanoscale (Liposome)
Receptor Affinity (IC50)	~0.1 - 1 nM	~1.0 nM[1]	~2.0 - 5.0 nM (Slight steric hindrance)
In Vivo Half-Life	< 5 minutes	< 5 minutes[2]	> 2 - 4 hours
Primary Clearance	Enzymatic / Renal	Enzymatic / Renal[5]	Hepatic / Reticuloendothelial System (RES)

II. Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My M15 peptide shows excellent GalR antagonism in vitro (IC50 ~1 nM), but I see zero efficacy in my mouse model after intravenous (IV) injection. What is happening? A1: Your peptide is likely being cleared before it can reach the target tissue. M15 has a molecular weight of 2198 Da[4], which is well below the renal filtration threshold of ~30-50 kDa. Consequently, it undergoes rapid renal clearance[5]. Furthermore, the peptide bonds in the linear sequence are highly susceptible to plasma aminopeptidases and endopeptidases, reducing its in vivo half-life to just a few minutes[2][6].

Q2: I want to chemically modify M15 to prevent proteolytic cleavage. Which modifications will not destroy its binding affinity? A2: The N-terminal galanin(1-13) sequence is absolutely critical for GalR1-3 receptor recognition and biological activity[2][3]. You must avoid modifying the N-terminus. Instead, focus on the C-terminal Substance P fragment or non-critical side chains:

• D-Amino Acid Substitution: Replacing L-amino acids at known cleavage sites (near the C-terminus) with D-enantiomers reduces enzymatic recognition while preserving the overall pharmacophore[5].

• PEGylation or Lipidation: Conjugating a polyethylene glycol (PEG) chain or a lipid moiety (e.g., palmitoylation) to a strategically placed lysine residue increases the hydrodynamic radius. This shields the peptide from proteases and drastically reduces renal filtration[5].

• Cyclization: Introducing structural rigidity via disulfide bridges reduces the conformational flexibility required for protease active-site binding[5][6].

Q3: Chemical modification reduced my peptide's binding affinity. How can I improve bioavailability without altering the M15 sequence? A3: If structural modifications compromise the pharmacophore, you must rely on formulation strategies:

• Liposomal Encapsulation: Encapsulating M15 in lipid bilayers physically isolates the peptide from plasma proteases and extends circulation time[6][7].

• Enzyme Inhibitors: For localized or oral delivery, co-administration with transient protease inhibitors (e.g., aprotinin, amastatin) can temporarily lower the enzymatic barrier in the local microenvironment[7].

III. Validated Experimental Workflows

To ensure your modifications or formulations are successful, you must validate them using self-contained, rigorously controlled assays.

Step-by-step workflow for improving and validating M15 peptide bioavailability.

Protocol 1: Liposomal Encapsulation of M15 via Thin-Film Hydration

Causality Note: We use DSPC because its high phase transition temperature (55°C) yields highly stable liposomes in systemic circulation (37°C), preventing premature peptide leakage.

Step-by-Step Methodology:

• Lipid Film Formation: Dissolve DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine) and Cholesterol at a molar ratio of 70:30 in chloroform/methanol (2:1 v/v) within a round-bottom flask.

• Evaporation: Attach the flask to a rotary evaporator. Apply a vacuum at 40°C until the solvent is completely removed, leaving a thin, uniform lipid film. Dry under a gentle stream of nitrogen for 2 hours to remove trace solvents.

• Hydration: Rehydrate the lipid film with 1 mL of PBS (pH 7.4) containing 1 mg/mL of unmodified M15 peptide. Rotate the flask in a water bath at 60°C (above the phase transition temperature of DSPC) for 1 hour to form multilamellar vesicles (MLVs).

• Extrusion: Extrude the hot MLV suspension 10-15 times through a polycarbonate membrane (100 nm pore size) using a mini-extruder maintained at 60°C. This forces the lipids into uniform unilamellar vesicles (LUVs).

• Purification: Remove unencapsulated M15 using a Sephadex G-25 size exclusion chromatography column, eluting with PBS.

• Self-Validating QC (Encapsulation Efficiency): Split the purified sample. Lyse one half with 0.1% Triton X-100 to release the encapsulated peptide. Quantify both the intact liposome fraction and the lysed fraction via RP-HPLC. Encapsulation Efficiency (EE%) = (Lysed M15 / Total Initial M15) × 100.

Protocol 2: Assessing In Vitro Plasma Stability of Modified/Formulated M15

Causality Note: Plasma stability assays must be aggressively quenched. Peptidases remain active even during sample chilling; therefore, chemical precipitation with acidic organic solvents is mandatory to halt degradation instantly.

Step-by-Step Methodology:

• Preparation: Thaw fresh human or rat plasma on ice. Centrifuge at 10,000 x g for 5 minutes to remove any cryo-precipitates.

• Incubation: Spike the M15 construct (chemically modified or liposomal) into 500 µL of plasma to achieve a final concentration of 10 µM. Incubate in a thermomixer at 37°C with gentle agitation (300 rpm).

• Time-Course Sampling: Extract 50 µL aliquots at precise intervals: 0, 15, 30, 60, 120, and 240 minutes.

• Enzymatic Quenching: Immediately transfer each 50 µL aliquot into a tube containing 150 µL of ice-cold precipitation solvent (1% formic acid in acetonitrile) pre-spiked with a stable heavy-isotope internal standard. Why? The acid denatures proteases instantly, while the organic solvent precipitates plasma proteins.

• Extraction: Vortex vigorously for 30 seconds. Centrifuge at 15,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• LC-MS/MS Analysis: Transfer the clear supernatant to an autosampler vial. Quantify the remaining intact M15 by calculating the area under the curve (AUC) ratio of M15 to the internal standard. Plot concentration vs. time to calculate the new half-life ( t1/2​ ).

IV. References

• Improving peptide stability: Strategies and applications. - alliedacademies.org -[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGFTcD_cNYKYK8Dzurj5PXtK8HxW18FZC4-WYy6NmguStIpVzE0V01gUCSmvMLX0N34eVirju3c6hNX-LCCqvo_0oVAR3FCxWC3DlVggIffQfVlbpLNi0Ub_mm9-pXzog3W4ktUF9LZQazKBtuj5BqI4-UxiUb-pY4gycrL6WueqKWEBhJ4aYbxvU7PMN0fBsprfhh0cIcNEhPEo1cXtnE=]

• Overcoming the Challenges of Peptide Drug Development - conceptlifesciences.com -[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGY7NsB0U7kZhmVMhBaCYbYeS4es1AsmBMfQCzOSko2KMChdVFOOFT2vdLYyLtZXfuuJ6G4k0n-GUYocUKCWbHdHISiDdvjkMzMr2JHYsHcTiOIYT3_K5-b68nfoxb5zKGwaRq4rqkrtSBIN-qnpG4oZgBUqK1D3E2dfDqMsW_G82QWeG_jacCmDhIBLFG7g-QctPuKtmVZdYvm6UPMpoH0dU0=]

• The novel high-affinity antagonist, galantide, blocks the galanin-mediated inhibition of glucose-induced insulin secretion - nih.gov -[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE7ScDSuN5zpq9YkvH7aPcPD7UrEgR7nkijqNQA-8eAT7TXb2pAeFF_cq86cI8EAcIxHmnWIdXoYR-Jl0hpvCYf0dP7QlZ96BZ4Zlad04Wxf8rcSs-7Fz5M_bSHg2v6nZzKAEo=]

• Approaches for Enhancing Oral Bioavailability of Peptides and Proteins - nih.gov -[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGd9OJKAJf3IWsnznj-fKYlCm6qSQhOjS4k9B3rI-C69kL8PgsAmcAZmjC5Vgk6lbFAlyOSZCPCqhN7ZGYDJ2LrhcgCUdbpLd-_GKW_0p292asKhJ-XVFd4yHMS8n6bxuC1StiWiwfxw97ipcM=]

• Galantide - echelon-inc.com -[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGRWJ9loL3Gi34agx5G7Fh6_cOjHDo-JQ29uaOitS9TaBHlSfKlfOH6EDAG_gkvV80wNZOhnFlhGArYlyc6mFKd-I1GTq92WGwdGY1Md9EcRDuY0-Ws2nP6glrO5gtG7znM1RpR5PDq7uI=]

• Galanin Receptors in the Central Nervous System: Exploring Ligand Interactions, Signal Transduction, and Potential Clinical Implications - mdpi.com -[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHMqS9Xtr84JlK35MqjqhN_pjMG6E1uc8MHaCwAXccdGylMSZa8Qw0Q6tyzkAvHe6CJXKkz8mLBv_O_5lBUeReiXtZIY-HnDzfcDQlHCd1glWbVTUnOsFVR30aqcZ5q1fnUWA==]

• Galanin Receptors and Ligands - nih.gov -[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH_iKiFlRNYyxEbI1puVZEqpgkB8XqnW4GgxqahgdX7ZVdtEEQSeohYG4Cfqy718DYuU-PSsX6q16aZLc6y6hweHe8zS0XamQ2w8C5xtegjowL4f4JJf3QwPPJ3pZ9IosvcgGoF5bsXy2sPTFQ=]

Sources

• 1. The novel high-affinity antagonist, galantide, blocks the galanin-mediated inhibition of glucose-induced insulin secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Galanin Receptors and Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Galantide - Echelon Biosciences [echelon-inc.com]
• 5. Concept Life Sciences | Overcoming the Challenges of Peptide Drug Development [conceptlifesciences.com]
• 6. alliedacademies.org [alliedacademies.org]
• 7. Approaches for Enhancing Oral Bioavailability of Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Galantide (M15) Specificity Validation &amp; Troubleshooting Guide

Target Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: The Chimeric Challenge

Welcome to the Technical Support Center for Galantide (M15) experimental validation. As a Senior Application Scientist, I frequently consult with researchers facing unexpected functional readouts when using M15 as a galanin receptor (GalR) antagonist.

M15 was the first synthesized chimeric peptide designed to block galanin receptors, created by covalently linking the N-terminal sequence of galanin, Gal(1–13) , to the C-terminal active sequence of substance P, SP(5–11) [1][2]. While the Gal(1-13) domain confers high-affinity antagonism at GalR1, GalR2, and GalR3, the SP(5-11) domain retains an affinity for neurokinin receptors (NK1, NK2, NK3)[3]. This structural duality introduces a high risk of experimental artifacts, requiring rigorous, self-validating control experiments to ensure scientific integrity.

Troubleshooting FAQs

Q1: Why am I observing agonist-like stimulatory effects when applying M15 alone? Expert Insight: You are likely observing either partial agonism or tissue-specific full agonism. While M15 maintains antagonistic properties in vivo at low doses (0.1–10 nmol) in the central nervous system, it exhibits partial agonistic behavior at higher doses[1]. Furthermore, in certain peripheral tissues, such as gastrointestinal smooth muscle, M15 acts as a full agonist rather than an antagonist[4]. Causality: Chimeric peptides can stabilize active receptor conformations at high concentrations. To troubleshoot, you must perform a dose-response curve for M15 alone to establish the threshold where antagonistic properties are lost and agonistic properties begin.

Q2: How do I definitively rule out Substance P receptor (NK1/NK2) off-target activation? Expert Insight: Because M15 contains the SP(5-11) fragment, it has a measurable affinity ( Kd​≈0.4μM ) for Substance P receptors[3]. If your tissue expresses NK receptors, M15 may induce a Substance P-like response, masking GalR antagonism. Causality: To isolate the GalR-specific effect, you must pre-treat your preparation with a selective NK1 receptor antagonist (such as SR140333 or CP-96,345)[3][5]. By occupying the NK receptors with a non-peptide antagonist, you effectively "silence" the C-terminal half of the M15 chimera, ensuring any observed physiological changes are strictly mediated by the Gal(1-13) domain.

Q3: My M15 results remain ambiguous even with NK1 blockade. How can I cross-validate my findings? Expert Insight: Relying on a single chimeric peptide is a critical vulnerability in experimental design. You should cross-validate your findings using alternative galanin chimeras like M35 or M32[2]. Causality: M35 replaces the Substance P fragment with a Bradykinin(2-9) fragment, while M32 uses a Neuropeptide Y(25-36) fragment[2]. If M15, M35, and M32 all successfully block your galanin-induced response, you can confidently conclude the effect is GalR-mediated, as the only structural domain these peptides share is the Gal(1-13) sequence.

Quantitative Data: Chimeric Peptide Comparison

To assist in selecting the appropriate cross-validation tools, the following table summarizes the binding affinities and off-target risks associated with common GalR chimeric antagonists[2][3].

Chimeric Antagonist	Sequence Composition	GalR1 Affinity ( Kd​ )	GalR2 Affinity ( Kd​ )	Off-Target Receptor Risk	Off-Target Affinity ( Kd​ )
Galantide (M15)	Gal(1-13) + Substance P(5-11)	10 nM	1.0 nM	Neurokinin (NK1/NK2)	~0.4 µM
M35	Gal(1-13) + Bradykinin(2-9)	0.01 - 0.04 nM	0.01 - 0.04 nM	Bradykinin (B2)	Moderate
M32	Gal(1-13) + NPY(25-36)	0.01 - 0.04 nM	0.01 - 0.04 nM	Neuropeptide Y (Y1/Y2)	Low

Mechanistic Visualization

Diagram 1: Galantide (M15) dual-receptor interaction and off-target artifact pathways.

Experimental Protocol: Self-Validating System for M15 Specificity

To ensure trustworthiness in your functional assays (e.g., electrophysiology, cAMP accumulation, or smooth muscle contraction), follow this step-by-step methodology to isolate GalR antagonism from off-target noise.

Step 1: Baseline Establishment

• Action: Record the baseline physiological or cellular response in your vehicle-treated preparation.

• Causality: It is essential to determine the zero-state before introducing complex chimeric peptides that may possess intrinsic basal activity.

Step 2: M15-Alone Control (Test for Partial Agonism)

• Action: Apply M15 alone (e.g., 100 nM - 1 µM) in the absence of exogenous galanin[6].

• Causality: If a physiological response is observed here, M15 is acting as an agonist in your specific tissue model. You must determine if this agonism is GalR-mediated (partial agonism) or NK1-mediated (off-target) before proceeding.

Step 3: NK1 Antagonist Pre-treatment (Off-Target Blockade)

• Action: Washout the preparation, then pre-incubate with a selective NK1 receptor antagonist (e.g., SR140333 or CP-96,345 at 1-10 µM) for 15-20 minutes[3][5].

• Causality: Because M15 contains the SP(5-11) sequence, it can directly bind and activate neurokinin receptors. Occupying these receptors with a selective non-peptide antagonist prevents M15 from triggering SP-mediated artifacts, effectively isolating the peptide's interaction to the Galanin receptors.

Step 4: Galanin + M15 Co-application (Target Validation)

• Action: Apply exogenous Galanin (e.g., 10 nM) in the continuous presence of both the NK1 antagonist and M15.

• Causality: If the galanin-induced response is successfully blunted compared to a galanin-alone control, you have definitively proven that M15 is antagonizing the GalR, independent of Substance P receptor interference.

Step 5: Cross-Validation with Alternative Chimeras

• Action: In a separate cohort, replicate the functional blockade using M35 or M32[2].

• Causality: If M15, M35, and M32 all block the galanin response, the antagonism is definitively GalR-mediated, as these peptides share only the Gal(1-13) domain and have completely divergent off-target profiles.

Diagram 2: Step-by-step experimental workflow for validating M15 specificity.

References

• Title: Galanin Receptors and Ligands Source: Frontiers in Endocrinology (2012) URL: [Link]

• Title: Signalling of galanin and amyloid precursor protein through adenylate cyclase Source: DSpace, University of Tartu (2004) URL: [Link]

• Title: Behavioral effects of neuropeptides in rodent models of depression and anxiety Source: Peptides / NIH PubMed Central (2010) URL: [Link]

• Title: galanin peptide family Source: Science.gov URL: [Link]

Sources

• 1. Frontiers | Galanin Receptors and Ligands [frontiersin.org]
• 2. dspace.ut.ee [dspace.ut.ee]
• 3. galanin peptide family: Topics by Science.gov [science.gov]
• 4. jpp.krakow.pl [jpp.krakow.pl]
• 5. protagenic.com [protagenic.com]
• 6. jneurosci.org [jneurosci.org]

Technical Support Center: Galantide (M15) Application &amp; Troubleshooting

Welcome to the Advanced Application Portal for Galantide (M15). As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals navigate the complex pharmacology of M15.

Galantide (M15) is a high-affinity chimeric peptide composed of the N-terminal fragment of Galanin (1-13) linked to the C-terminal fragment of Substance P (5-11)[1][2]. While originally engineered to block the neuronal actions of galanin[2], researchers frequently encounter experimental "resistance," incomplete blockade, or paradoxical agonist effects. This guide deconstructs the causality behind these issues and provides self-validating protocols to ensure scientific integrity in your assays.

Mechanistic Overview: The Galanin Receptor Pathway

To troubleshoot M15, we must first understand its target architecture. Galanin receptors (GalR1, GalR2, GalR3) are G-protein-coupled receptors (GPCRs). GalR1 primarily couples to Gi/o proteins, leading to the inhibition of adenylyl cyclase (reducing cAMP) and the activation of G-protein-coupled inward-rectifying potassium (GIRK) channels[3].

Caption: Galanin receptor signaling pathway and M15 (Galantide) intervention mechanics.

Quantitative Ligand Profiling

Understanding the comparative affinities of chimeric ligands is critical for selecting the right tool for your specific tissue type. M15 exhibits nonspecific binding across all three galanin receptors but maintains a slight preference for GalR1[4].

Ligand	Structural Composition	Target Receptors	Binding Affinity (Kd/IC50)	Primary Pharmacological Action
Galanin (1-29)	Endogenous Peptide	GalR1, GalR2, GalR3	0.1 – 1.0 nM	Full Agonist
M15 (Galantide)	Gal(1-13) + SP(5-11)	GalR1 (Pref), GalR2, GalR3	~0.1 nM	Antagonist / Partial Agonist
M35	Gal(1-13) + Bradykinin(2-9)	GalR1, GalR2	~0.3 nM	Antagonist
M40	Gal(1-13) + Pro3-(Ala-Leu)2-Ala	GalR1, GalR2	~1.0 nM	Antagonist / Weak Agonist

(Data synthesized from authoritative pharmacological profiles[2][4])

Troubleshooting FAQs: Overcoming M15 "Resistance"

Q1: Why is M15 failing to block Galanin-induced effects in my gastrointestinal (GI) smooth muscle assay? A1: You are observing tissue-specific intrinsic efficacy, not resistance. While M15 successfully blocks neuronal actions in the central nervous system[2], it acts as a full agonist in gastrointestinal smooth muscles[5]. Causality: In the unique receptor microenvironment of the GI tract, the Gal(1-13) N-terminal fragment of M15 is sufficient to induce the active conformational change in local Galanin receptors, completely overriding the intended steric hindrance of the Substance P tail. Solution: Do not use M15 for GI motility assays. Switch to a non-peptide antagonist or evaluate M35, though be aware that M35 can also exhibit dual agonist-antagonist effects depending on the assay[5].

Q2: My in vitro cAMP assay shows M15 acting as an agonist. Is my batch degraded? A2: Your M15 concentration is likely too high. In vivo, M15 functions primarily as an antagonist, but in vitro, at concentrations greater than 10 nM, M15 exhibits partial agonism[4]. Causality: In highly sensitive in vitro overexpression systems (e.g., transfected CHO cells), there is a massive "receptor reserve." At high concentrations (>10 nM), the weak intrinsic efficacy of the Gal(1-13) domain is amplified by the sheer volume of occupied receptors, triggering Gi/o-coupled suppression of adenylyl cyclase[4]. Solution: Keep M15 concentrations strictly below 10 nM in high-expression in vitro systems, or utilize the self-validating protocol below to map the exact sub-agonistic threshold for your specific cell line.

Q3: I am applying M15 to brain slices to block Galanin-induced hyperpolarization, but the blockade diminishes rapidly. What is happening? A3: You are experiencing rapid peptide degradation. M15 is a synthetic chimeric peptide[2][4] and is highly susceptible to endogenous peptidases present in acute brain slice preparations. Causality: The enzymatic cleavage of the chimeric bond destroys the molecule's ability to competitively occupy the GalR1/GalR2 binding pockets without activating them. Solution: Supplement your artificial cerebrospinal fluid (aCSF) with a broad-spectrum protease inhibitor cocktail (e.g., Aprotinin, Bestatin) and ensure M15 is continuously perfused rather than applied as a single bolus.

Diagnostic Workflow for M15 Resistance

Caption: Step-by-step troubleshooting workflow for resolving M15 experimental resistance.

Self-Validating Protocol: Differentiating M15 Antagonism from Partial Agonism

To ensure trustworthiness in your data, you must mathematically separate M15's competitive antagonist activity from its partial agonist activity. This protocol uses a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) cAMP assay with built-in internal controls.

Objective: Establish the true pharmacological profile of M15 in your specific cell line using a Schild plot analysis.

Step-by-Step Methodology:

• Cell Preparation: Seed CHO-K1 cells stably expressing human GalR1 at 10,000 cells/well in a 384-well microplate.

• Adenylyl Cyclase Stimulation: Because GalR1 is Gi/o-coupled[3], pre-treat the cells with 10 µM Forskolin to elevate baseline cAMP levels. This creates the necessary "window" to observe Gi-mediated inhibition.

• The Self-Validating Ligand Matrix: Prepare four distinct treatment conditions to isolate causality:

  • Condition A (Baseline Control): Vehicle + Forskolin.

  • Condition B (Agonist Control): Galanin (1-29) dose-response curve (1 pM to 1 µM).

  • Condition C (Agonism Check): M15 alone dose-response curve (1 pM to 1 µM). Crucial step: If M15 alone reduces cAMP at doses >10 nM, you have definitively proven partial agonism, not receptor resistance[4].

  • Condition D (Antagonism Check): Apply a fixed EC80 concentration of Galanin (determined from Condition B) + an M15 dose-response curve.

• Incubation: Incubate the plate for 30 minutes at room temperature. Ensure the buffer contains 0.5 mM IBMX (a phosphodiesterase inhibitor) to prevent premature cAMP degradation.

• Detection: Add HTRF cAMP detection reagents (Eu-cryptate donor and d2-fluorophore acceptor). Read the TR-FRET signal at 665 nm / 620 nm using a compatible microplate reader.

• Data Validation: Plot the data. If M15 is acting as a pure antagonist, Condition C will show a flat line, and Condition D will show a rightward shift of the Galanin response. Calculate the Schild slope; a slope of ~1.0 validates true competitive antagonism.

References

• Sigma-Aldrich. "Galanin Receptors". Sigma-Aldrich.

• Sliwowski Z, et al. "0605_article_10". Journal of Physiology and Pharmacology. URL:[Link]

• MDPI. "Galanin Receptors in the Central Nervous System: Exploring Ligand Interactions, Signal Transduction, and Potential Clinical Implications". MDPI. URL:[Link]

• Bartfai T, et al. "M-15: high-affinity chimeric peptide that blocks the neuronal actions of galanin in the hippocampus, locus coeruleus, and spinal cord". PNAS. URL:[Link]

• Lang R, et al. "Biochemical and Physiological Effects of Galanin in Health and Disease". PMC. URL:[Link]

• Oxford Academic. "Galanin Activates G Protein Gated Inwardly Rectifying Potassium Channels and Suppresses Kisspeptin-10 Activation of GnRH Neurons". Oxford Academic. URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pnas.org [pnas.org]
• 3. academic.oup.com [academic.oup.com]
• 4. Biochemical and Physiological Effects of Galanin in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jpp.krakow.pl [jpp.krakow.pl]

Technical Support Center: Best Practices for Storing Lyophilized Galantide (M15)

This guide provides a comprehensive technical resource for researchers, scientists, and drug development professionals on the optimal storage and handling of lyophilized Galantide, also known as M15. Adherence to these best practices is critical for ensuring the peptide's stability, potency, and the reproducibility of your experimental results.

Introduction to Galantide (M15)

Galantide (M15) is a 20-amino acid chimeric peptide that functions as a high-affinity, reversible galanin receptor antagonist.[1][2][3] It is synthesized from the N-terminal fragment of galanin (1-12) and a C-terminal fragment of substance P (5-11).[3] Its sequence is H-Gly-Trp-Thr-Leu-Asn-Ser-Ala-Gly-Tyr-Leu-Leu-Gly-Pro-Gln-Gln-Phe-Phe-Gly-Leu-Met-NH2.[2][4][5][6] The presence of specific amino acid residues, such as Tryptophan (Trp), Methionine (Met), and Glutamine (Gln), makes Galantide susceptible to particular degradation pathways, necessitating strict storage and handling protocols.

Frequently Asked Questions (FAQs)

Q1: What are the optimal long-term storage conditions for lyophilized Galantide (M15)?

A1: For long-term stability, lyophilized Galantide (M15) should be stored at -20°C or below.[1][2][4] Several suppliers recommend this temperature to ensure the peptide's integrity over time.[1][2][4][7] The lyophilized powder should be kept in a tightly sealed vial to prevent moisture absorption, as the peptide is hygroscopic.[4][5] Additionally, protection from light is crucial to prevent photodegradation.[4][5]

Q2: Can I store lyophilized Galantide at 4°C or room temperature?

A2: While short-term storage at 4°C or even ambient temperature during shipping is generally acceptable, it is not recommended for long-term preservation.[7] For periods longer than a few days, storage at -20°C or lower is essential to minimize degradation.

Q3: What is the shelf-life of lyophilized Galantide (M15) when stored correctly?

A3: When stored at -20°C or below, protected from light and moisture, lyophilized Galantide is expected to be stable for at least one year, with some suppliers guaranteeing this timeframe.[4][5] One supplier suggests that at -20°C, the peptide can be stable for one year, and for up to two years at -80°C.[6]

Q4: How should I reconstitute lyophilized Galantide (M15)?

A4: Galantide is soluble in distilled water.[4][5][7] For a solution up to 2 mg/ml, sterile, distilled water is a suitable solvent.[4][5] If higher concentrations are required or if solubility issues arise, acetonitrile can be used.[4][5] It is crucial to use sterile techniques and high-purity solvents to avoid contamination.

Q5: What are the recommended storage conditions for reconstituted Galantide (M15)?

A5: Once reconstituted, it is imperative to aliquot the Galantide solution into single-use volumes and store them at -20°C.[4][5] This practice minimizes waste and, critically, avoids repeated freeze-thaw cycles which can significantly degrade the peptide. One manufacturer specifies that in solvent, Galantide can be stored for up to one month at -20°C and up to six months at -80°C.[6]

Troubleshooting Guide

Issue 1: Difficulty Dissolving the Lyophilized Peptide

• Cause: The peptide may have aggregated, or the chosen solvent may not be optimal for the desired concentration.

• Solution Workflow:

  • Initial Solvent Choice: Begin with sterile, distilled water as recommended.[4][5][7]

  • Gentle Agitation: Do not vigorously vortex or shake the vial. Instead, gently swirl or roll the vial to facilitate dissolution.

  • Alternative Solvent: If the peptide remains insoluble in water at your target concentration, consider using a minimal amount of acetonitrile to first dissolve the peptide, followed by the dropwise addition of your aqueous buffer while gently mixing.[4][5]

  • Sonication: In some cases, brief sonication in a water bath can help break up aggregates. However, this should be done with caution to avoid heating the sample, which can accelerate degradation.

Issue 2: Reduced Peptide Activity in Experiments

• Cause: This is often due to degradation of the peptide from improper storage or handling. The key chemical liabilities in the Galantide sequence are oxidation of Methionine (Met) and Tryptophan (Trp), and deamidation of Glutamine (Gln).

• Prevention and Mitigation:

  • Oxidation: The Met and Trp residues in Galantide are susceptible to oxidation.

    • Prevention: Store lyophilized powder under an inert gas if possible. When reconstituted, use degassed, oxygen-free water or buffers. Minimize the headspace in your storage vials.

    • Troubleshooting: If you suspect oxidation, it is difficult to reverse. It is best to use a fresh vial of peptide.

  • Deamidation: The two Gln residues can undergo deamidation, especially at neutral or alkaline pH.

    • Prevention: Reconstitute and store the peptide in a buffer with a slightly acidic pH (e.g., pH 5-6) if your experimental conditions allow. Avoid prolonged storage in basic solutions.

  • Freeze-Thaw Cycles: Repeatedly freezing and thawing a peptide solution can cause aggregation and degradation.

    • Prevention: Aliquot the reconstituted peptide into single-use volumes immediately after preparation.[4][5] This is the most effective way to avoid this issue.

Issue 3: Visible Precipitates or Cloudiness in the Reconstituted Solution

• Cause: This is a clear sign of peptide aggregation. Aggregation can be influenced by peptide concentration, pH, temperature, and ionic strength of the buffer.

• Solution Workflow:

  • Centrifugation: Briefly centrifuge the vial to pellet the aggregates. Carefully transfer the supernatant to a new, clean tube. Note that the concentration of the soluble peptide in the supernatant will be lower than the intended concentration.

  • Solubility Optimization:

    • pH Adjustment: Peptide solubility is often lowest at its isoelectric point (pI). Adjusting the pH of the buffer away from the pI can improve solubility.

    • Concentration: Try working with a lower peptide concentration.

  • Disaggregating Agents: As a last resort for non-biological applications, denaturing agents like Guanidine HCl or Urea can be used to solubilize aggregated peptides. However, these will disrupt the peptide's structure and are generally not suitable for cell-based or in vivo experiments.

Data Summary and Protocols

Storage Condition Summary

Form	Condition	Temperature	Duration	Key Considerations
Lyophilized	Long-term	-20°C or below	≥ 1 year[4][5][6]	Protect from light and moisture (hygroscopic)[4][5]
Short-term	4°C or Ambient	Days	For transient periods like shipping
Reconstituted	Working Aliquots	-20°C	Up to 1 month[6]	Aliquot to avoid freeze-thaw cycles
-80°C	Up to 6 months[6]

Experimental Protocols

Protocol 1: Reconstitution of Lyophilized Galantide (M15)

• Equilibration: Before opening, allow the vial of lyophilized Galantide to equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture onto the cold peptide powder.

• Solvent Preparation: Use sterile, high-purity distilled water or a suitable sterile buffer. If oxidation is a concern, degas the solvent by sparging with an inert gas (e.g., argon or nitrogen) or by using a sonication/vacuum cycle.

• Dissolution: Under sterile conditions, add the desired volume of solvent to the vial.

• Mixing: Gently swirl or roll the vial to dissolve the peptide. Avoid vigorous shaking or vortexing to minimize the risk of aggregation.

• Aliquoting: Once fully dissolved, immediately divide the solution into single-use aliquots in low-protein-binding microcentrifuge tubes.

• Storage: Store the aliquots at -20°C or -80°C until use.

Visualizations

Logical Workflow for Storage and Handling

Caption: Workflow for optimal storage and handling of Galantide (M15).

Degradation Pathway Decision Tree

Caption: Troubleshooting potential causes of reduced Galantide (M15) activity.

References

• AAPPTec. Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]

• Abbiotec. Galantide Peptide. [Link]

• Abbiotec. Galantide Peptide Datasheet. [Link]

• PubMed. Impact of Bulking Agents on the Stability of a Lyophilized Monoclonal Antibody. [Link]

• ChemRxiv. Amino Acid Composition drives Peptide Aggregation. [Link]

• PubMed. The novel high-affinity antagonist, galantide, blocks the galanin-mediated inhibition of glucose-induced insulin secretion. [Link]

Sources

• 1. Galantide - LKT Labs [lktlabs.com]
• 2. Galantide - Echelon Biosciences [echelon-inc.com]
• 3. The novel high-affinity antagonist, galantide, blocks the galanin-mediated inhibition of glucose-induced insulin secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. abbiotec.com [abbiotec.com]
• 5. abbiotec.com [abbiotec.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. innopep.com [innopep.com]

Cell line specific responses to Galantide (M15) treatment

Welcome to the Galantide (M15) Technical Support Center . As a Senior Application Scientist, I have designed this resource to address the complex, cell-line-specific nuances of working with Galantide (M15).

Galantide (M15) is a chimeric peptide consisting of the N-terminal fragment of galanin (1–13) coupled to the C-terminal fragment of substance P (5–11)[1]. While widely recognized as a high-affinity, non-selective galanin receptor (GalR) antagonist, its behavior is highly context-dependent. Depending on the cellular environment, the dominant GalR subtype (GalR1, GalR2, or GalR3), and the specific G-protein coupling available, M15 can exhibit either potent antagonism or paradoxical full agonism[2][3].

This guide provides causality-driven troubleshooting, self-validating protocols, and mechanistic insights to ensure the integrity of your neuropharmacological and oncological assays.

I. Quick Reference: Cell Line Specific Responses

To troubleshoot your assay, you must first understand the molecular machinery of your chosen cell line. GalR subtypes couple to divergent G-protein pathways, meaning the "readout" for M15 antagonism must be tailored to the specific cellular context[2][4][5].

Cell Line	Origin	Dominant Receptor	Primary G-Protein	Downstream Effector	Expected M15 Effect (vs. Galanin)
Bowes	Human Melanoma	GalR1	Gi/o	↓ cAMP, ↑ GIRK	Antagonizes cAMP inhibition[4]
SH-SY5Y	Human Neuroblastoma	GalR2	Gq/11	↑ IP3 / Ca²⁺, Apoptosis	Antagonizes Ca²⁺ flux / apoptosis[5]
PC12	Rat Pheochromocytoma	GalR2	Gq/11	↑ Ca²⁺, Akt/Bad modulation	Antagonizes Ca²⁺ flux[6]
RINm5F	Rat Pancreatic Islet	GalR1/2/3	Gi/o	↓ Insulin Secretion	Antagonizes insulin inhibition[3]
Gastric Smooth Muscle	Rat GI Tract	Mixed	Mixed	Muscle Contraction	Full Agonist (Induces contraction)[3]

II. Troubleshooting FAQs

Q1: I am using Galantide (M15) to block galanin signaling in gastric smooth muscle cells, but M15 is inducing contraction on its own. Is my peptide degraded? A: Your peptide is likely fine; you are observing tissue-specific agonism. While M15 acts as an antagonist in the central nervous system and in pancreatic RINm5F cells, it acts as a full agonist in gastrointestinal smooth muscles[3]. Causality: Chimeric peptides like M15 can adopt different conformational states depending on the lipid microenvironment of the cell membrane or the specific stoichiometry of G-proteins available in GI tissues versus CNS tissues. If you need to block galanin in GI tissues, you must switch to a different antagonist (e.g., a non-peptide antagonist) or use receptor-specific siRNA knockdown.

Q2: My cAMP assay shows absolutely no change when I treat PC12 cells with M15 and Galanin. What is wrong with my assay? A: You are measuring the wrong downstream effector for this cell line. PC12 cells predominantly express GalR2 , which couples to Gq/11 proteins, not Gi/o[6]. Activation of GalR2 stimulates phospholipase C (PLC), leading to the accumulation of inositol triphosphate (IP3) and a subsequent release of intracellular calcium (Ca²⁺)[2][7]. Solution: Switch your readout from a cAMP accumulation assay to an intracellular calcium flux assay (e.g., Fluo-4 AM) to observe M15's antagonistic effects in PC12 cells.

Q3: I am trying to measure GalR1-mediated cAMP inhibition in Bowes melanoma cells, but the baseline cAMP is too low to see a significant drop when adding Galanin. How can I validate M15 antagonism here? A: GalR1 couples to Gi/o, which inhibits adenylate cyclase[4]. In resting cells, basal adenylate cyclase activity is already minimal, creating a "floor effect." Causality: To observe inhibition, you must first raise the ceiling. You must co-treat the cells with Forskolin (typically 10 µM), a direct activator of adenylate cyclase. Galanin will suppress the Forskolin-induced cAMP spike, and pre-treatment with M15 will rescue the cAMP levels back to the Forskolin baseline[8].

III. Mechanistic Visualization

Fig 1: Divergent GalR1 and GalR2 signaling pathways antagonized by Galantide (M15).

IV. Self-Validating Experimental Protocols

A robust protocol must be a self-validating system. The following methodologies incorporate intrinsic controls to ensure that a negative result is a true biological negative, not an assay failure.

Protocol A: Validating M15 Antagonism via Intracellular Calcium Flux (GalR2 / SH-SY5Y Cells)

Purpose: To measure M15's ability to block GalR2-mediated Gq/11 calcium signaling[5].

Step-by-Step Methodology:

• Cell Seeding: Seed SH-SY5Y cells in a 96-well black, clear-bottom plate at 5 × 10⁴ cells/well. Incubate overnight at 37°C, 5% CO₂.

• Dye Loading: Remove media and wash cells with HBSS (containing 20 mM HEPES). Add 100 µL of Fluo-4 AM calcium indicator dye (diluted in HBSS + 2.5 mM Probenecid to prevent dye efflux). Incubate for 45 minutes at 37°C, followed by 15 minutes at room temperature.

• M15 Pre-treatment (The Blockade): Wash wells twice with HBSS. Add Galantide (M15) at varying concentrations (10 nM – 1 µM) to the test wells. Incubate for 30 minutes. Causality: Pre-incubation is critical to allow the competitive antagonist to occupy the receptor binding pockets before the high-affinity endogenous ligand is introduced.

• Agonist Stimulation: Place the plate in a fluorescent microplate reader (Ex: 494 nm / Em: 516 nm). Begin recording baseline fluorescence for 10 seconds. Inject Galanin (100 nM) into the wells using an automated fluidics system.

• Self-Validation (Controls):

  • Positive Control (Dye Integrity): Inject Ionomycin (1 µM) into a dedicated control well. A massive fluorescence spike confirms the cells are alive and the dye is functional.

  • Agonist Baseline: Inject Galanin (100 nM) into a well without M15. This establishes the maximum Ca²⁺ flux (100% response). M15 efficacy is calculated as a percentage reduction from this peak.

Protocol B: Measuring GalR1-Mediated cAMP Inhibition (Bowes Melanoma Cells)

Purpose: To measure M15's ability to rescue Gi/o-mediated adenylate cyclase inhibition[4][8].

Step-by-Step Methodology:

• Cell Seeding & Starvation: Seed Bowes melanoma cells in a 24-well plate (10⁵ cells/well). Grow for 3 days. Prior to the assay, serum-starve the cells for 2 hours in DMEM. Causality: Serum contains growth factors that create basal signaling noise; starvation synchronizes the cells and lowers background cAMP.

• Phosphodiesterase (PDE) Inhibition: Pre-incubate cells for 15 minutes in DMEM containing 0.2 mM IBMX. Causality: IBMX inhibits PDEs, preventing the degradation of cAMP. Without IBMX, the transient changes in cAMP will be destroyed before you can measure them.

• M15 Pre-treatment: Add M15 (1 µM) to the test wells and incubate for 15 minutes.

• Forskolin + Galanin Co-Stimulation: Add a cocktail of Forskolin (10 µM) and Galanin (100 nM) to the wells. Incubate for 30 minutes at 37°C.

• Lysis and Readout: Aspirate media, lyse cells using 0.1 M HCl, and measure cAMP using a competitive ELISA or RIA kit.

• Self-Validation (Controls):

  • Basal Control: Cells treated with vehicle only (Expectation: ~4 pmol/10⁶ cells)[8].

  • Forskolin Control: Cells treated with Forskolin only (Expectation: ~210 pmol/10⁶ cells)[8]. If this spike does not occur, your Forskolin is degraded or the adenylate cyclase in your cells is compromised.

Fig 2: Standardized experimental workflow for validating Galantide (M15) antagonism in vitro.

V. References

1.[1] 2.[2] 3.[3] 4.[7] 5.[4] 6.[8] 7.[5] 8.[6]

Sources

• 1. Frontiers | Galanin Receptors and Ligands [frontiersin.org]
• 2. mdpi.com [mdpi.com]
• 3. jpp.krakow.pl [jpp.krakow.pl]
• 4. Frontiers | Galanin Receptors and Ligands [frontiersin.org]
• 5. Galanin modulates the neural niche to favour perineural invasion in head and neck cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. guidetopharmacology.org [guidetopharmacology.org]
• 7. Biochemical and Physiological Effects of Galanin in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pnas.org [pnas.org]

Reference Data & Comparative Studies

Validating the Antagonist Activity of Galantide (M15) in a Dual-Tiered In Vitro Model: A Comparative Guide

As the therapeutic potential of the galaninergic system becomes increasingly apparent in mood disorders, nociception, and neuroendocrine regulation, the need for robust, highly characterized pharmacological tools is paramount. Galantide, commonly known as M15 , was the first chimeric peptide antagonist developed for galanin receptors (GalR) [1].

In this guide, we will critically evaluate M15 against alternative antagonists, dissect the mechanistic rationale behind its use, and present a self-validating, dual-tiered in vitro model designed to unambiguously confirm its antagonist properties without the confounding artifacts of partial agonism.

The Mechanistic Rationale: Why Choose Galantide (M15)?

Galanin exerts its effects through three G protein-coupled receptors (GPCRs): GalR1, GalR2, and GalR3. While GalR1 and GalR3 couple to Gi/o proteins to inhibit adenylate cyclase (reducing cAMP), GalR2 primarily couples to Gq/11 to stimulate phospholipase C [2].

M15 is a chimeric peptide constructed by fusing the N-terminal galanin(1-13) fragment—which is critical for receptor binding—to the C-terminal fragment of substance P(5-11) [3].

The Causality of Choice: When selecting a peptidergic antagonist for in vitro assay development, researchers frequently debate between M15 and M35 (galanin(1-13)-bradykinin(2-9) amide). We specifically select M15 for baseline validation models because M35 frequently exhibits mixed agonist-antagonist behavior depending on the tissue's receptor reserve. For instance, in rat striatal acetylcholine release assays, M35 stimulates basal release (partial agonism), whereas M15 acts as a pure, full antagonist, completely blocking galanin-evoked responses without altering the baseline [4].

Comparative Pharmacological Profile

To objectively position M15, we must compare it against both first-generation chimeras and second-generation non-peptide alternatives.

Table 1: Comparison of Galanin Receptor Antagonists

Compound	Structural Class	Target Affinity	Pharmacological Profile	Ideal Application
Galantide (M15)	Chimeric Peptide (Gal-Substance P)	Non-selective (GalR1-3)	Full Antagonist (in CNS/most models)	In vitro target validation, local in vivo microinjections.
M35	Chimeric Peptide (Gal-Bradykinin)	Non-selective (GalR1-3)	Mixed Agonist-Antagonist	Complex tissue mapping where partial agonism is tolerated.
M40	Chimeric Peptide (Gal-Pro-Pro...)	Non-selective (GalR1-3)	Weak Agonist / Weak Antagonist	Peripheral tissue studies (e.g., pancreatic islets).
SNAP 37889	Non-peptide small molecule	Highly GalR3 Selective	Selective Antagonist	Systemic in vivo dosing (crosses BBB); mood disorder models.

Visualizing the Antagonism

To understand how M15 functions in our validation model, we must visualize its interaction at the receptor level. M15 competitively binds to the orthosteric site of GalR1, preventing endogenous galanin from initiating the Gi-mediated suppression of cAMP.

Fig 1: Mechanism of GalR1 inhibition by Galantide (M15) blocking Gi-coupled cAMP suppression.

The Dual-Tiered Validation Model

To rigorously validate M15's activity, we employ a dual-tiered approach.

• Tier 1 (Biochemical): A Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) cAMP assay in recombinant CHO-K1 cells expressing human GalR1.

• Tier 2 (Functional): A Multi-Electrode Array (MEA) system using primary Dorsal Root Ganglion (DRG) neurons to measure spontaneous action potential firing.

Why is this a Self-Validating System?

In Tier 1, we use Forskolin (Fsk) to directly activate adenylate cyclase, artificially spiking cAMP levels. Galanin will suppress this spike. If M15 is a true antagonist, it will rescue the cAMP levels back to the Fsk-baseline. Crucially, we include an "Fsk + M15 only" control. If M15 possesses partial agonist activity (like M35), it will depress the Fsk-baseline. If it acts as an inverse agonist, it will elevate cAMP beyond the Fsk-baseline. This internal control ensures the data self-validates the compound's strict neutral antagonism.

Step-by-Step Experimental Protocols

Tier 1: TR-FRET cAMP Assay (High-Throughput)

• Cell Preparation: Harvest CHO-K1 cells stably expressing hGalR1. Resuspend in stimulation buffer (HBSS supplemented with 0.1% BSA and 0.5 mM IBMX to prevent cAMP degradation).

• Plating: Seed cells into a 384-well white microplate at a density of 5,000 cells/well.

• Pre-incubation (Antagonist): Add M15 at varying concentrations (1 nM to 10 µM). Incubate for 15 minutes at room temperature to allow equilibrium binding.

• Stimulation (Agonist + Fsk): Add a pre-mixed solution of Galanin (at its EC80 concentration, typically ~100 nM) and Forskolin (10 µM).

• Internal Controls: Ensure dedicated wells for Basal (Buffer only), Fsk only, and Fsk + M15 (1 µM).

• Detection: Incubate for 30 minutes. Add TR-FRET cAMP lysis/detection reagents (Europium-cryptate labeled cAMP and d2-labeled anti-cAMP antibody). Read the plate on a TR-FRET compatible microplate reader (e.g., PHERAstar) after 1 hour.

Tier 2: DRG Multi-Electrode Array (Functional)

• Cell Culture: Isolate primary DRG neurons from adult rats and seed onto poly-D-lysine/laminin-coated MEA plates (e.g., Axion Maestro). Culture for 7-10 days until spontaneous network bursting is established.

• Baseline Recording: Record spontaneous extracellular action potentials (spikes) for 10 minutes to establish a baseline firing rate.

• Antagonist Application: Perfuse M15 (1 µM) into the recording chamber. Record for 10 minutes to verify M15 does not alter basal firing (validating lack of agonism).

• Agonist Challenge: Co-perfuse Galanin (100 nM). In control wells (no M15), Galanin will hyperpolarize the neurons via GalR1, significantly reducing the firing rate. In M15-treated wells, the firing rate should remain stable.

Fig 2: Dual-tiered experimental workflow for validating M15 antagonist activity in vitro.

Expected Outcomes & Data Interpretation

When executing the protocols above, the quantitative data should align with the theoretical profile of a full, neutral competitive antagonist.

Table 2: Expected Quantitative Outcomes in the Dual-Tiered Model

Experimental Condition	Tier 1: TR-FRET (cAMP nM)	Tier 2: MEA (Spikes/sec)	Pharmacological Interpretation
Basal (Buffer Only)	~ 2.0	~ 15.0	Normal resting state.
Forskolin (Fsk) Only	~ 45.0	N/A	Maximum assay window established.
Fsk + Galanin (100 nM)	~ 8.0	~ 3.0	Galanin successfully activates Gi/o, suppressing cAMP and neuronal firing.
Fsk + Galanin + M15 (1 µM)	~ 42.0	~ 14.5	M15 successfully antagonizes GalR1 , rescuing cAMP and firing rates.
Fsk + M15 (1 µM) Only	~ 46.0	~ 15.2	Self-Validation: M15 shows no partial agonism (cAMP doesn't drop) or inverse agonism.

By utilizing this structured, internally controlled methodology, researchers can confidently validate the antagonist activity of Galantide (M15) before transitioning to complex in vivo models of mood disorders or epilepsy [5].

References

• MDPI. (2026). Galanin Receptors in the Central Nervous System: Exploring Ligand Interactions, Signal Transduction, and Potential Clinical Implications. Retrieved from[Link]

• Lang, R., et al. (2015). Physiology, signaling, and pharmacology of galanin peptides and receptors: three decades of emerging diversity. Pharmacological Reviews. Retrieved from[Link]

• Frontiers in Endocrinology. (2012). Galanin Receptors and Ligands. Retrieved from [Link]

• Ögren, S.O., et al. (1993). Differential effects of the putative galanin receptor antagonists M15 and M35 on striatal acetylcholine release. European Journal of Pharmacology. Retrieved from[Link]

• Ögren, S.O., et al. (2006). Galanin receptor antagonists: a potential novel pharmacological treatment for mood disorders. CNS Drugs. Retrieved from[Link]

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• 3. Frontiers | Galanin Receptors and Ligands [frontiersin.org]
• 4. Differential effects of the putative galanin receptor antagonists M15 and M35 on striatal acetylcholine release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Galanin receptor antagonists : a potential novel pharmacological treatment for mood disorders - PubMed [pubmed.ncbi.nlm.nih.gov]

Galantide (M15) vs. M35: A Comprehensive Guide to Chimeric Galanin Receptor Antagonists

As a Senior Application Scientist in peptide pharmacology, I frequently consult with drug development teams on the selection of appropriate receptor modulators. When investigating the galanin receptor (GalR) family—a group of G-protein-coupled receptors (GPCRs) implicated in neuromodulation, pain processing, and metabolic regulation—the choice of antagonist is critical.

This guide provides an objective, in-depth comparison of the two most prominent first-generation chimeric galanin receptor antagonists: Galantide (M15) and M35 . We will deconstruct their structural logic, evaluate their pharmacological nuances, and establish self-validating experimental workflows to ensure robust data generation.

Structural Biology & Mechanistic Causality

Endogenous galanin is unique among neuropeptides; unlike most class A GPCR agonists that bind perpendicularly, galanin binds almost parallel to the membrane plane of GalRs[1]. The first 14 N-terminal amino acids are highly conserved across species and are absolutely essential for receptor recognition and binding affinity[1],[2].

To design antagonists, researchers utilized a "chimeric" strategy. By taking the high-affinity N-terminal anchor of galanin and fusing it to the C-terminal sequences of other bioactive peptides, they created ligands that bind tightly to GalRs but fail to induce the precise conformational shift required for full G-protein (Gi/Go) coupling.

• Galantide (M15): Constructed by coupling the galanin(1–13) fragment to the C-terminal fragment of substance P (residues 5–11) via an amide bond[1],[3].

• M35: Constructed by coupling the galanin(1–13) fragment to bradykinin(2–9) amide[4],[5].

The Causality of the Chimera: The N-terminal galanin(1-13) ensures that both M15 and M35 exhibit sub-nanomolar affinity for GalRs[3],[6]. However, the bulky, foreign C-terminal tails (substance P vs. bradykinin) create steric hindrance. While they occupy the orthosteric binding site, their ability to stabilize the active receptor state is highly tissue- and context-dependent, leading to their distinct pharmacological profiles.

Pharmacological Profiles: The Efficacy Divergence

While both peptides are broadly classified as GalR antagonists, their in vitro and in vivo behaviors diverge significantly.

Galantide (M15): The Pure CNS Antagonist

M15 was the first identified chimeric GalR antagonist[1],[7]. In central nervous system (CNS) preparations, M15 acts as a full, reversible antagonist . It effectively blocks galanin-induced hyperpolarization of locus coeruleus neurons and completely reverses galanin-mediated inhibition of acetylcholine (ACh) release in the striatum[1],[3],[8]. In the pancreas, it fully antagonizes galanin's inhibitory effect on insulin secretion[1],[9]. Crucial Caveat: In gastrointestinal smooth muscle, M15 paradoxically acts as a full agonist, highlighting the phenomenon of ligand-directed signaling (biased agonism) across different tissue microenvironments[9].

M35: The Mixed Agonist/Antagonist

M35 exhibits a highly complex, concentration-dependent pharmacological profile. In the rat pancreatic β-cell line (Rin m 5F), M35 acts as an antagonist at low concentrations (<10 nM), reversing galanin's inhibition of cAMP production[4],[10]. However, at concentrations above 10 nM, M35 acts as a GalR agonist , intrinsically inhibiting cAMP production[4],[10]. Furthermore, in vivo microdialysis studies reveal that while M15 strictly blocks galanin-evoked ACh release, M35 partially blocks it but also stimulates basal ACh release on its own, confirming its mixed agonist-antagonist nature[8].

Table 1: Quantitative Comparison of M15 and M35

Parameter	Galantide (M15)	M35
Sequence	Galanin(1-13)-Substance P(5-11) amide	Galanin(1-13)-Bradykinin(2-9) amide
Binding Affinity (Kd / IC50)	~0.1 nM (Rat Hippocampus/Spinal Cord)[3]	~0.1 - 0.9 nM (Rin m 5F cells)[4],[6]
CNS Efficacy	Full Antagonist[8]	Mixed Agonist/Antagonist[8]
Pancreatic Islet Efficacy	Full Antagonist[9]	Concentration-dependent (Agonist >10nM)[4]
GI Smooth Muscle Efficacy	Full Agonist[9]	N/A

Visualizing Receptor Pharmacology

Fig 1: GalR signaling pathways and the differential modulation by M15 and M35.

Self-Validating Experimental Protocols

To ensure scientific integrity, any assay evaluating M15 or M35 must account for their potential intrinsic agonism. The following protocols are designed with internal validation checkpoints.

Protocol A: Competitive Radioligand Binding Assay (Affinity Determination)

Purpose: To determine the IC50 of M15/M35 and assess G-protein coupling sensitivity. Causality Check: We incorporate a non-hydrolyzable GTP analogue (GTPγS). Because agonists require G-protein coupling for high-affinity binding, adding GTPγS uncouples the receptor, shifting it to a low-affinity state[4]. A pure antagonist (like M15 in the CNS) will show minimal affinity shift, whereas a mixed agonist (like M35) will demonstrate a reduction in binding affinity.

Step-by-Step Methodology:

• Membrane Preparation: Homogenize rat ventral hippocampus tissue in ice-cold HEPES buffer (pH 7.4) containing protease inhibitors. Centrifuge at 40,000 × g for 30 mins to isolate the membrane fraction.

• Radioligand Incubation: Incubate 50 µg of membrane protein with 0.2 nM [125I]-Galanin (porcine) in the presence of increasing concentrations of M15 or M35 (10⁻¹² to 10⁻⁵ M)[3].

• GTPγS Validation (Parallel Cohort): Run an identical plate supplemented with 100 µM GTPγS[4].

• Separation: Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters pre-soaked in 0.3% polyethylenimine (to reduce non-specific binding).

• Quantification: Wash filters three times with cold buffer and count radioactivity using a gamma counter. Calculate IC50 using non-linear regression (one-site vs. two-site competition models).

Protocol B: cAMP Accumulation Assay (Functional Efficacy)

Purpose: To functionally differentiate the antagonist vs. agonist properties of M35 and M15. Causality Check: Because GalRs couple to Gi/Go to inhibit cAMP, basal cAMP levels are often too low to detect a meaningful reduction. We must pre-stimulate the cells with Forskolin (a direct adenylate cyclase activator) to create a high cAMP baseline. We can then measure galanin's ability to lower this baseline, and the antagonist's ability to rescue it[4],[6].

Fig 2: Workflow for cAMP accumulation assay to evaluate functional Gi/Go antagonism.

Step-by-Step Methodology:

• Cell Preparation: Seed Rin m 5F cells (or GalR-transfected CHO cells) in 96-well plates and culture until 80% confluent.

• Phosphodiesterase Inhibition: Wash cells and pre-incubate with 1 mM IBMX for 15 minutes to prevent cAMP degradation.

• Stimulation & Treatment: Add 10 µM Forskolin simultaneously with:

  • Control: Vehicle.

  • Agonist: 10 nM Galanin.

  • Antagonist Test: 10 nM Galanin + varying concentrations of M15 or M35 (0.1 nM to 100 nM)[4],[6].

• Lysis & Detection: Incubate for 30 minutes at 37°C. Lyse the cells and quantify intracellular cAMP using a competitive ELISA or Homogeneous Time-Resolved Fluorescence (HTRF) assay.

Strategic Recommendations for Drug Development

As an application scientist, my recommendation depends entirely on the target tissue and the specific assay readout:

• Select Galantide (M15) when conducting CNS-focused electrophysiology, microdialysis, or behavioral studies where a clean, full blockade of galanin signaling is required[3],[8]. It is the gold standard for proving GalR-mediated causality in the brain. Avoid it in GI motility studies due to its potent agonism in that specific tissue[9].

• Select M35 when investigating complex receptor states or when a mixed profile is advantageous (e.g., certain neuroprotective or pancreatic models where partial agonism at higher doses is tolerable or desired)[4],[5]. Ensure that dose-response curves are tightly controlled, as exceeding 10 nM may flip the compound from an antagonist to an agonist[4],[6].

References

• MDPI.
• Frontiers. "Galanin Receptors and Ligands."
• PNAS. "M-15: high-affinity chimeric peptide that blocks the neuronal actions of galanin in the hippocampus, locus coeruleus, and spinal cord."
• PubMed. "Binding and agonist/antagonist Actions of M35, galanin(1-13)-bradykinin(2-9)amide Chimeric Peptide, in Rin M 5F Insulinoma Cells."
• PubMed.
• Journal of Physiology and Pharmacology. "0605_article_10."
• CymitQuimica. "CAS 142846-71-7: galanin (1-13)-bradykinin (2-9) amide."
• MedChemExpress. "Galanin Receptor Ligand M35."
• Diva Portal.
• Monash University. "Binding and agonist/antagonist actions of M35, galanin(1-13)-bradykinin(2-9) amide chimeric peptide, in Rin m 5F insulinoma cells."

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Galantide (M15) vs. Galnon: A Comprehensive Comparison of Galanin Receptor Modulation

The galaninergic system—driven by the neuropeptide galanin and its three G protein-coupled receptors (GalR1, GalR2, and GalR3)—is a critical modulator of neuroendocrine function, nociception, and neurotransmitter release ()[1]. For researchers and drug development professionals, selecting the correct pharmacological tool to probe this system is paramount.

This guide provides an objective, data-driven comparison between two foundational galanin receptor modulators: Galantide (M15) , a high-affinity chimeric peptide antagonist, and Galnon , a systemically active, low-molecular-weight non-peptide agonist.

Structural and Pharmacological Profiles

Galantide (M15): The High-Affinity Chimeric Antagonist

Galantide, commonly referred to as M15, was the first identified chimeric peptide antagonist for galanin receptors ()[1]. Synthesized by coupling the N-terminal fragment of galanin (1–13) to the C-terminal fragment of substance P (5–11), M15 exhibits sub-nanomolar to nanomolar affinity ( Ki​ ~ 0.3 - 40 nM) across galanin receptor subtypes ()[2][3].

In the central nervous system (CNS) and pancreatic islets, M15 functions as a potent antagonist. It effectively blocks galanin-induced inhibition of acetylcholine (ACh) release in the striatum and reverses the inhibition of insulin secretion ()[1][4]. However, researchers must account for tissue-specific pharmacology; in gastrointestinal smooth muscles, M15 paradoxically acts as a full galanin receptor agonist, highlighting the complex conformational dynamics of chimeric peptides ()[5].

Galnon: The Systemically Active Non-Peptide Agonist

Discovered through combinatorial library screening, Galnon (7-((9-fluorenylmethoxycarbonyl)cyclohexylalanyllysyl)amino-4-methylcoumarin) represents a leap in galanin pharmacology as a low-molecular-weight, non-peptide agonist ()[6].

Unlike peptide-based ligands like M15, Galnon readily crosses the blood-brain barrier (BBB), making it systemically active ()[7]. It binds to GalR1 and GalR2 with micromolar affinities ( Ki​ = 11.7 µM and 34.1 µM, respectively) (). In vivo, Galnon exhibits robust anticonvulsant properties, transiently inhibits food intake, and attenuates cocaine-induced dopamine overflow in the frontal cortex ()[6][7].

Quantitative Data Comparison

To facilitate experimental design, the physical and functional properties of M15 and Galnon are summarized below:

Property	Galantide (M15)	Galnon
Ligand Class	Chimeric Peptide	Non-Peptide
Molecular Structure	Galanin(1-13)-Substance P(5-11)	7-((9-Fmoc)cyclohexylalanyllysyl)amino-4-methylcoumarin
Primary Action	Antagonist (CNS/Pancreas); Agonist (GI)	Agonist (Systemic)
Binding Affinity ( Ki​ )	~0.3 - 40 nM (GalR1/2/3)	11.7 µM (GalR1), 34.1 µM (GalR2)
BBB Permeability	Poor (Requires ICV/Microdialysis)	High (Systemically active via i.p. administration)
Key In Vivo Effects	Blocks galanin-induced ACh/insulin inhibition	Anticonvulsant, attenuates cocaine reward, reduces feeding

Mechanistic Pathways & Receptor Modulation

Galanin receptors couple to distinct intracellular G-proteins. GalR1 and GalR3 primarily signal via Gi/o​ proteins, leading to the inhibition of adenylyl cyclase (AC). Conversely, GalR2 preferentially couples to Gq/11​ proteins, activating phospholipase C (PLC) and downstream intracellular Ca2+ signaling pathways ()[1].

M15 competitively occludes these receptors, preventing the Gi/o​ -mediated hyperpolarization typically induced by endogenous galanin. Galnon, acting as an agonist, actively triggers these cascades, substituting for endogenous galanin tone.

Galanin receptor signaling pathways modulated by Galnon and Galantide (M15).

Validated Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems, explaining the causality behind each procedural step.

Protocol 1: In Vivo Microdialysis for Assessing M15 Antagonism

Objective: Validate M15's ability to block galanin-induced inhibition of striatal acetylcholine (ACh) release ()[4].

• Probe Implantation: Stereotaxically implant a microdialysis probe into the rat striatum. Causality: The striatum is targeted due to its high density of GalR1 receptors and robust basal ACh tone.

• Baseline Establishment: Perfuse artificial cerebrospinal fluid (aCSF) until ACh levels stabilize. Causality: Establishes a steady-state baseline, ensuring that subsequent neurotransmitter fluctuations are ligand-induced rather than artifacts of insertion trauma.

• Ligand Co-perfusion: Perfuse exogenous galanin (3 nmol) to induce ACh inhibition, followed by co-perfusion with M15 (300 µM). Causality: M15 is administered at a high concentration to outcompete galanin at the receptor binding pocket.

• Self-Validation: M15 must fully displace galanin and restore ACh release to baseline levels. If M15 alone is perfused and does not alter basal ACh, it confirms a pure antagonist profile in this specific neural circuit[4].

Protocol 2: Evaluating Galnon Agonism in PTZ-Induced Seizures

Objective: Evaluate the systemic anticonvulsant efficacy of Galnon using a pentylenetetrazole (PTZ) model ()[6].

• Ligand Preparation: Sonicate Galnon in 1% DMSO. Causality: Galnon is highly lipophilic; DMSO ensures proper solubility and systemic distribution without causing vehicle-induced toxicity ()[7].

• Systemic Administration: Inject Galnon (i.p.) 20–30 minutes prior to seizure induction. Causality: Galnon has a half-life of approximately 60 minutes. This pretreatment window guarantees peak CNS concentration during the pathological event[7].

• Pathology Induction: Administer PTZ to chemically induce seizures. Causality: PTZ antagonizes GABAA​ receptors, creating a hyper-excitable state that provides a quantifiable window to measure Galnon's Gi/o​ -mediated inhibitory tone.

• Self-Validation: Pre-treat a control cohort with antisense peptide nucleic acid (PNA) targeted to GalR1 mRNA. Causality: Abolishing Galnon's anticonvulsant effect in PNA-treated rats proves that the observed neuroprotection is strictly GalR1-mediated, ruling out off-target lipid interactions[6].

Standardized in vivo workflow for evaluating systemically active galanin receptor ligands.

References

• Galanin Receptors in the Central Nervous System: Exploring Ligand Interactions, Signal Transduction, and Potential Clinical Implications. MDPI. Available at:[Link]

• The Galanin Receptor Agonist, Galnon, Attenuates Cocaine-Induced Reinstatement and Dopamine Overflow in the Frontal Cortex. PMC (NIH). Available at:[Link]

• Anticonvulsant activity of a nonpeptide galanin receptor agonist. PNAS. Available at:[Link]

• 0605_article_10 - Journal of Physiology and Pharmacology. JPP. Available at:[Link]

• Effect of galanin and galanin antagonists on peristalsis in esophageal smooth muscle in the opossum. American Physiological Society Journal. Available at:[Link]

• Galnon, a Galanin Receptor Agonist, Improves Intrinsic Cortical Bone Tissue Properties but Exacerbates Bone Loss in an Ovariectomised Rat Model. PubMed. Available at:[Link]

• Differential effects of the putative galanin receptor antagonists M15 and M35 on striatal acetylcholine release. PubMed (NIH). Available at: [Link]

• Galanin receptor ligands Johan Runesson Licentiate thesis. Diva-portal. Available at:[Link]

• Characterization of a High-Affinity Galanin Receptor in the Rat Anterior Pituitary. PubMed. Available at:[Link]

• BindingDB BDBM85073 CAS_3043476::Galantide (M15). BindingDB. Available at:[Link]

• Design, Synthesis, and Characterization of High-Affinity, Systemically-Active Galanin Analogues with Potent Anticonvulsant Activities. ACS Publications. Available at:[Link]

• M871—A Novel Peptide Antagonist Selectively Recognizing the Galanin Receptor Type 2. ResearchGate. Available at:[Link]

• The Galaninergic System. Encyclopedia MDPI. Available at:[Link]

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A Researcher's Guide to the Receptor Selectivity of Galantide (M15)

This guide provides a comprehensive analysis of the cross-reactivity profile of Galantide (M15), a widely utilized chimeric peptide in neuroscience and endocrinology research. We will objectively compare its interaction with its primary targets, the galanin receptors, against its known off-target activities. This document is intended for researchers, scientists, and drug development professionals seeking to employ Galantide with a clear understanding of its molecular interaction landscape.

Introduction to Galantide (M15): Beyond the Bradykinin Misconception

Initially, it is crucial to clarify a common point of confusion. Galantide (M15) is not a bradykinin B2 receptor antagonist. Instead, it is a pioneering chimeric peptide developed as a high-affinity antagonist for galanin receptors .[1][2] It is structurally composed of the N-terminal fragment of galanin (1-13) linked to the C-terminal fragment of substance P (5-11).[1][2] This unique composition grants it high affinity for galanin receptors, where it was one of the first antagonists developed to probe the function of the galaninergic system.[1]

Galanin is a neuropeptide implicated in a wide array of physiological processes, including pain perception, cognition, and hormonal secretion.[3] It exerts its effects through three G protein-coupled receptor (GPCR) subtypes: GALR1, GALR2, and GALR3. Understanding the selectivity of antagonists like Galantide is paramount for accurately interpreting experimental results.

Comparative Selectivity Profile of Galantide (M15)

The selectivity of a pharmacological tool is a critical determinant of its utility. While Galantide is a potent galanin receptor antagonist, its chimeric nature, incorporating a fragment of substance P, predisposes it to potential cross-reactivity with the substance P receptor (Neurokinin-1 or NK1). Below is a comparative summary of the binding affinities of Galantide and other common galanin receptor antagonists.

Compound	Primary Target(s)	Ki/IC50/Kd at Primary Target(s)	Off-Target(s)	Ki/IC50/Kd at Off-Target(s)	Reference(s)
Galantide (M15)	Galanin Receptors	IC50 ~0.1 nM (rat brain membranes)	Substance P (NK1) Receptor	Kd ~40 nM	[1][2]
M35	Galanin Receptors	Kd = 0.1 nM; Ki = 0.11 nM (hGALR1), 2.0 nM (hGALR2)	Bradykinin B2 Receptor (by design, but functional cross-reactivity not well-documented as an antagonist)	Not reported as antagonist	[8]
M40	Galanin Receptors	Ki = 1.82 nM (GALR1), 5.1 nM (GALR2)	Weak partial agonist at GALR2 at >100 nM	Not applicable	[9][10]
SNAP-37889	Galanin Receptor 3 (GALR3)	Ki = 17.44 nM	GALR1, GALR2	Ki > 10,000 nM	[11]

Note: The reported affinity values can vary depending on the experimental conditions, tissue preparation, and radioligand used.

Signaling Pathways and Experimental Workflows

To experimentally validate the cross-reactivity profile of a ligand like Galantide, a series of binding and functional assays are employed. The choice of assay is dictated by the G-protein coupling of the receptor .

Galanin and Substance P Receptor Signaling

Galanin receptors exhibit differential G-protein coupling:

• GALR1 and GALR3 primarily couple to Gαi/o, leading to the inhibition of adenylyl cyclase and a decrease in cyclic AMP (cAMP).

• GALR2 is known to couple to Gαq/11, which activates the phospholipase C (PLC) pathway, resulting in the production of inositol phosphates (IPs) and subsequent mobilization of intracellular calcium.

The Substance P (NK1) receptor is a canonical Gαq/11-coupled receptor, and its activation also leads to inositol phosphate production and calcium mobilization.

Galanin and Substance P Receptor Signaling Pathways

Experimental Workflow for Assessing Cross-Reactivity

A systematic approach is essential to characterize the selectivity of a compound. The following workflow outlines the key experimental stages.

Workflow for Assessing GPCR Cross-Reactivity

Experimental Protocols

Here, we provide detailed methodologies for key assays used to determine receptor cross-reactivity.

Radioligand Binding Assay

This assay directly measures the affinity of a test compound for a receptor by quantifying its ability to displace a radiolabeled ligand.

Principle: A radiolabeled ligand with high specificity for the target receptor is incubated with cell membranes expressing the receptor. The test compound's ability to compete with the radioligand for the binding site is measured, allowing for the determination of its inhibitory constant (Ki).

Abbreviated Protocol:

• Membrane Preparation: Prepare membranes from cells overexpressing the galanin or NK1 receptors.

• Assay Setup: In a 96-well plate, add cell membranes, a fixed concentration of a suitable radioligand (e.g., [¹²⁵I]Galanin or [³H]Substance P), and serial dilutions of Galantide.

• Incubation: Incubate the plate to allow the binding to reach equilibrium.

• Separation: Separate bound from unbound radioligand via rapid filtration through a filter mat.

• Detection: Quantify the radioactivity retained on the filter using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition of specific binding and determine the IC50 value using non-linear regression. Convert the IC50 to a Ki value using the Cheng-Prusoff equation.[7][8]

Calcium Mobilization Assay

This functional assay is ideal for Gαq/11-coupled receptors like GALR2 and NK1.

Principle: Cells expressing the receptor of interest are loaded with a calcium-sensitive fluorescent dye. Upon receptor activation by an agonist, intracellular calcium levels rise, leading to an increase in fluorescence intensity. An antagonist will inhibit this agonist-induced fluorescence increase.

Abbreviated Protocol:

• Cell Culture: Plate cells expressing GALR2 or NK1 in a black, clear-bottom 96-well plate.

• Dye Loading: Load the cells with a calcium-sensitive dye (e.g., Fluo-4 AM) in a suitable buffer.

• Compound Addition: Add varying concentrations of Galantide (for antagonist mode) followed by a fixed concentration of the cognate agonist (galanin or substance P).

• Fluorescence Reading: Measure the fluorescence intensity over time using a plate reader equipped for kinetic reading (e.g., a FLIPR or FlexStation).[4][10][12][13]

• Data Analysis: Plot the agonist-induced calcium response against the concentration of Galantide to determine the IC50 value.

Inositol Phosphate (IP) Accumulation Assay

This assay also measures the activation of the Gαq/11 pathway and serves as a robust alternative or confirmation to the calcium mobilization assay.

Principle: Activation of Gαq/11-coupled receptors leads to the production of inositol phosphates. The accumulation of a stable metabolite, inositol monophosphate (IP1), is measured, often in the presence of LiCl to inhibit its further degradation.[9][14]

Abbreviated Protocol:

• Cell Culture and Labeling: Culture cells expressing GALR2 or NK1. For radioactive assays, label the cells with [³H]myo-inositol. For non-radioactive methods, this step is omitted.

• Stimulation: Pre-incubate the cells with LiCl, then add varying concentrations of Galantide followed by a fixed concentration of the agonist.

• Lysis and IP1 Measurement: Lyse the cells and measure the accumulated IP1. This is commonly done using a competitive immunoassay with Homogeneous Time-Resolved Fluorescence (HTRF) technology.[9]

• Data Analysis: Generate a dose-response curve by plotting the IP1 concentration against the antagonist concentration to determine the IC50.

Conclusion and Recommendations

Galantide (M15) remains a valuable tool for investigating the galaninergic system due to its high affinity for galanin receptors. However, researchers must be cognizant of its cross-reactivity with the substance P (NK1) receptor, particularly at higher concentrations. The data indicates a significant window of selectivity, but appropriate control experiments are essential for unambiguous interpretation of results. When studying phenomena where both galanin and substance P systems are implicated, the use of more selective antagonists, such as the GALR3-specific SNAP-37889 for targeted galanin subtype investigation, or highly selective NK1 antagonists, should be considered to complement studies with Galantide. The lack of a comprehensive public off-target profile for Galantide underscores the need for researchers to perform their own validation experiments, especially when exploring novel biological systems.

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Comparative Guide to the In Vivo Validation of Galantide (M15) as a Galanin Antagonist

This guide provides a comprehensive overview of the in vivo validation of Galantide (M15), a pivotal tool in neuroscience research. We will objectively compare its performance with other galanin antagonists and provide detailed experimental frameworks to validate its blockade of galanin-induced physiological effects. This document is intended for researchers, scientists, and drug development professionals seeking to rigorously assess the function of the galaninergic system.

The Galaninergic System: A Primer

Galanin is a widely distributed neuropeptide found throughout the central and peripheral nervous systems.[1][2] Its diverse physiological roles, including the modulation of feeding, seizure thresholds, cognition, and mood, are mediated by three G protein-coupled receptors (GPCRs): GalR1, GalR2, and GalR3.[1][2][3][4]

• GalR1 and GalR3 typically couple to Gαi/o proteins, leading to the inhibition of adenylyl cyclase and a decrease in cyclic AMP (cAMP) levels.[2][4]

• GalR2 primarily couples to Gαq/11, activating the phospholipase C pathway.[2][4]

This differential signaling underlies galanin's multifaceted and sometimes opposing functions, making receptor-specific ligands essential for dissecting its complex biology.[2]

Pharmacological Tools: A Comparative Overview

The study of the galaninergic system has been advanced by the development of various antagonists. Galantide (M15) was a first-generation tool that paved the way for more refined pharmacological probes.

Galantide (M15)

Galantide is a 20-amino acid chimeric peptide, constructed from Galanin(1-13) and Substance P(5-11)amide.[5] It acts as a high-affinity, non-selective antagonist at galanin receptors, capable of displacing radiolabeled galanin from binding sites in various brain regions, including the hippocampus and hypothalamus.[5][6] Its broad activity profile makes it a useful tool for blocking the global effects of galanin but precludes the ability to attribute effects to a specific receptor subtype.

Alternative Antagonists

A direct comparison highlights the specific applications for which each antagonist is best suited:

• M40 : Similar to Galantide, M40 is a non-selective peptide antagonist.[7] It has been effectively used to block galanin-induced feeding and deficits in working memory.[8][9] However, researchers must be cautious, as M40 can exhibit weak partial agonist activity at higher concentrations, particularly at peripheral GalR2 receptors.[10]

• SNAP 37889 (HT-2157) : This compound represents a significant advancement as a potent, selective, and non-peptide small-molecule antagonist for the GalR3 subtype.[11][12] Its selectivity has been instrumental in implicating GalR3 in anxiety, depression, and alcohol-seeking behaviors.[11][12][13][14][15]

Comparative Data Summary

Feature	Galantide (M15)	M40	SNAP 37889
Molecular Type	Chimeric Peptide	Peptide	Small Molecule
Receptor Selectivity	Non-selective (GalR1/GalR2/GalR3)[6]	Non-selective (GalR1/GalR2)	Selective for GalR3[11][12]
Binding Affinity (IC50)	~0.1 nM (hippocampus)[5]	3-15 nM (rat brain)[6]	Kᵢ = 17.4 nM (human GalR3)[11][12]
Key Validated Effects	Blocks galanin-induced acetylcholine release, spinal flexor reflex, and duodenal NO release.[5][16]	Blocks galanin-induced feeding and cognitive deficits.[8]	Anxiolytic & antidepressant-like effects; reduces alcohol consumption.[12][15]
Primary Limitation	Lack of receptor selectivity.	Potential for weak partial agonism at high doses.[10]	Effects are limited to GalR3-mediated pathways.

Experimental Validation of Galantide (M15) Blockade In Vivo

To confirm the antagonistic properties of Galantide in a physiological context, it is essential to design experiments where Galantide reverses a well-characterized, galanin-induced effect. Here, we detail two robust, field-proven protocols.

A. Protocol 1: Blockade of Galanin-Induced Feeding Behavior

Scientific Rationale: The administration of galanin into specific hypothalamic nuclei, such as the paraventricular nucleus (PVN), potently stimulates food intake.[8][17] This provides a clear and quantifiable behavior to assess antagonist efficacy. The choice of satiated animals is critical to ensure that the observed feeding is pharmacologically induced by galanin, not driven by natural hunger, thereby creating a self-validating system.

Caption: Workflow for validating Galantide's blockade of galanin-induced feeding.

Detailed Step-by-Step Methodology:

• Animal Model: Utilize adult male Sprague-Dawley rats, housed individually and maintained on a standard 12-hour light/dark cycle with ad libitum access to food and water to ensure satiation.

• Surgical Preparation: Anesthetize the animals and perform stereotaxic surgery to implant a permanent guide cannula aimed at the PVN of the hypothalamus. Allow a one-week recovery period.

• Drug Administration:

  • On the test day, ensure animals are fully satiated.

  • Perform intra-PVN microinjections (e.g., 0.5 µL volume over 30 seconds) with one of four treatments:

    • Group 1 (Vehicle Control): Sterile saline.

    • Group 2 (Galanin Agonist): Galanin (e.g., 1-3 nmol).

    • Group 3 (Antagonist Control): Galantide (M15) alone (e.g., 3-5 nmol). This is crucial to confirm M15 does not have intrinsic effects on feeding.

    • Group 4 (Blockade): Co-injection of Galantide (M15) and Galanin. A dose of M15 approximately 5-fold the molar dose of galanin is often effective.[18]

• Behavioral Measurement: Immediately after injection, present a pre-weighed amount of a palatable food source. Measure the amount of food consumed at 1, 2, and 4 hours post-injection.

• Expected Outcome: The Galanin group should show a significant increase in food intake compared to the Vehicle group. The Galantide + Galanin group should show a significant attenuation of this feeding response, ideally returning intake to levels indistinguishable from the Vehicle and Galantide-only groups.[8][9]

Illustrative Data Presentation:

Treatment Group	Mean Food Intake (grams) at 2 hours (± SEM)
Vehicle	0.5 ± 0.2
Galanin (1.5 nmol)	4.5 ± 0.6
Galantide (M15) (5 nmol)	0.7 ± 0.3
Galanin + Galantide (M15)	1.1 ± 0.4#
p < 0.05 vs. Vehicle; #p < 0.05 vs. Galanin

B. Protocol 2: Modulation of Seizure Threshold

Scientific Rationale: Galanin is widely recognized as an endogenous anticonvulsant, acting to suppress seizure activity.[19][20][21][22] Therefore, a true antagonist like Galantide should block this protective effect. When administered prior to a pro-convulsant chemical, Galantide is expected to lower the seizure threshold, leading to more severe or rapid-onset seizures.[19] This experimental design directly tests Galantide's ability to interfere with an endogenously active galaninergic system.

Caption: Workflow for assessing Galantide's effect on seizure threshold.

Detailed Step-by-Step Methodology:

• Animal Model: Use adult male mice (e.g., C57BL/6). If performing central injections, animals must first undergo stereotaxic surgery for cannula implantation.

• Drug Administration:

  • Administer Galantide (M15) or vehicle via the desired route (e.g., intracerebroventricularly, i.c.v.).

  • Allow a 15-20 minute pre-treatment period for the antagonist to distribute.

• Seizure Induction: Administer a sub-threshold or threshold dose of a chemical convulsant, such as pentylenetetrazole (PTZ) or kainate, via intraperitoneal (i.p.) injection.[19][23] The concept of a "seizure threshold" refers to the minimum stimulus required to induce a seizure.[23][24]

• Behavioral Assessment:

  • Immediately after convulsant injection, place the animal in an observation chamber and video record for at least 30 minutes.

  • A trained observer, blind to the treatment conditions, should score the seizure severity using a standardized scale (e.g., the Racine scale).

  • Measure the latency (time) to the onset of the first myoclonic jerk or generalized seizure and the total duration of seizure activity.

• Expected Outcome: Mice pre-treated with Galantide are hypothesized to exhibit a lower seizure threshold.[19] This would manifest as a significantly shorter latency to seizure onset, a higher average seizure severity score, and/or a longer duration of convulsive activity compared to vehicle-pre-treated controls.

Illustrative Data Presentation:

Pre-Treatment Group	Mean Latency to First Seizure (seconds ± SEM)	Mean Maximum Seizure Score (Racine Scale ± SEM)
Vehicle + PTZ	285 ± 35	2.8 ± 0.4
Galantide (M15) + PTZ	150 ± 22	4.5 ± 0.5
*p < 0.05 vs. Vehicle + PTZ

Conclusion

The in vivo validation of Galantide (M15) relies on its demonstrated ability to block known physiological actions of galanin in living systems. The experimental frameworks provided for feeding behavior and seizure modulation represent robust, reproducible paradigms for confirming its antagonist activity. While newer, more selective antagonists like SNAP 37889 are invaluable for dissecting the roles of individual receptor subtypes, the non-selective profile of Galantide remains a powerful tool for investigating the overall function of the galaninergic system. Rigorous experimental design, including appropriate vehicle and antagonist-only controls, is paramount to generating trustworthy and interpretable data.

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Receptor Binding Kinetics: The Diagnostic Power of Scatchard Analysis

A Comparative Guide to Galantide (M15) and Alternative Galanin Receptor Ligands: Scatchard Analysis and Pharmacological Profiling

Galanin is a highly conserved neuropeptide that modulates a vast array of physiological processes, including nociception, cognition, energy metabolism, and neuroendocrine secretion, signaling through three distinct G protein-coupled receptors (GPCRs): GalR1, GalR2, and GalR3[1][2]. To map the specific physiological roles of these receptor subtypes, researchers rely on engineered chimeric antagonists.

Galantide (M15) was the first synthesized chimeric galanin receptor antagonist, created by fusing the N-terminal sequence of galanin (amino acids 1–13) with the C-terminal sequence of substance P (amino acids 5–11)[3][4]. This guide provides an objective, data-driven comparison of Galantide against other prominent galanin receptor ligands (such as M35, M40, and native Galanin), focusing on their binding kinetics as determined by Scatchard analysis and their functional signaling profiles.

Scatchard analysis is a classical pharmacological transformation used to linearize radioligand binding data. By plotting the ratio of Bound/Free radioligand against the concentration of Bound radioligand, researchers can derive two critical parameters:

• Kd​ (Dissociation Constant): Calculated as the negative reciprocal of the slope ( −1/Kd​ ). It represents the ligand concentration at which 50% of the receptors are occupied.

• Bmax​ (Maximum Receptor Density): Determined by the x-intercept, representing the total number of functional receptors in the specific tissue preparation[5].

Causality in Experimental Choice: While non-linear regression is the modern statistical standard for calculating Kd​ and Bmax​ , the Scatchard plot remains an unparalleled visual diagnostic tool. A straight line indicates a single class of homogenous binding sites. Conversely, a curvilinear (concave-up) plot reveals receptor heterogeneity or negative cooperativity[5]. For instance, Scatchard analysis of Galantide binding in the rat hypothalamus produces a biphasic curve, revealing two distinct binding sites ( Kd​ < 0.1 nM and ~6 nM)[6]. This visual confirmation of receptor subtype diversity is critical for validating the selectivity of chimeric antagonists.

Comparative Performance Data

The following table synthesizes the binding affinities and receptor densities of Galantide compared to its structural alternatives across various tissue preparations.

Ligand	Target Tissue / Receptor	Affinity ( Kd​ / Ki​ / IC50​ )	Bmax​	Functional Profile
Galantide (M15)	Human Hypothalamus	IC50​ ~ 0.15 nM	N/A	Antagonist (CNS) / Full Agonist (GI smooth muscle)[3][7]
Galantide (M15)	Rat Hypothalamus	Kd​ < 0.1 nM & ~ 6.0 nM	N/A	Recognizes two distinct binding sites[6]
Galantide (M15)	Rat Anterior Pituitary	IC50​ > 10 µM	N/A	Inactive; differentiates pituitary from brain/gut receptors[8]
M35 (Gal 1-13 + Bradykinin 2-9)	Human GalR1 (Recombinant)	Ki​ = 0.11 nM	N/A	High-affinity Antagonist[6]
M35 (Gal 1-13 + Bradykinin 2-9)	Human GalR2 (Recombinant)	Ki​ = 2.0 nM	N/A	High-affinity Antagonist[6]
Native Galanin	Human Hypothalamus	Kd​ = 0.11 nM	460 fmol/mg	Endogenous Full Agonist[7]
Native Galanin	Rat Anterior Pituitary	Kd​ = 4.4 nM	79 fmol/mg	Endogenous Full Agonist[8]

Key Insight: While Galantide (M15) exhibits sub-nanomolar affinity in the human hypothalamus[7], it fails to bind to the rat anterior pituitary receptor ( IC50​ > 10 µM), proving its utility as a pharmacological tool to differentiate receptor subtypes across tissues[8].

Experimental Methodology: Radioligand Binding & Scatchard Workflow

To ensure a self-validating system, the following protocol outlines the precise steps for conducting a competitive displacement binding assay and subsequent Scatchard transformation for Galantide.

Workflow for radioligand binding and Scatchard analysis of Galantide.

Step-by-Step Protocol:

• Membrane Preparation: Homogenize the target tissue (e.g., human hypothalamus) in ice-cold HEPES buffer containing a protease inhibitor cocktail. Centrifuge the homogenate at 40,000 x g for 30 minutes at 4°C. Resuspend the pellet in assay buffer.

  • Causality: High-speed centrifugation isolates the heavy membrane fraction, effectively removing cytosolic proteases that could rapidly degrade the peptide ligands, thereby preserving the structural integrity of the GPCRs[7].

• Radioligand Incubation: In a 96-well plate, incubate 50–100 µg of membrane protein with a constant concentration of [125I]-galanin (e.g., 0.1 nM) and increasing concentrations of unlabeled Galantide ( 10−14 to 10−6 M). Incubate at 22°C for 60 minutes.

  • Causality: A 60-minute incubation at room temperature is strictly required to reach thermodynamic equilibrium. Scatchard analysis is governed by the Law of Mass Action, which is only mathematically valid when the rate of association equals the rate of dissociation[7].

• Separation of Bound and Free Ligand: Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters pre-soaked in 0.3% polyethylenimine (PEI). Wash the filters three times with ice-cold buffer.

  • Causality: Highly basic chimeric peptides like Galantide and M35 have a strong propensity to adhere nonspecifically to glass surfaces. PEI coats the filters with a dense positive charge, repelling the peptides, drastically reducing non-specific binding, and improving the assay's signal-to-noise ratio.

• Quantification & Scatchard Transformation: Quantify the filter-bound radioactivity using a gamma counter. Self-Validation Step: Define non-specific binding (NSB) in parallel wells using 1 µM unlabeled native galanin. Subtract NSB from total binding to yield specific binding. Plot Specific Bound/Free versus Specific Bound.

  • Causality: Subtracting NSB ensures that the resulting Scatchard slope accurately reflects the true receptor-ligand dissociation constant ( Kd​ ) without background artifacts skewing the linearization[5].

Functional Activity & Signaling Pathways

Galanin receptors couple to different intracellular signaling cascades. GalR1 and GalR3 primarily couple to Gi/o​ proteins, inhibiting adenylate cyclase and reducing cAMP levels. Conversely, GalR2 predominantly couples to Gq/11​ proteins, activating phospholipase C and triggering intracellular calcium release[1][2].

While Galantide acts as a potent antagonist in the central nervous system—blocking galanin-induced inhibition of insulin secretion and dampening hippocampal responses—it paradoxically acts as a full agonist in gastrointestinal smooth muscle[3]. This mixed functional profile is a hallmark of first-generation chimeric peptides. Subsequent alternatives like M35 (fusing galanin to bradykinin) were developed to offer higher affinity and have been successfully utilized in vivo to block galanin receptors and ameliorate conditions like acute pancreatitis[9].

Galanin receptor signaling pathways and pharmacological blockade by chimeric antagonists.

Modern Alternatives to Radioligand Scatchard Analysis

While Scatchard analysis of radioligands laid the foundation for galanin receptor pharmacology, modern drug development is transitioning to non-radioactive, live-cell assays to capture dynamic receptor behavior:

• Fluorescence Correlation Spectroscopy (FCS): This technique allows the detection of multiple receptor subpopulations by measuring the diffusion times of fluorescently labeled galanin (Rh-GAL) in live cells, identifying receptor diversity that traditional membrane-isolated Scatchard plots might miss[10].

• NanoBRET Assays: Live-cell Bioluminescence Resonance Energy Transfer (BRET) assays utilizing HiBiT-tagged GALR1 and fluorescent peptide tracers provide real-time, ratiometric quantification of ligand binding and receptor internalization without the artificial constraints of isolated membranes[2].

References

• Characterization of a High-Affinity Galanin Receptor in the Rat Anterior Pituitary: Absence of Biological Effect and Reduced Membrane Binding of the Antagonist M15 Differentiate It From the brain/gut Receptor. Proc Natl Acad Sci U S A.[Link]

• Galanin Receptor Antagonist M35 but Not M40 or C7 Ameliorates Cerulein-Induced Acute Pancreatitis in Mice. Karger Publishers.[Link]

• Galanin receptors in human hypothalamus: biochemical and structural analysis. Brain Res.[Link]

• NEUROTRANSMITTER RECEPTORS. Kabul University.[Link]

• Fluorescence Correlation Spectroscopy Detects Galanin Receptor Diversity on Insulinoma Cells. ResearchGate.[Link]

• Journal of Physiology and Pharmacology: Chimeric Galanin Analogues. Journal of Physiology and Pharmacology.[Link]

• Galanin receptor ligands Johan Runesson Licentiate thesis. DiVA Portal.[Link]

• Development of a High-Throughput Screening–Compatible Cell-Based Functional Assay to Identify Small Molecule Probes of the Galanin 3 Receptor (GalR3). Assay Drug Dev Technol.[Link]

• Peptide Galanin Binding - Research. American Peptide Society.[Link]

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• 1. Development of a High-Throughput Screening–Compatible Cell-Based Functional Assay to Identify Small Molecule Probes of the Galanin 3 Receptor (GalR3) - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. jpp.krakow.pl [jpp.krakow.pl]
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• 5. library.knu.edu.af [library.knu.edu.af]
• 6. medchemexpress.com [medchemexpress.com]
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• 8. Characterization of a high-affinity galanin receptor in the rat anterior pituitary: absence of biological effect and reduced membrane binding of the antagonist M15 differentiate it from the brain/gut receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. karger.com [karger.com]
• 10. researchgate.net [researchgate.net]

A Guide to Functional Assays for Confirming Bradykinin B2 Receptor Antagonism

A Note on Terminology: This guide focuses on the functional assays used to confirm antagonism of the bradykinin B2 receptor. The initial topic specified "Galantide (M15)"; however, our research indicates that Galantide is primarily characterized as a galanin receptor antagonist[1][2][3]. Therefore, to provide a scientifically accurate and relevant guide for researchers in the field of bradykinin signaling, we will focus on the principles and methodologies for confirming antagonism of the bradykinin B2 receptor, using well-established antagonists such as Icatibant (Hoe 140) as the primary example.

Introduction to Bradykinin B2 Receptor Antagonism

The bradykinin B2 receptor (B2R) is a G protein-coupled receptor (GPCR) that plays a crucial role in mediating inflammatory responses, vasodilation, and pain signaling[4][5]. Its endogenous ligand, bradykinin, is a potent vasodilator peptide[6]. Antagonism of the B2R is a clinically validated therapeutic approach for conditions such as hereditary angioedema (HAE)[7][8].

The B2R is primarily coupled to the Gq alpha subunit of heterotrimeric G proteins[4][9]. Upon activation by an agonist like bradykinin, the Gq protein stimulates phospholipase C (PLC), initiating a signaling cascade that results in the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG)[5][10]. IP3 triggers the release of calcium (Ca2+) from intracellular stores, leading to a transient increase in cytosolic calcium concentration[11][12]. This signaling pathway is a cornerstone for developing functional assays to characterize B2R antagonists.

This guide provides a comparative overview of the key functional assays used to confirm and quantify the antagonist activity of compounds targeting the bradykinin B2 receptor. We will delve into the causality behind experimental choices and provide detailed protocols for robust and self-validating experimental designs.

Key Functional Assays for B2R Antagonism

To confirm that a compound, such as Icatibant, acts as a B2R antagonist, a series of functional assays are employed to demonstrate its ability to block the receptor's response to its natural agonist, bradykinin. The most common and robust assays for the Gq-coupled B2R are:

• Calcium Mobilization Assays

• Inositol Phosphate (IP) Accumulation Assays

• Downstream Signaling Assays (e.g., ERK Phosphorylation)

These assays provide a quantitative measure of a compound's potency (typically as an IC50 value) in inhibiting the B2R signaling pathway.

Calcium Mobilization Assays

Principle: This assay directly measures the increase in intracellular calcium concentration following B2R activation. An antagonist will inhibit or reduce this calcium influx in a dose-dependent manner. This is a widely used assay for Gq-coupled receptors due to the availability of sensitive fluorescent dyes and automated plate readers[12][13].

Experimental Causality: The choice of a calcium mobilization assay is a direct and logical consequence of the B2R's primary signaling pathway through Gq, which culminates in IP3-mediated calcium release[11][12]. This assay provides a real-time, dynamic readout of receptor activation and its inhibition.

Experimental Workflow: Calcium Mobilization Assay

Caption: Workflow for a calcium mobilization assay to assess B2R antagonism.

Detailed Protocol: Fluorescence-Based Calcium Mobilization Assay

Materials:

• CHO-K1 cells stably expressing the human bradykinin B2 receptor[14][15][16]

• Black, clear-bottom 96- or 384-well plates

• FLIPR Calcium Assay Kit (or equivalent, containing a calcium-sensitive dye like Fluo-4 AM)[17][18]

• Bradykinin (agonist)

• Icatibant (Hoe 140) and/or other test antagonists

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

Procedure:

• Cell Preparation:

  • Culture CHO-K1-B2R cells to 80-90% confluency.

  • Seed the cells into the microplate at an optimized density and incubate for 24 hours.

• Dye Loading:

  • Prepare the calcium-sensitive dye solution according to the manufacturer's instructions.

  • Remove the culture medium from the cells and add the dye solution.

  • Incubate for 30-60 minutes at 37°C in the dark.

• Antagonist Addition:

  • Gently wash the cells with assay buffer to remove extracellular dye.

  • Prepare serial dilutions of the antagonist (e.g., Icatibant) in assay buffer.

  • Add the antagonist dilutions to the respective wells and incubate for 15-30 minutes at 37°C.

• Agonist Stimulation and Readout:

  • Prepare the bradykinin solution in assay buffer at a concentration that elicits a submaximal response (EC80).

  • Place the plate in a fluorescence plate reader (e.g., FLIPR, FlexStation).

  • Record a baseline fluorescence reading.

  • Inject the bradykinin solution into the wells and continue to record the fluorescence intensity over time (typically 1-3 minutes).

Data Analysis:

• The increase in fluorescence intensity corresponds to the increase in intracellular calcium.

• The antagonist's effect is measured as the percentage inhibition of the bradykinin-induced response.

• Plot the percentage inhibition against the log of the antagonist concentration to generate a dose-response curve and determine the IC50 value.

Inositol Phosphate (IP) Accumulation Assays

Principle: This assay measures the accumulation of inositol phosphates, the direct downstream products of PLC activation[19][20]. Since IP3 is transient, these assays often measure the more stable downstream metabolite, inositol monophosphate (IP1), in the presence of lithium chloride (LiCl), which inhibits IP1 degradation[21].

Experimental Causality: This assay provides a more integrated measure of Gq pathway activation over a longer period compared to the transient signal of calcium mobilization. It is a robust and highly specific method for confirming Gq-coupled receptor antagonism.

Experimental Workflow: IP1 Accumulation Assay (HTRF)

Caption: Workflow for an HTRF-based IP1 accumulation assay.

Detailed Protocol: HTRF-Based IP1 Accumulation Assay

Materials:

• CHO-K1 cells stably expressing the human bradykinin B2 receptor

• White, solid-bottom 384-well plates

• HTRF IP-One Assay Kit (containing IP1-d2, anti-IP1 cryptate, and stimulation buffer with LiCl)[20][22]

• Bradykinin

• Icatibant (Hoe 140) and/or other test antagonists

Procedure:

• Cell Preparation:

  • Culture and seed CHO-K1-B2R cells as described for the calcium assay, but in white plates suitable for luminescence/HTRF.

• Assay Execution:

  • Prepare serial dilutions of the antagonist in the stimulation buffer provided in the kit.

  • Add the antagonist dilutions to the cells.

  • Prepare the bradykinin solution in the stimulation buffer at an EC80 concentration.

  • Add the bradykinin solution to the wells.

  • Incubate the plate at 37°C for 30-60 minutes.

• Detection:

  • Following stimulation, add the HTRF detection reagents (IP1-d2 and anti-IP1 cryptate, pre-mixed in lysis buffer) to each well according to the manufacturer's instructions[22].

  • Incubate the plate at room temperature for 1 hour, protected from light.

• Data Acquisition:

  • Read the plate on an HTRF-compatible microplate reader at the appropriate emission wavelengths (e.g., 620 nm and 665 nm)[20].

Data Analysis:

• Calculate the HTRF ratio (665 nm / 620 nm). The amount of IP1 produced is inversely proportional to the HTRF signal.

• Convert the HTRF ratios to IP1 concentrations using a standard curve.

• Plot the IP1 concentration against the log of the antagonist concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

ERK Phosphorylation Assay

Principle: Activation of the B2R can also lead to the phosphorylation and activation of extracellular signal-regulated kinases (ERK1/2), part of the mitogen-activated protein kinase (MAPK) pathway[5][10]. An antagonist will block this bradykinin-induced ERK phosphorylation.

Experimental Causality: This assay measures a downstream signaling event that is often associated with longer-term cellular responses like proliferation[10]. It serves as an orthogonal assay to confirm the findings from the more proximal calcium and IP assays and can reveal biased signaling properties of a ligand.

Detailed Protocol: Western Blot for Phospho-ERK

Materials:

• CHO-K1-B2R cells

• 6-well plates

• Serum-free culture medium

• Bradykinin

• Icatibant (Hoe 140)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies: anti-phospho-ERK1/2 and anti-total-ERK1/2

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Western blotting and imaging equipment

Procedure:

• Cell Treatment:

  • Seed CHO-K1-B2R cells in 6-well plates and grow to confluence.

  • Serum-starve the cells for at least 2 hours prior to the experiment to reduce basal ERK phosphorylation[23].

  • Pre-incubate the cells with various concentrations of the antagonist (e.g., Icatibant) for 30 minutes.

  • Stimulate the cells with an EC80 concentration of bradykinin for a predetermined optimal time (e.g., 5 minutes)[23].

• Cell Lysis and Protein Quantification:

  • Wash the cells with ice-cold PBS and lyse them on ice.

  • Clarify the lysates by centrifugation and determine the protein concentration of the supernatants.

• Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and probe with the anti-phospho-ERK1/2 antibody overnight at 4°C.

  • Wash and incubate with the HRP-conjugated secondary antibody.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

  • Strip the membrane and re-probe with the anti-total-ERK1/2 antibody as a loading control.

Data Analysis:

• Quantify the band intensities for phospho-ERK and total-ERK using densitometry software[24].

• Normalize the phospho-ERK signal to the total-ERK signal for each sample.

• Calculate the percentage inhibition of the bradykinin-induced phosphorylation for each antagonist concentration.

• Plot the percentage inhibition against the log of the antagonist concentration to determine the IC50 value.

Comparison of B2R Antagonists

The following table summarizes representative data that could be obtained from the described functional assays when comparing the well-established B2R antagonist, Icatibant, with a hypothetical alternative antagonist.

Assay	Parameter	Icatibant (Hoe 140)	Alternative B2R Antagonist
Calcium Mobilization	IC50 (nM)	1.07[25]	5.2
IP1 Accumulation	IC50 (nM)	0.85	4.5
ERK Phosphorylation	IC50 (nM)	1.5	7.8

Interpretation:

• The data consistently show that Icatibant is a potent antagonist of the bradykinin B2 receptor across all three functional assays.

• The similar IC50 values obtained from the different assays provide strong, self-validating evidence of its mechanism of action.

• The hypothetical alternative antagonist is also confirmed as a B2R antagonist, but with approximately 5-fold lower potency than Icatibant.

Conclusion

Confirming the antagonistic activity of a compound at the bradykinin B2 receptor requires a multi-faceted approach using a suite of functional assays. By employing assays that measure distinct points in the B2R signaling cascade—from the proximal events of calcium mobilization and inositol phosphate production to the more downstream activation of ERK—researchers can build a robust and comprehensive pharmacological profile of their test compounds. This guide provides the foundational principles, detailed protocols, and comparative framework necessary for the rigorous characterization of novel bradykinin B2 receptor antagonists.

References

• Wikipedia. Bradykinin receptor B2. [Link]

• PMC. A modular map of Bradykinin-mediated inflammatory signaling network. [Link]

• Frontiers. Bradykinin B2 Receptor Signaling Increases Glucose Uptake and Oxidation: Evidence and Open Questions. [Link]

• ResearchGate. Scheme of proposed signaling pathway used by bradykinin to stimulate... [Link]

• PubMed. Ca2+ mobilization assays in GPCR drug discovery. [Link]

• Bio-protocol. Inositol phosphate (IP) accumulation assay. [Link]

• PubMed. M-15: high-affinity chimeric peptide that blocks the neuronal actions of galanin in the hippocampus, locus coeruleus, and spinal cord. [Link]

• Creative Bioarray. Ca2+ Mobilization Assay. [Link]

• PMC. Function and structure of bradykinin receptor 2 for drug discovery. [Link]

• Berthold Technologies. SCREENING OF GPCR-ANTAGONISTS USING THE CALCIUM MOBILISATION ASSAY. [Link]

• Bionity. Screening of GPCR-antagonists using the calcium mobilisation assay. [Link]

• King's College London. FLIPR Calcium Mobilization Assays in GPCR Drug Discovery. [Link]

• PMC. Pharmacological and functional characterization of the guinea-pig B2 bradykinin receptor stably expressed in CHO-K1 cell line. [Link]

• PubMed. Pharmacological and functional characterization of the guinea-pig B2 bradykinin receptor stably expressed in CHO-K1 cell line. [Link]

• PMC. Cell Contact-dependent Functional Selectivity of β2-Adrenergic Receptor Ligands in Stimulating cAMP Accumulation and Extracellular Signal-regulated Kinase Phosphorylation. [Link]

• ResearchGate. Effects of rat galanin and galanin antagonist galantid (M15) on the... [Link]

• PMC. Human ACE and bradykinin B2 receptors form a complex at the plasma membrane. [Link]

• NCBI Bookshelf. IP-3/IP-1 Assays - Assay Guidance Manual. [Link]

• J-Stage. Pharmacology of Antagonism of GPCR. [Link]

• PubMed. Contractile action of galanin analogues on rat isolated gastric fundus strips is modified by tachyphylaxis to substance P. [Link]

• NCBI Bookshelf. Phospho-ERK Assays - Assay Guidance Manual. [Link]

• PMC. Phosphoinositide and Inositol Phosphate Analysis in Lymphocyte Activation. [Link]

• ResearchGate. (PDF) A FLIPR assay for evaluating agonists and antagonists of GPCR heterodimers. [Link]

• ResearchGate. Activity of β‐adrenoceptor agonists on ERK phosphorylation. ERK... | Download Scientific Diagram. [Link]

• The Journal of Biological Chemistry. B2-Adrenergic Receptor Activates Extracellular Signal-regulated Kinases (ERKs) via the Small G Protein Rap1 and. [Link]

• American Journal of Physiology-Cell Physiology. GPCR systems pharmacology: a different perspective on the development of biased therapeutics. [Link]

• PMC. AiGPro: a multi-tasks model for profiling of GPCRs for agonist and antagonist. [Link]

• Assay Guidance Manual. Pharmacological Characterization of GPCR Agonists, Antagonists, Allosteric Modulators and Biased Ligands from HTS Hits to Lead Optimization. [Link]

• Pharvaris. Scientific Approach - bradykinin B2 receptor antagonism. [Link]

• Repositório Científico de Acesso Aberto de Portugal. treatment-of-acute-attacks-of-hereditary-angioedema-(hae)-with-the-bradykinin-b2-receptor-antagonist-icatibant.pdf. [Link]

• MDPI. SERS- and SEIRA-Based Characterization and Sensing of Highly Selective Bradykinin B2 Receptor Antagonists. [Link]

• PMC. Recent developments in the treatment of acute abdominal and facial attacks of hereditary angioedema: focus on human C1 esterase inhibitor. [Link]

• MDPI. Novel Bradykinin Receptor Inhibitors Inhibit Proliferation and Promote the Apoptosis of Hepatocellular Carcinoma Cells by Inhibiting the ERK Pathway. [Link]

• NCBI. SUMMARY OF EVIDENCE - Icatibant for Patients with Type III Hereditary Angioedema: A Review of Clinical Effectiveness and Harms. [Link]

• Sci-Hub. A fluorescent version of the bradykinin B2 receptor antagonist B-9430: Pharmacological characterization and use in live cell imaging. [Link]

• Patsnap Synapse. Pharvaris is developing a bradykinin B2 receptor antagonist for the treatment of hereditary angioedema. [Link]

• PMC. The Icatibant Outcome Survey: treatment of laryngeal angioedema attacks. [Link]

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Comparative In Vivo Potency Guide: Galantide (M15), M35, and M40

As research into the galanergic system accelerates, selecting the appropriate pharmacological tools is critical for ensuring reproducible and translatable in vivo data. Galanin is a widely distributed neuropeptide that modulates neurotransmitter release, nociception, feeding behaviors, and seizure thresholds via three G-protein-coupled receptors (GalR1, GalR2, and GalR3) [1].

To study these pathways, first-generation chimeric peptide antagonists—Galantide (M15), M35, and M40 —were developed by fusing the highly conserved N-terminal recognition sequence of galanin, Gal(1–13), to various C-terminal bioactive peptides [2]. This guide provides an authoritative, data-driven comparison of their in vivo potencies, receptor affinities, and tissue-specific behaviors to aid researchers in experimental design.

Mechanistic Overview of Chimeric Antagonists

Chimeric galanin antagonists function by competitively binding to GalRs, preventing endogenous galanin from initiating its standard Gi/o-coupled inhibitory cascades [2]. However, because they retain the Gal(1–13) sequence, these peptides can exhibit partial agonism at high concentrations (>10 nmol) or in tissues with high receptor reserves [1].

Fig 1: Galanin receptor signaling pathway and competitive inhibition by chimeric antagonists.

Biochemical Profile and Receptor Affinity

The in vivo potency of these peptides is directly dictated by their receptor subtype affinity and oxidative stability. While all three are high-affinity ligands, their selectivity profiles diverge significantly [1, 4].

Antagonist	Chimeric Construction	GalR1 Ki (nM)	GalR2 Ki (nM)	GalR3 Ki (nM)	Primary In Vivo Characteristics
M15 (Galantide)	Gal(1–13) + Substance P(5–11)	0.65	1.0	1.0	Non-specific pan-antagonist; highly potent in both CNS and peripheral tissue assays.
M35	Gal(1–13) + Bradykinin(2–9)	0.11	2.0	13.8	GalR1-preferring; exhibits the highest in vivo potency in CNS seizure models.
M40	Gal(1–13) + Pro-Pro-(Ala-Leu)₂-Ala	2.4	4.1	16.2	High oxidative stability; acts as a weak partial agonist in peripheral/spinal tissues.

Comparative In Vivo Potency Analysis

A. Central Nervous System (CNS) & Seizure Models

Endogenous galanin acts as a potent anticonvulsant in the hippocampus. Blocking GalRs exacerbates seizure activity, providing a highly sensitive in vivo readout for antagonist potency [3].

• M35: Demonstrates superior potency in the CNS. In models of Self-Sustaining Status Epilepticus (SSSE), M35 effectively blocks the anticonvulsant effects of exogenous galanin at equimolar doses . Furthermore, pre-administration of M35 alone facilitates the rapid development of SSSE, confirming its robust blockade of endogenous galanin tone [3].

• M15 & M40: Both peptides are significantly less potent in this paradigm, requiring a 10-fold excess dose to achieve the same antagonistic effect as M35 [3].

B. Peripheral Tissues & Spinal Cord

The pharmacological behavior of these peptides shifts dramatically outside the brain due to differing GalR subtype distributions [5].

• M15 (Galantide): Maintains strict antagonistic fidelity in the periphery. It potently reverses galanin-induced inhibition of esophageal smooth muscle contractions and insulin release[2].

• M40: Exhibits profound tissue-specific partial agonism . In the spinal flexor reflex model, M40 requires a massive 1000-fold excess to antagonize galanin. When administered alone in esophageal or pancreatic tissues, M40 often mimics galanin (reducing contraction amplitude), making it unsuitable as a pure antagonist for peripheral studies [5].

Self-Validating Experimental Protocol: In Vivo CNS Antagonism

Because chimeric peptides suffer from poor blood-brain barrier (BBB) permeability and vulnerability to enzymatic degradation, systemic administration is ineffective [2]. The following protocol outlines a self-validating system for evaluating antagonist potency via direct intrahippocampal infusion.

Step-by-Step Methodology: Hippocampal Seizure Modulation

1. Stereotaxic Cannulation & Baseline Establishment

• Action: Surgically implant guide cannulas bilaterally into the ventral hippocampus of adult murine subjects. Allow 7 days for recovery.

• Causality: Targets the GalR1-rich regions responsible for galanin-mediated seizure suppression.

• Validation Check: Record 30 minutes of baseline electroencephalography (EEG). Subjects exhibiting spontaneous epileptiform activity or surgical artifacts must be excluded to ensure a clean baseline.

2. Antagonist Infusion & Receptor Saturation

• Action: Infuse M15, M35, or M40 (0.5 to 5.0 nmol dissolved in aCSF) via a microinfusion pump at 0.5 µL/min, 15 minutes prior to seizure induction.

• Causality: The 15-minute pre-incubation period allows the antagonist to saturate GalRs, competitively outcompeting the endogenous galanin surge that occurs during seizure onset.

3. Seizure Induction via Perforant Path Stimulation (PPS)

• Action: Apply electrical stimulation (e.g., 20 Hz, 10s trains) to the perforant path to induce SSSE.

• Validation Check (Internal Control): A parallel cohort receiving only vehicle (aCSF) must exhibit standard, predictable SSSE progression. If the vehicle group fails to seize, the induction parameters are flawed.

4. Data Quantification & Potency Scoring

• Action: Continuously monitor EEG amplitude/frequency and score behavioral seizures using the Racine scale for 24 hours.

• Causality: A highly potent antagonist (e.g., M35) will significantly decrease the latency to stage 5 seizures and increase total EEG spike frequency compared to vehicle, proving successful in vivo receptor blockade.

Selection Guide for Researchers

• Choose M35 if your research focuses on the CNS, neuroprotection, or epilepsy . Its high affinity for GalR1 and superior in vivo potency make it the gold standard for brain-centric galanin blockade.

• Choose M15 (Galantide) if you are investigating peripheral systems (e.g., gastrointestinal motility, pancreatic secretion). It remains a reliable, pure antagonist across diverse tissue types without the confounding agonistic effects seen in later generations.

• Choose M40 only when oxidative stability is the primary concern (e.g., long-term in vitro incubations) and you are working strictly within CNS regions where its antagonistic properties are preserved.

References

[1] Biochemical and Physiological Effects of Galanin in Health and Disease - PMC. National Institutes of Health (NIH). Available at:

[2] Galanin Receptors in the Central Nervous System: Exploring Ligand Interactions, Signal Transduction, and Potential Clinical Implications - MDPI. MDPI. Available at:

[3] Galanin Modulation of Seizures and Seizure Modulation of Hippocampal Galanin in Animal Models of Status Epilepticus - PMC. National Institutes of Health (NIH). Available at:

[4] Galanin Receptors and Ligands - Frontiers. Frontiers. Available at:

[5] Galanin-receptor ligand M40 peptide distinguishes between putative galanin-receptor subtypes. - PNAS. Proceedings of the National Academy of Sciences. Available at:

Literature review comparing different galanin antagonists

An in-depth understanding of galanin signaling is critical for developing therapeutics targeting neuropathic pain, epilepsy, anxiety, and depression. Galanin, a highly conserved neuropeptide, exerts its physiological effects through three distinct G-protein-coupled receptors (GPCRs): GalR1, GalR2, and GalR3[1][2].

For decades, the pharmacological dissection of these pathways was hindered by a lack of subtype-selective ligands. Early research relied heavily on chimeric peptide antagonists, which, while potent, suffered from poor bioavailability and a lack of receptor subtype selectivity[1]. The advent of small-molecule antagonists like SNAP 37889 marked a significant leap forward, though these newer compounds introduce their own complexities regarding off-target toxicity[3].

This guide provides an objective, data-driven comparison of classical and modern galanin antagonists, equipping drug development professionals with the mechanistic insights and self-validating protocols necessary to evaluate these compounds effectively.

Mechanistic Overview of Galanin Receptors

To understand the design and limitations of galanin antagonists, one must first map the divergent signaling cascades of the galanin receptor family.

• GalR1 and GalR3 primarily couple to Gi/o​ proteins. Activation leads to the inhibition of adenylyl cyclase (decreasing cAMP levels) and the opening of G-protein-coupled inwardly rectifying potassium (GIRK) channels, resulting in neuronal hyperpolarization[1][4].

• GalR2 predominantly couples to Gq/11​ proteins, activating phospholipase C (PLC) to increase intracellular calcium, though it can also couple to Gi/o​ depending on the cellular context[1][5].

Galanin receptor subtypes and their primary intracellular G-protein signaling cascades.

Comparative Analysis: Chimeric Peptides vs. Small Molecules

First-Generation Chimeric Peptides (M15, M35, M40, C7)

The first wave of galanin antagonists was engineered using a chimeric approach. Because the N-terminal fragment of galanin (residues 1–13) is highly conserved and essential for receptor recognition, researchers fused Galanin(1-13) to the C-termini of other bioactive peptides (e.g., Substance P, Bradykinin)[1].

• Mechanism: The N-terminus binds the galanin receptor with high affinity, while the bulky C-terminal fusion sterically prevents the conformational change required for G-protein activation[1].

• Limitations: These peptides exhibit near-equal affinity for GalR1, GalR2, and GalR3, making them useless for isolating subtype-specific functions[1][2]. Furthermore, their peptidergic nature renders them highly susceptible to proteolytic degradation and incapable of crossing the blood-brain barrier (BBB)[1].

Second-Generation Small Molecules (SNAP 37889 & SNAP 398299)

To overcome the pharmacokinetic limitations of peptides, non-peptidergic small molecules were developed. SNAP 37889 (1-phenyl-3-[[3-(trifluoromethyl)phenyl]imino]-1H-indol-2-one) emerged as a highly selective, competitive antagonist for GalR3[3][6].

• Mechanism: SNAP 37889 binds GalR3 with a Ki​ of ~17 nM, showing >500-fold selectivity over GalR1 and GalR2[6][7]. By blocking GalR3 in the dorsal raphe nucleus, it prevents galanin-evoked inhibition of serotonin (5-HT) transmission, yielding profound anxiolytic and antidepressant effects in vivo[6][8].

• Limitations: Recent toxicological profiling indicates that SNAP 37889 induces apoptosis in various cell lines (including those lacking GalR expression) at concentrations ≥ 10 µM, severely narrowing its therapeutic window[3][7].

Quantitative Performance Matrix

Compound	Structural Class	Target Selectivity	Binding Affinity ( Ki​ )	BBB Permeability	Primary Experimental Application
M15 (Galantide)	Chimeric Peptide	Non-selective	~0.1 - 1.0 nM (All GalRs)	Poor (Requires i.c.v. injection)	Broad-spectrum galanin blockade; striatal ACh studies[1].
M35	Chimeric Peptide	Non-selective	~0.3 nM (All GalRs)	Poor	Epilepsy models; seizure modulation[9].
M40	Chimeric Peptide	Non-selective	~1.0 nM (All GalRs)	Poor	Feeding behavior and cognitive task studies[1].
SNAP 37889	Small Molecule	GalR3 Selective	GalR3: 17 nM GalR1/2: >10,000 nM[6]	High (Systemic active)	Anxiolytic/antidepressant behavioral models[6][8].
SNAP 398299	Small Molecule	GalR3 Selective	GalR3: High affinity	High (Improved solubility)	Electrophysiology; dorsal raphe firing[6][8].

Self-Validating Experimental Protocols

When evaluating a compound like SNAP 37889, researchers must establish a self-validating workflow that simultaneously confirms target engagement (efficacy) and rules out off-target cellular stress (toxicity)[3].

Self-validating experimental workflow for evaluating galanin antagonist efficacy and toxicity.

Protocol A: Pharmacological Validation of Competitive Antagonism

To rigorously differentiate competitive antagonism from allosteric modulation, researchers must employ Schild regression analysis using an adenylyl cyclase inhibition assay[6].

• Cell Preparation: Culture LMTK- cells transiently transfected with human GalR3[6].

• Assay Setup: Stimulate cells with forskolin to elevate baseline cAMP levels.

• Agonist Dose-Response: Treat cells with increasing concentrations of endogenous galanin (0.1 nM to 1 µM) to generate a baseline concentration-effect curve (galanin inhibits forskolin-stimulated cAMP).

• Antagonist Shift: Pre-incubate parallel cell batches with fixed concentrations of the antagonist (e.g., SNAP 37889 at 0.1, 1.0, and 10 µM) for 30 minutes prior to galanin addition[6].

• Data Analysis (Schild Regression): Plot the log(dose ratio - 1) against the log of the antagonist concentration.

  • Causality Check: A Schild slope of ~1.0 mathematically confirms that the compound is a true competitive antagonist at the orthosteric site[6]. Constraining the slope to 1 allows for the calculation of the pA2​ (or Kb​ ) value, which for SNAP 37889 should be approximately 29 nM[6].

Protocol B: Mandatory Counter-Screening for Off-Target Cytotoxicity

Because SNAP 37889 exhibits off-target toxicity at doses that might be used in vivo, behavioral phenotypes (like reduced locomotor activity) could be artifacts of cellular stress rather than true receptor antagonism[3].

• Cell Line Selection: Utilize a panel including GalR3-expressing cells (e.g., BV-2 microglial cells) and GalR-null cells (e.g., SH-SY5Y neuroblastoma cells)[3].

• Treatment: Expose cells to vehicle, 1 µM, 5 µM, 10 µM, and 20 µM of SNAP 37889 for 4 hours[3].

• Apoptosis Quantification:

  • Perform a luminescent Caspase-3/7 activity assay to measure early apoptotic signaling[3].

  • Conduct Flow Cytometry using Annexin V/PI staining to quantify the percentage of apoptotic cells[3].

  • Causality Check: If apoptosis occurs equally in GalR3-expressing and GalR-null cells at ≥ 10 µM, the toxicity is definitively non-galanin receptor-mediated[3]. In vivo dosing must be strictly calibrated below this threshold.

Strategic Recommendations for Drug Development

• For Central Nervous System (CNS) Behavioral Studies: Avoid chimeric peptides (M15, M35, M40) unless utilizing direct intracerebroventricular (i.c.v.) infusions. For systemic administration targeting anxiety, depression, or alcohol-seeking behavior, SNAP 37889 remains the gold standard tool compound[6][7]. However, researchers must cap systemic doses (typically around 30 mg/kg i.p. in rodents) to avoid the confounding variables of immune cell toxicity and apoptosis[3][7].

• For Peripheral Pain Models: Galanin's role in nociception is biphasic and receptor-dependent (GalR1 is generally antinociceptive, while GalR2 is pronociceptive)[1][5]. Non-selective antagonists like M35 will yield confounding results by blocking both pathways simultaneously[5]. Future drug development must prioritize the synthesis of non-peptidergic, highly selective GalR1 agonists or GalR2 antagonists to isolate these distinct pain modulation pathways.

References

• Swanson, C.J., et al. "Anxiolytic- and antidepressant-like profiles of the galanin-3 receptor (Gal3) antagonists SNAP 37889 and SNAP 398299." Proc Natl Acad Sci U S A. (2005).[Link]

• Koller, A., et al. "In vitro toxicity of the galanin receptor 3 antagonist SNAP 37889." Neuropeptides. (2016).[Link]

• MDPI. "Galanin Receptors in the Central Nervous System: Exploring Ligand Interactions, Signal Transduction, and Potential Clinical Implications." International Journal of Molecular Sciences. (2024).[Link]

• Lang, R., et al. "Galanin Receptors and Ligands." Frontiers in Endocrinology. (2012).[Link]

• ACS Publications. "Neuroanatomical Localization of Galanin in Zebrafish Telencephalon and Anticonvulsant Effect of Galanin Overexpression." ACS Chemical Neuroscience. (2018).[Link]

• Silva, M., et al. "A New Gal in Town: A Systematic Review of the Role of Galanin and Its Receptors in Experimental Pain." International Journal of Molecular Sciences. (2022).[Link]

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A Head-to-Head Comparative Guide: Galantide (M15) and Tachykinin Receptor Antagonists for Neuropeptide System Modulation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, head-to-head comparison of two distinct classes of neuropeptide receptor antagonists: Galanin receptor antagonists, exemplified by the chimeric peptide Galantide (M15), and Tachykinin receptor antagonists, focusing on the well-characterized NK1 receptor antagonist, Aprepitant. While both target G-protein coupled receptors (GPCRs) involved in critical neurological and physiological processes, they operate on separate systems with unique signaling cascades and therapeutic implications. This document will dissect their mechanisms, outline key experimental protocols for their evaluation, and present comparative data to inform research and development decisions.

Section 1: Introduction to the Galanin and Tachykinin Systems

Neuropeptide systems are fundamental regulators of homeostasis and behavior. The galanin and tachykinin systems represent two such critical pathways, each with distinct physiological roles.

The Galanin System: The neuropeptide galanin modulates a wide array of processes including pain perception, feeding behavior, and neuroendocrine function through three GPCR subtypes: GAL₁, GAL₂, and GAL₃.[1] These receptors are promising targets for conditions like anxiety, depression, and addiction.[1][2]

The Tachykinin System: Tachykinins, including Substance P (SP), Neurokinin A (NKA), and Neurokinin B (NKB), are a family of neuropeptides that mediate their effects through three primary receptors: NK₁, NK₂, and NK₃.[3][4] The SP/NK₁ receptor system, in particular, is a key player in pain transmission, inflammation, and the emetic reflex.[4][5][6]

Section 2: Pharmacological Profiles and Mechanism of Action

Galantide (M15): A Chimeric Galanin Receptor Antagonist

Galantide, also known as M15, is a 20-amino acid chimeric peptide constructed from galanin (residues 1-13) and a fragment of Substance P (residues 5-11).[7] This unique structure allows it to bind with high affinity to galanin binding sites, acting as a competitive antagonist.[7] It effectively blocks the neuronal actions of galanin in various regions of the central nervous system, including the hippocampus and locus coeruleus.[7]

Aprepitant: A Selective, Non-Peptide NK₁ Receptor Antagonist

Aprepitant is a potent and highly selective, orally active antagonist of the human NK₁ receptor.[8][9] It functions by competitively blocking the binding of Substance P to the NK₁ receptor, thereby inhibiting the downstream signaling cascade that leads to neuronal excitation and physiological responses like emesis.[8] Its development marked a significant advancement in managing chemotherapy-induced nausea and vomiting (CINV).[6][10][11]

Comparative Data: Receptor Binding Affinity

The following table summarizes the binding affinities of Galantide and Aprepitant for their respective primary targets.

Compound	Target Receptor	Binding Affinity (IC₅₀ / Kᵢ)	Selectivity
Galantide (M15)	Galanin Receptors	~0.1 nM (IC₅₀)[7]	Displaces ¹²⁵I-galanin from all labeled sites[7]
Aprepitant	Neurokinin-1 (NK₁)	~0.1 nM (IC₅₀)[8]	Highly selective for NK₁ vs. NK₂ and NK₃ receptors[8]

Section 3: Signaling Pathways and Antagonist Intervention

Both galanin and tachykinin receptors are GPCRs that initiate intracellular signaling cascades upon ligand binding. Antagonists like Galantide and Aprepitant physically obstruct these pathways at the receptor level.

Galanin Receptor Signaling

Galanin receptors, particularly GAL₁ and GAL₃, primarily couple to Gᵢ/Gₒ proteins. Activation leads to the inhibition of adenylyl cyclase, a decrease in cyclic AMP (cAMP) levels, and the modulation of ion channels, such as G-protein-coupled inwardly-rectifying potassium channels (GIRKs), resulting in neuronal hyperpolarization and reduced neurotransmitter release.[1][2] Galantide blocks these inhibitory effects.

Caption: Galanin receptor signaling pathway and Galantide's point of inhibition.

Neurokinin-1 (NK₁) Receptor Signaling

The NK₁ receptor primarily couples through Gᵩ/₁₁ proteins.[5] Upon activation by Substance P, it stimulates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into diacylglycerol (DAG) and inositol trisphosphate (IP₃).[3][12][13] IP₃ mobilizes intracellular calcium (Ca²⁺) stores, while DAG activates protein kinase C (PKC).[12][13] This cascade culminates in neuronal depolarization and the transmission of pro-inflammatory or emetic signals.[8] Aprepitant prevents the initiation of this entire sequence.

Caption: NK₁ receptor signaling pathway and Aprepitant's point of inhibition.

Section 4: Experimental Protocols for Antagonist Characterization

Evaluating the performance of antagonists like Galantide and Aprepitant requires a suite of in vitro and in vivo assays. Below are foundational protocols that form the basis of such characterization.

Protocol 1: Competitive Radioligand Binding Assay

This assay is fundamental for determining the binding affinity (Kᵢ) of a test compound by measuring its ability to displace a known radiolabeled ligand from the target receptor.[14][15]

Objective: To quantify the binding affinity of Galantide or Aprepitant to their respective receptors expressed in cell membranes.

Methodology:

• Membrane Preparation:

  • Culture cells stably or transiently expressing the human receptor of interest (e.g., GALR or NK₁R).

  • Harvest cells and homogenize in a cold lysis buffer containing protease inhibitors.[16]

  • Centrifuge the homogenate to pellet the membranes. Wash the pellet and resuspend in an appropriate assay buffer.[16]

  • Determine protein concentration using a standard method (e.g., BCA assay).[16]

• Assay Setup (96-well plate format):

  • Total Binding Wells: Add membrane preparation, a fixed concentration of radioligand (e.g., ¹²⁵I-Galanin or ³H-Substance P), and assay buffer.

  • Non-Specific Binding (NSB) Wells: Add membrane preparation, radioligand, and a high concentration of a known, non-labeled competitor to saturate all specific binding sites.

  • Test Compound Wells: Add membrane preparation, radioligand, and serial dilutions of the test antagonist (e.g., Galantide or Aprepitant).

• Incubation & Filtration:

  • Incubate the plate at a defined temperature (e.g., 30°C) for a sufficient duration (e.g., 60 minutes) to reach equilibrium.[16]

  • Rapidly terminate the reaction by vacuum filtration through a glass fiber filter mat, which traps the membrane-bound radioligand.[16]

  • Wash the filters several times with ice-cold wash buffer to remove unbound radioligand.

• Data Acquisition & Analysis:

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • Calculate Specific Binding = Total Binding - Non-Specific Binding.

  • Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve.

  • Determine the IC₅₀ (concentration of antagonist that inhibits 50% of specific binding).

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ), where [L] is the radioligand concentration and Kₔ is its dissociation constant.[16]

Caption: Workflow for a competitive radioligand binding assay.

Protocol 2: Functional Calcium Mobilization Assay

This cell-based functional assay measures an antagonist's ability to block agonist-induced intracellular calcium release, a key downstream event for Gᵩ-coupled receptors like NK₁.[17][18] It is a direct measure of functional antagonism.

Objective: To determine the potency of Aprepitant in blocking Substance P-induced calcium flux in cells expressing the NK₁ receptor.

Methodology:

• Cell Preparation:

  • Seed cells expressing the NK₁ receptor into a 96- or 384-well black, clear-bottom plate and culture overnight.[19]

• Dye Loading:

  • Prepare a calcium-sensitive fluorescent dye solution (e.g., Fluo-8) according to the manufacturer's instructions, often including probenecid to prevent dye extrusion.[19]

  • Remove the culture medium from the cells and add the dye-loading solution.

  • Incubate the plate at 37°C for approximately 1 hour, followed by a brief incubation at room temperature.[19]

• Assay Execution (using a FLIPR or similar instrument):

  • Place the assay plate into a kinetic fluorescence plate reader (e.g., FLIPR, FDSS).[17][19]

  • Add varying concentrations of the antagonist (Aprepitant) to the wells and pre-incubate for a defined period.

  • Record a baseline fluorescence signal for several seconds.[19]

  • Add a fixed, predetermined concentration of the agonist (Substance P, typically at its EC₈₀) to all wells.

  • Immediately and continuously record the change in fluorescence intensity over time (typically 1-3 minutes) as calcium is released into the cytoplasm.[19][20]

• Data Analysis:

  • Quantify the agonist-induced calcium response (e.g., peak fluorescence or area under the curve) for each well.

  • Normalize the data, setting the response with agonist alone as 100% and the response in buffer-only wells as 0%.

  • Plot the percent inhibition against the log concentration of the antagonist (Aprepitant).

  • Fit the data to a four-parameter logistic equation to determine the IC₅₀, representing the concentration of antagonist that blocks 50% of the agonist's effect.

Section 5: In Vivo Models and Comparative Efficacy

Translating in vitro findings to a physiological context requires relevant animal models.

• For Galantide (Galanin Antagonism): In vivo efficacy is often assessed in models of anxiety, depression, and alcohol consumption. For instance, studies have shown that the related GAL₃ antagonist SNAP 37889 reduces operant responding for ethanol in alcohol-preferring rats and displays anxiolytic-like activity in social interaction tests.[2][21][22] Galantide itself has been shown to block galanin's inhibitory effects on acetylcholine release in the hippocampus and its facilitatory effects on the spinal flexor reflex.[7]

• For Aprepitant (NK₁ Antagonism): The classic in vivo model for NK₁ antagonists is the gerbil foot-tapping model. Intracerebroventricular injection of an NK₁ agonist induces a characteristic foot-tapping behavior, which is dose-dependently inhibited by systemically administered NK₁ antagonists like Aprepitant.[9][18] This model provides a robust pharmacodynamic readout of central NK₁ receptor blockade.[9]

Section 6: Conclusion and Future Directions

Galantide and Aprepitant represent powerful research tools and therapeutic leads that act on distinct but equally important neuropeptide systems. Galantide's role as a galanin receptor antagonist highlights its potential in modulating complex behaviors like anxiety and addiction. Aprepitant's success as an NK₁ antagonist in CINV has validated this receptor as a clinical target and spurred further investigation into the role of tachykinins in pain, inflammation, and mood disorders.[10][23]

Future research will likely focus on developing antagonists with improved pharmacokinetic properties, greater subtype selectivity (e.g., for specific GALR or NKR subtypes), and exploring dual-antagonist approaches for complex, multi-system disorders. The experimental frameworks detailed in this guide provide the foundational methodologies for the continued exploration and development of these promising therapeutic agents.

References

• Swanson CJ, et al. Anxiolytic- and antidepressant-like profiles of the galanin-3 receptor (Gal3) antagonists SNAP 37889 and SNAP 398299. Proc Natl Acad Sci U S A. 2005 Nov 29;102(48):17489-94. [Link]

• Ash BL, et al. The galanin-3 receptor antagonist, SNAP 37889, reduces operant responding for ethanol in alcohol-preferring rats. Regul Pept. 2011 Jan 17;166(1-3):59-67. [Link]

• Bartfai T, et al. M-15: high-affinity chimeric peptide that blocks the neuronal actions of galanin in the hippocampus, locus coeruleus, and spinal cord. Proc Natl Acad Sci U S A. 1991 Jul 15;88(14):6053. [Link]

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• Swanson CJ, et al. Anxiolytic- and antidepressant-like profiles of the galanin-3 receptor (Gal3) antagonists SNAP 37889 and SNAP 398299. PMC. [Link]

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• Steinhoff MS, et al. Tachykinins and Their Receptors: Contributions to Physiological Control and the Mechanisms of Disease. American Physiological Society. [Link]

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• Giuliani S, et al. In vitro and in vivo pharmacological characterization of the novel NK₁ receptor selective antagonist Netupitant. Eur J Pharmacol. 2012 Sep 15;691(1-3):163-70. [Link]

• Gnant M, et al. Neurokinin 1/3 Receptor Antagonists for Vasomotor Symptoms in Women with Breast Cancer. healthbook TIMES Oncology Hematology. [Link]

• Subramanian H, et al. Dual action of neurokinin-1 antagonists on Mas-related GPCRs. JCI Insight. 2016 Oct 6;1(16):e87174. [Link]

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Safety & Regulatory Compliance

Pharmacological Profile &amp; Causality of Design

As a Senior Application Scientist, I frequently observe laboratories treating highly potent neuropeptide analogues with the same generalized chemical hygiene protocols used for basic reagents. While Galantide (M15) is not classified as a severe acute hazard under standard GHS criteria, its profound biological potency—operating at sub-nanomolar affinities—demands a rigorous, causality-driven approach to both experimental handling and disposal.

This guide establishes a self-validating system for the operational use and environmental safeguarding of Galantide, ensuring that every protocol step is grounded in the peptide’s fundamental biochemical properties.

Galantide (M15) (CAS: 138579-66-5) is a synthetic chimeric peptide composed of Galanin(1-13) and Substance P(5-11) amide[1].

The Causality of its Structure: Why engineer a chimera? The N-terminal Galanin(1-13) sequence provides the necessary pharmacophore for high-affinity docking into the GalR1 and GalR2 binding pockets. However, by fusing it to the Substance P(5-11) fragment, the peptide sterically hinders the conformational shift required for G-protein coupling. This traps the receptor in an inactive state, effectively establishing competitive antagonism and preventing the endogenous galanin-mediated inhibition of insulin secretion[1].

Quantitative Binding & Activity Profile

Understanding these metrics is critical for accurate dosing and recognizing the environmental risk of improper disposal.

Receptor / Target	Binding Affinity ( KD​ or Ki​ )	Functional Activity ( IC50​ )	Biological Effect
Galanin Receptors (Rat Hypothalamus)	< 0.1 nM & ~6.0 nM (Two classes)	N/A	High-affinity target docking[2]
Substance P Receptors	~40.0 nM	N/A	Secondary target binding[2]
Glucose-Induced Insulin Secretion	N/A	1.0 nM	Antagonizes galanin-mediated inhibition[1]
Potassium ( K+ ) Conductance	N/A	4.0 nM	Antagonizes galanin-induced increase[2]

Mechanistic Pathway Visualization

To fully grasp why Galantide must be handled with care, we must visualize its mechanism of action at the cellular level.

Caption: Galantide (M15) antagonism of GalR signaling to restore glucose-induced insulin secretion.

Standardized Experimental Workflows

A self-validating protocol ensures that failure at any step is immediately detectable, preventing the generation of compromised data.

Protocol A: Preparation and Handling of Galantide Solutions

• Equilibration: Allow the lyophilized Galantide vial to reach room temperature in a desiccator before opening.

  • Causality: Peptides are highly hygroscopic. Opening a cold vial introduces atmospheric condensation, which accelerates the hydrolytic degradation of the peptide bonds, destroying your active compound.

• Reconstitution: Dissolve the peptide in sterile, distilled water (for the TFA salt form) and dilute with your assay buffer containing 0.01% Bovine Serum Albumin (BSA)[2].

  • Causality: The Substance P fragment of Galantide is highly lipophilic. Without a carrier protein like BSA, the peptide will rapidly adsorb to the plastic walls of microcentrifuge tubes, leading to artificially low dosing and irreproducible results.

• Aliquotting: Divide immediately into single-use aliquots and store at -20°C.

  • Causality: Repeated freeze-thaw cycles cause ice-crystal shearing and localized pH shifts that denature the chimeric structure.

Protocol B: In Vitro Pancreatic Islet Insulin Secretion Assay

• Isolation: Isolate mouse pancreatic islets and culture in standard RPMI medium.

• Pre-incubation: Pre-incubate islets with Galantide (1-10 nM) for 30 minutes.

  • Causality: Galantide must fully occupy the GalR1/GalR2 pockets before the endogenous agonist is introduced to establish a robust competitive blockade.

• Challenge: Introduce Galanin (10 nM) alongside high glucose (16.7 mM) to stimulate insulin secretion[1].

• Quantification: Quantify insulin release via ELISA to validate the antagonistic effect.

Galantide (M15) Proper Disposal Procedures

Because Galantide is a highly potent neuropeptide analogue, even trace amounts in wastewater can act as endocrine disruptors in local aquatic ecosystems. Standard aqueous disposal is strictly prohibited.

Step-by-Step Disposal Plan

• Segregation at Source: Do not mix Galantide waste with general organic solvents or biohazardous infectious waste. Collect all Galantide-contaminated liquids (supernatants, unused stock) and solids (pipette tips, vials) in a dedicated, puncture-resistant chemical waste container[3].

• Avoidance of Chemical Neutralization: Do NOT attempt to neutralize Galantide using standard laboratory bleach (sodium hypochlorite).

  • Causality: While bleach denatures large proteins, short chimeric peptides may only undergo partial oxidation. This can result in halogenated peptide fragments that retain partial receptor affinity or gain unpredictable, off-target toxicological profiles.

• Labeling and Documentation: Label the container explicitly as "Biologically Active Peptide Waste - Galantide (M15)." Include the CAS Number (138579-66-5) to self-validate the waste stream for your Environmental Health and Safety (EHS) personnel[2].

• Final Disposal via Incineration: Transfer the sealed containers to a licensed professional waste disposal service[3].

  • Causality: The waste must be subjected to high-temperature incineration (>850°C) equipped with an afterburner and scrubber. This is the only method that guarantees complete thermal oxidation of the carbon-nitrogen peptide bonds, converting the active neuropeptide into harmless carbon oxides ( COx​ ) and nitrogen oxides ( NOx​ )[3].

Caption: Step-by-step disposal workflow for Galantide (M15) waste via high-temperature incineration.

References

• The novel high-affinity antagonist, galantide, blocks the galanin-mediated inhibition of glucose-induced insulin secretion | PubMed (NIH) |1

• Galantide | Galanin Receptor Antagonist | MedChemExpress | 2

• Safety Data Sheet - Galantide (M15) | LKT Laboratories | 3

Sources

• 1. The novel high-affinity antagonist, galantide, blocks the galanin-mediated inhibition of glucose-induced insulin secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. s3.amazonaws.com [s3.amazonaws.com]

Quantitative Hazard Profile and Causality-Driven PPE Selection

As a Senior Application Scientist, I have designed this operational guide to provide drug development professionals and laboratory researchers with a rigorous, causality-driven framework for handling Galantide (M15).

Galantide is a highly potent chimeric peptide (galanin(1-13)-substance P(5-11) amide) that functions as a non-specific, reversible galanin receptor antagonist [1]. Because it exhibits biological activity at nanomolar concentrations (IC50 ~ 1.0 nM) [1], accidental exposure poses significant occupational hazards, including the unintended modulation of neurotransmitter release and glucose-induced insulin secretion [2].

The following protocols are engineered as self-validating systems —meaning every procedural step includes a built-in verification check to ensure the integrity of the safety barrier before you proceed.

When handling biologically active research peptides, standard laboratory personal protective equipment (PPE) is often insufficient. The physical state of the peptide dictates the exposure route and the necessary protective barriers [3].

Table 1: Quantitative Hazard Profile and PPE Specifications

Hazard Category	Quantitative Metric / Property	Causality for Risk	Required PPE Specification
Biological Potency	IC50 = ~1.0 nM (Receptor Binding)	Extremely low systemic doses can trigger physiological dysregulation (e.g., altered K+ conductance) [1].	Respiratory: N95/FFP2 mask OR mandatory handling inside a Class II Biological Safety Cabinet (BSC).
Physical State	Lyophilized Powder (<10 µm particle size)	High electrostatic dispersion; powder easily aerosolizes and adheres to vial caps during transit.	Engineering Control: Pre-centrifugation of vials; handling strictly in a certified BSC or fume hood.
Solvent Permeability	100% DMSO (Reconstitution Solvent)	DMSO acts as a potent transdermal carrier, dragging the dissolved peptide directly across the stratum corneum [4].	Hand Protection: Double Nitrile Gloves (≥4 mil thickness per layer). Discard outer layer immediately upon contact.
Mucosal Toxicity	Rapid absorption via mucous membranes	Conjunctival absorption provides rapid systemic entry, bypassing hepatic first-pass metabolism.	Eye Protection: Chemical Splash Goggles (ANSI Z87.1 certified). Safety glasses are insufficient.

Standard Operating Procedure (SOP): Safe Handling & Reconstitution Workflow

Self-Validating Principle: Do not proceed to the next step until the validation check of the current step is confirmed.

Step 1: Environmental Preparation & Verification

• Action: Activate the Class II BSC or chemical fume hood.

• Causality: The inward directional airflow prevents aerosolized, electrostatically charged peptide particles from reaching the operator's breathing zone.

• Validation Check: Verify the magnehelic gauge reads within the certified safe zone (typically 0.45–0.55 in. w.g.) before introducing materials into the workspace.

Step 2: PPE Donning Sequence

• Action: Don a fluid-resistant lab coat with fitted cuffs, chemical splash goggles, and double nitrile gloves.

• Causality: Peptides dissolved in penetrating solvents like DMSO bypass standard single-layer defenses. Double gloving provides a sacrificial outer layer that can be stripped away if contaminated, maintaining a sterile and safe inner barrier.

• Validation Check: Perform a visual inspection and tactile stretch test of the outer gloves to ensure no micro-tears are present.

Step 3: Vial Equilibration and Centrifugation

• Action: Allow the sealed Galantide vial to equilibrate to room temperature in a desiccator, then centrifuge at 10,000 × g for 1 minute.

• Causality: Temperature equilibration prevents ambient moisture condensation, which causes peptide hydrolysis. Centrifugation forces all electrostatically adhered powder from the cap to the bottom of the vial, eliminating the risk of aerosolization upon opening.

• Validation Check: Visually confirm a solid, consolidated pellet at the bottom of the vial before removing the cap.

Step 4: Reconstitution

• Action: Slowly inject the calculated volume of solvent (e.g., DMSO or sterile ultrapure water) directly onto the pellet using a micropipette. Do not vortex vigorously; instead, gently swirl or pipette up and down.

• Causality: Vigorous vortexing introduces shear stress, causing peptide aggregation, foaming, and an increased risk of micro-spills.

• Validation Check: Inspect the solution against a light source to ensure complete dissolution (no visible particulate matter) before aliquoting into LoBind tubes.

Spill Management and Disposal Plan

A rapid, chemically sound response to spills is critical to prevent chronic laboratory contamination.

Liquid Spills (e.g., Reconstituted Galantide in DMSO):

• Isolate: Alert nearby personnel and demarcate the spill area.

• Neutralize: Cover the spill with absorbent pads. Apply a 10% sodium hypochlorite (bleach) solution starting from the perimeter and working inward.

  • Causality: Sodium hypochlorite aggressively oxidizes the peptide bonds, permanently denaturing the active pharmacophore of Galantide and rendering it biologically inert.

• Clean: Wait 15 minutes for complete oxidative destruction. Wipe the area with 70% ethanol to remove corrosive bleach residues and residual DMSO.

Solid Waste Disposal: All materials that have contacted Galantide (pipette tips, empty vials, outer gloves) must be collected in a rigid, leak-proof chemical waste container designated for incineration . Incineration ensures the complete thermal destruction of the peptide backbone, preventing environmental contamination.

Visualizing Workflows and Mechanisms

Below are the visual representations of the operational workflow and the physiological mechanism that necessitates these strict safety protocols.

Fig 1. Self-validating operational workflow for Galantide handling and reconstitution.

Fig 2. Galantide exposure pathways and physiological antagonism of GalR receptors.

References

• Title: Galanin Receptors in the Central Nervous System: Exploring Ligand Interactions, Signal Transduction, and Potential Clinical Implications[1] Source: International Journal of Molecular Sciences (MDPI) URL: [Link]

• Title: Toxicity of Biologically Active Peptides and Future Safety Aspects: An Update[2] Source: Current Drug Discovery Technologies (PubMed) URL: [Link]

• Title: Safety of peptides & proteins as cosmetic ingredients[3] Source: Kritox URL: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Toxicity of Biologically Active Peptides and Future Safety Aspects: An Update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Safety of peptides & proteins as cosmetic ingredients - Kritox [kritox.com]